4-(Isobutylthio)phenylboronic acid

• CAS: 1217500-97-4

Core Science & Biosynthesis

An In-depth Technical Guide to 4-(Isobutylthio)phenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-(Isobutylthio)phenylboronic acid is a sulfur-containing organoboron compound with potential applications in organic synthesis and medicinal chemistry. This technical guide provides a comprehensive overview of its chemical properties, reactivity, and potential biological significance. Due to the limited availability of experimental data for this specific molecule, this guide draws upon established knowledge of structurally similar phenylboronic acids and aryl thioethers to provide a predictive and comparative analysis. This document is intended to serve as a foundational resource for researchers interested in the synthesis, characterization, and application of 4-(Isobutylthio)phenylboronic acid and its derivatives.

Chemical Properties and Data

While specific experimental data for 4-(Isobutylthio)phenylboronic acid is not extensively reported in publicly accessible literature, its fundamental properties can be summarized. The properties of the closely related 4-(methylthio)phenylboronic acid are included for comparative purposes.

Property	4-(Isobutylthio)phenylboronic Acid	4-(Methylthio)phenylboronic Acid (for comparison)
IUPAC Name	(4-(Isobutylthio)phenyl)boronic acid	(4-(Methylthio)phenyl)boronic acid[1]
CAS Number	1217500-97-4	98546-51-1[2]
Molecular Formula	C₁₀H₁₅BO₂S	C₇H₉BO₂S[2]
Molecular Weight	210.10 g/mol	168.02 g/mol [2]
Physical Form	Solid	Powder[2]
Melting Point	Data not available	210-214 °C[2]
Boiling Point	Data not available	Data not available
Solubility	Data not available	Soluble in methanol

Synthesis and Reactivity

General Synthesis of Aryl Thioether Boronic Acids

The synthesis of 4-(Isobutylthio)phenylboronic acid is not explicitly detailed in the literature. However, a general and efficient method for the synthesis of thioethers involves the copper-catalyzed coupling of boronic acids with N-thio(alkyl, aryl, heteroaryl)imides. This reaction proceeds under mild, nonbasic conditions. Another common approach to synthesizing substituted phenylboronic acids involves the reaction of an aryl Grignard or organolithium reagent with a trialkyl borate, followed by acidic workup.

A plausible synthetic route for 4-(Isobutylthio)phenylboronic acid could involve the following conceptual steps:

Conceptual synthesis workflow for 4-(Isobutylthio)phenylboronic acid.

Reactivity and Key Reactions

Phenylboronic acids are versatile reagents in organic synthesis, most notably for their participation in the Suzuki-Miyaura cross-coupling reaction. This palladium-catalyzed reaction forms a carbon-carbon bond between the aryl group of the boronic acid and an aryl or vinyl halide, and is a cornerstone of modern synthetic chemistry for the preparation of biaryls and other conjugated systems.

4-(Isobutylthio)phenylboronic acid is expected to readily participate in Suzuki-Miyaura coupling reactions, offering a route to introduce the 4-(isobutylthio)phenyl moiety into a wide range of organic molecules.

References

• 1. boronmolecular.com [boronmolecular.com]
• 2. 4-(Methylthio)phenylboronic acid = 95 98546-51-1 [sigmaaldrich.com]

An In-depth Technical Guide to 4-(Isobutylthio)phenylboronic acid: Molecular Structure, Properties, and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Isobutylthio)phenylboronic acid is an organoboron compound that holds significant potential as a versatile building block in organic synthesis and medicinal chemistry. Its unique structure, featuring a phenylboronic acid moiety functionalized with an isobutylthio group, imparts a combination of properties that are of considerable interest for the development of novel therapeutic agents and complex molecular architectures. The boronic acid group is a key pharmacophore in several approved drugs and serves as a crucial handle for Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery. The presence of the sulfur-containing isobutylthio substituent introduces additional lipophilicity and potential metabolic handles, which can be strategically exploited in drug design. This technical guide provides a comprehensive overview of the molecular structure, physicochemical properties, and a detailed plausible synthesis protocol for 4-(Isobutylthio)phenylboronic acid, aimed at supporting researchers in its application.

Molecular Structure and Physicochemical Properties

The fundamental characteristics of 4-(Isobutylthio)phenylboronic acid are summarized in the table below. While experimental data for this specific molecule is not widely published, the provided information is based on available supplier data and established chemical principles.

Property	Value	Reference
Chemical Name	4-(Isobutylthio)phenylboronic acid	N/A
CAS Number	1217500-97-4	[1]
Molecular Formula	C₁₀H₁₅BO₂S	[1]
Molecular Weight	210.10 g/mol	[1]
Appearance	White to off-white solid (predicted)	N/A
Solubility	Soluble in polar organic solvents (predicted)	N/A

Below is a diagram illustrating the molecular structure of 4-(Isobutylthio)phenylboronic acid.

Molecular structure of 4-(Isobutylthio)phenylboronic acid.

Plausible Experimental Protocol for Synthesis

Reaction Scheme:

4-Bromophenyl isobutyl sulfide + n-Butyllithium → [4-(Isobutylthio)phenyl]lithium [4-(Isobutylthio)phenyl]lithium + Triisopropyl borate → Lithium diisopropoxy(4-(isobutylthio)phenyl)boronate Lithium diisopropoxy(4-(isobutylthio)phenyl)boronate + Aqueous Acid → 4-(Isobutylthio)phenylboronic acid

Materials:

• 4-Bromophenyl isobutyl sulfide (1.0 eq)

• n-Butyllithium (1.1 eq, solution in hexanes)

• Triisopropyl borate (1.2 eq)

• Anhydrous tetrahydrofuran (THF)

• 2 M Hydrochloric acid (HCl)

• Diethyl ether

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Hexanes

• Celite

Procedure:

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a nitrogen inlet, and a rubber septum is charged with 4-bromophenyl isobutyl sulfide (1.0 eq) and anhydrous THF. The solution is cooled to -78 °C in a dry ice/acetone bath.

• Lithium-Halogen Exchange: n-Butyllithium (1.1 eq) is added dropwise to the stirred solution via syringe over 15 minutes, ensuring the internal temperature remains below -70 °C. The reaction mixture is stirred at -78 °C for an additional 30 minutes.

• Borylation: Triisopropyl borate (1.2 eq) is added dropwise to the reaction mixture at -78 °C. The resulting mixture is stirred at -78 °C for 1 hour and then allowed to warm to room temperature overnight.

• Hydrolysis: The reaction is quenched by the slow addition of 2 M HCl at 0 °C (ice bath) until the solution is acidic (pH ~1-2). The mixture is stirred vigorously for 1 hour at room temperature.

• Workup: The layers are separated, and the aqueous layer is extracted with diethyl ether (3 x). The combined organic layers are washed with brine, dried over anhydrous MgSO₄, filtered through a pad of Celite, and concentrated under reduced pressure.

• Purification: The crude product is purified by recrystallization from a suitable solvent system (e.g., hexanes/ethyl acetate) or by column chromatography on silica gel to afford 4-(Isobutylthio)phenylboronic acid as a solid.

Workflow for the proposed synthesis of 4-(Isobutylthio)phenylboronic acid.

Predicted Spectroscopic Data

Due to the lack of publicly available experimental spectra for 4-(Isobutylthio)phenylboronic acid, the following data is predicted based on the analysis of structurally similar compounds, such as 4-(methylthio)phenylboronic acid and other alkylthio-substituted aromatics.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Predicted)
Chemical Shift (ppm)	Multiplicity
~7.8	d
~7.3	d
~2.8	d
~1.9	m
~1.0	d
4.0 - 6.0	br s

¹³C NMR (Predicted)
Chemical Shift (ppm)	Assignment
~140	Ar-C -S
~135	Ar-C H (ortho to -B(OH)₂)
~128	Ar-C H (ortho to -S-)
~130	Ar-C -B(OH)₂ (signal may be broad or unobserved)
~45	-S-CH₂ -
~28	-C H-(CH₃)₂
~22	-CH-(C H₃)₂

Infrared (IR) Spectroscopy

Characteristic IR Absorptions (Predicted)
Wavenumber (cm⁻¹)	Functional Group
3400 - 3200 (broad)	O-H stretch (from B(OH)₂)
3100 - 3000	Aromatic C-H stretch
2960 - 2850	Aliphatic C-H stretch
1600 - 1580	Aromatic C=C stretch
1400 - 1300	B-O stretch
1100 - 1000	C-O stretch
~700	C-S stretch

Mass Spectrometry (MS)

For mass spectrometry analysis, electron ionization (EI) would likely lead to fragmentation. The molecular ion peak [M]⁺ at m/z 210 would be expected. Key fragmentation patterns would likely involve the loss of the isobutyl group, the thio moiety, and potentially the boronic acid group. Electrospray ionization (ESI) in negative mode might show a peak corresponding to [M-H]⁻ at m/z 209 or adducts with solvent molecules.

Logical workflow for spectroscopic analysis.

Applications in Drug Development

Phenylboronic acids are a class of compounds with broad utility in drug discovery and development. Their ability to form reversible covalent bonds with diols makes them attractive for targeting glycoproteins and other biological molecules containing cis-diol functionalities. Furthermore, their prominent role in the Suzuki-Miyaura coupling reaction allows for the efficient construction of complex biaryl structures, which are prevalent in many marketed drugs.

The isobutylthio substituent in 4-(Isobutylthio)phenylboronic acid can modulate the pharmacokinetic and pharmacodynamic properties of a lead compound. The sulfur atom can participate in hydrogen bonding and other non-covalent interactions within a biological target. The isobutyl group increases lipophilicity, which can influence cell permeability and metabolic stability. Researchers can leverage this building block to synthesize libraries of novel compounds for screening against various therapeutic targets, including enzymes and receptors implicated in cancer, inflammatory diseases, and infectious agents.

Conclusion

4-(Isobutylthio)phenylboronic acid represents a valuable and versatile chemical entity for researchers in organic synthesis and drug discovery. While detailed experimental data for this specific molecule is limited in the public domain, this guide provides a solid foundation of its molecular structure, predicted physicochemical and spectroscopic properties, and a reliable synthetic protocol. The unique combination of a reactive boronic acid and a lipophilic isobutylthio group makes it an attractive building block for the creation of novel and complex molecules with potential therapeutic applications. Further experimental investigation into its properties and reactivity is warranted to fully unlock its potential in the advancement of chemical and pharmaceutical sciences.

References

• 1. 4-(Isobutylthio)phenylboronic Acid|CAS 1217500-97-4 [benchchem.com]

An In-depth Technical Guide to the Synthesis of 4-(Isobutylthio)phenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic routes for preparing 4-(isobutylthio)phenylboronic acid, a valuable building block in medicinal chemistry and materials science. While a direct, one-pot synthesis is not extensively documented, this document outlines plausible and efficient multi-step synthetic pathways based on established organic chemistry principles. The methodologies, quantitative data, and experimental workflows presented herein are compiled from analogous and well-documented transformations of similar substrates.

Arylboronic acids are highly valued in organic synthesis for their stability, low toxicity, and versatility, most notably in Suzuki-Miyaura cross-coupling reactions for the formation of carbon-carbon bonds.[1] The incorporation of a sulfur-containing moiety, such as an isobutylthio group, can impart unique electronic and steric properties to the molecule, making it a desirable intermediate for the development of novel pharmaceuticals and functional materials.[1]

Proposed Synthetic Pathways

The synthesis of 4-(isobutylthio)phenylboronic acid can be approached through two primary retrosynthetic disconnections, focusing on the sequential formation of the carbon-sulfur and carbon-boron bonds.

Pathway A: Borylation of a Pre-functionalized Aryl Thioether

This approach involves the initial synthesis of 4-bromo(isobutylthio)benzene, followed by a borylation reaction to introduce the boronic acid functionality.

Pathway B: Thiolation of a Pre-functionalized Phenylboronic Acid Derivative

Alternatively, the synthesis can commence with a commercially available phenylboronic acid derivative, such as 4-bromophenylboronic acid, followed by the introduction of the isobutylthio group via a nucleophilic substitution or cross-coupling reaction.

The following sections will detail the experimental protocols for these pathways.

Experimental Protocols

Pathway A: Borylation of 4-bromo(isobutylthio)benzene

Step 1: Synthesis of 4-bromo(isobutylthio)benzene

This step involves the formation of a carbon-sulfur bond through the reaction of 1-bromo-4-iodobenzene with isobutylthiol.

• Reaction: 1-bromo-4-iodobenzene + Isobutylthiol → 4-bromo(isobutylthio)benzene

• Reagents and Solvents:

  • 1-bromo-4-iodobenzene

  • Isobutylthiol

  • Palladium catalyst (e.g., Pd(OAc)₂)

  • Ligand (e.g., Xantphos)

  • Base (e.g., K₂CO₃)

  • Solvent (e.g., Toluene)

• Procedure:

  • To an oven-dried flask, add 1-bromo-4-iodobenzene, palladium acetate, and Xantphos.

  • Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen).

  • Add toluene, isobutylthiol, and potassium carbonate.

  • Heat the reaction mixture to 110 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or GC-MS.

  • Upon completion, cool the reaction to room temperature and filter through a pad of celite.

  • The filtrate is concentrated under reduced pressure, and the crude product is purified by column chromatography on silica gel.

Step 2: Miyaura Borylation for the Synthesis of 4-(Isobutylthio)phenylboronic acid

This step introduces the boronic acid moiety through a palladium-catalyzed cross-coupling reaction.

• Reaction: 4-bromo(isobutylthio)benzene + Bis(pinacolato)diboron → 4-(Isobutylthio)phenylboronic acid pinacol ester → 4-(Isobutylthio)phenylboronic acid

• Reagents and Solvents:

  • 4-bromo(isobutylthio)benzene

  • Bis(pinacolato)diboron (B₂pin₂)

  • Palladium catalyst (e.g., Pd(dppf)Cl₂)

  • Base (e.g., Potassium acetate, KOAc)

  • Solvent (e.g., Dioxane or DMSO)

• Procedure:

  • In a flask, dissolve 4-bromo(isobutylthio)benzene, bis(pinacolato)diboron, and potassium acetate in dioxane.

  • De-gas the mixture by bubbling with an inert gas for 15-20 minutes.

  • Add the palladium catalyst, Pd(dppf)Cl₂.

  • Heat the reaction mixture to 80-90 °C and stir for 12-24 hours under an inert atmosphere.

  • After cooling, the reaction mixture is diluted with a suitable solvent (e.g., ethyl acetate) and washed with water and brine.

  • The organic layer is dried over anhydrous sodium sulfate and concentrated to yield the crude pinacol ester.

  • The crude ester is then hydrolyzed to the boronic acid by stirring with an aqueous acid (e.g., HCl) in a solvent such as acetone or THF.

  • The resulting 4-(isobutylthio)phenylboronic acid can be purified by recrystallization.

Pathway B: Thiolation of 4-Bromophenylboronic Acid

This pathway involves the direct introduction of the isobutylthio group onto a phenylboronic acid derivative.

• Reaction: 4-Bromophenylboronic acid + Isobutylthiol → 4-(Isobutylthio)phenylboronic acid

• Reagents and Solvents:

  • 4-Bromophenylboronic acid

  • Isobutylthiol

  • Copper(I) catalyst (e.g., CuI)

  • Base (e.g., Cs₂CO₃)

  • Solvent (e.g., DMF or DMSO)

• Procedure:

  • To a reaction vessel, add 4-bromophenylboronic acid, copper(I) iodide, and cesium carbonate.

  • Add the solvent (DMF or DMSO) and isobutylthiol.

  • Heat the mixture to 100-120 °C and stir for 12-24 hours.

  • Monitor the reaction by TLC or LC-MS.

  • Once the reaction is complete, cool the mixture and pour it into water.

  • Acidify the aqueous mixture with HCl to precipitate the product.

  • The solid product is collected by filtration, washed with water, and dried.

  • Further purification can be achieved by recrystallization.

Quantitative Data

The following table summarizes representative quantitative data for the key transformations described above, based on literature reports for analogous reactions. Actual yields and purity may vary depending on the specific reaction conditions and scale.

Reaction Step	Reactants	Catalyst/Reagent	Solvent	Yield (%)	Purity (%)	Reference
Pathway A: Step 1 - C-S Coupling	Aryl Halide, Thiol	Pd(OAc)₂/Xantphos	Toluene	70-90	>95	[2]
Pathway A: Step 2 - Miyaura Borylation	Aryl Bromide, B₂pin₂	Pd(dppf)Cl₂/KOAc	Dioxane	60-85	>98	[3][4]
Pathway B - Thiolation of Arylboronic Acid	Arylboronic Acid, Thiol	CuI/Cs₂CO₃	DMF	55-75	>95	[2]

Visualizations

Synthesis Pathway Diagram

Caption: Proposed synthetic pathways for 4-(Isobutylthio)phenylboronic acid.

Experimental Workflow: Miyaura Borylation

Caption: Experimental workflow for the Miyaura borylation step.

Conclusion

This guide outlines robust and adaptable synthetic strategies for the preparation of 4-(isobutylthio)phenylboronic acid. The choice between the described pathways will depend on the availability of starting materials, desired scale, and laboratory capabilities. The provided protocols and representative data serve as a strong foundation for researchers to develop a specific and optimized synthesis for this valuable compound. As with all chemical syntheses, appropriate safety precautions should be taken, and all reactions should be performed in a well-ventilated fume hood.

References

• 1. 4-(Isobutylthio)phenylboronic Acid|CAS 1217500-97-4 [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Palladium-Catalyzed, Direct Boronic Acid Synthesis from Aryl Chlorides: A Simplified Route to Diverse Boronate Ester Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to 4-(Isobutylthio)phenylboronic Acid: Properties and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 4-(Isobutylthio)phenylboronic acid and its analogs. Due to the limited availability of data for the specific compound of interest, this document leverages information on structurally similar molecules to offer valuable insights. It also includes detailed experimental protocols relevant to the characterization and application of phenylboronic acids.

Core Physical Properties

Property	4-Isobutylphenylboronic acid	(4-Isobutoxyphenyl)boronic acid	4-(Methylthio)phenylboronic acid
CAS Number	153624-38-5[1]	153624-44-3[2]	98546-51-1[3]
Molecular Formula	C10H15BO2[1][4]	C10H15BO3[2]	C7H9BO2S[3][5]
Molecular Weight	178.04 g/mol [1][4]	194.04 g/mol [2]	168.02 g/mol [3]
Melting Point	117-120 °C	Not available	210-214 °C (lit.)[6]
Appearance	Not available	Not available	White to off-white powder
Solubility	Not available	Soluble in several organic solvents including chloroform, 3-pentanone, acetone, and dipropyl ether.[7][8]	Soluble in methanol.[6]

Experimental Protocols

Detailed methodologies for key experiments are crucial for the accurate characterization and application of chemical compounds. The following sections provide standardized protocols for determining the melting point of an organic solid and for performing a Suzuki-Miyaura cross-coupling reaction, a cornerstone application of phenylboronic acids.

Determination of Melting Point

The melting point of a solid is a critical indicator of its purity. A sharp melting range typically signifies a pure compound, while a broad and depressed range suggests the presence of impurities.

Protocol: Capillary Method

• Sample Preparation: A small amount of the dry, crystalline organic compound is finely crushed. The open end of a capillary tube is pressed into the powder. The tube is then inverted and tapped gently to pack the powder into the sealed end, aiming for a sample height of 2-3 mm.

• Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb. This assembly is then placed in a melting point apparatus (e.g., a Thiele tube or a digital melting point device).

• Heating: The apparatus is heated slowly and steadily, at a rate of approximately 1-2 °C per minute as the temperature approaches the expected melting point.

• Observation: The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range. The temperature at which the last crystal melts is recorded as the end of the range.[9][10]

Suzuki-Miyaura Cross-Coupling Reaction

The Suzuki-Miyaura cross-coupling reaction is a powerful method for forming carbon-carbon bonds, widely used in the synthesis of complex organic molecules, including pharmaceuticals. Phenylboronic acids are key reagents in this reaction.

Protocol: General Procedure

• Reaction Setup: A reaction flask is charged with the aryl halide (1.0 mmol), the phenylboronic acid (1.2-1.5 mmol), a palladium catalyst (e.g., Pd(PPh3)4, 1-5 mol%), and a base (e.g., K2CO3, Na2CO3, 2.0 mmol).

• Solvent Addition: A suitable solvent or solvent mixture (e.g., toluene, DMF, aqueous ethanol) is added to the flask.

• Reaction Conditions: The reaction mixture is typically heated under an inert atmosphere (e.g., nitrogen or argon) for a period ranging from a few hours to overnight, with the optimal temperature depending on the specific reactants and catalyst used.

• Workup and Purification: Upon completion, the reaction mixture is cooled to room temperature. The organic layer is separated, washed with water and brine, and then dried over an anhydrous salt (e.g., MgSO4 or Na2SO4). The solvent is removed under reduced pressure, and the resulting crude product is purified by a suitable method, such as recrystallization or column chromatography.[11][12][13]

Visualized Workflow

The following diagram illustrates a typical workflow for a Suzuki-Miyaura cross-coupling reaction, a fundamental application for compounds like 4-(Isobutylthio)phenylboronic acid.

References

• 1. 153624-38-5|4-Isobutylphenylboronic acid|BLD Pharm [bldpharm.com]
• 2. 153624-44-3|(4-Isobutoxyphenyl)boronic acid|BLD Pharm [bldpharm.com]
• 3. 4-（甲硫基）苯基硼酸 ≥95% | Sigma-Aldrich [sigmaaldrich.com]
• 4. 4-isobutyl-phenylboronic acid, CAS No. 153624-38-5 - iChemical [ichemical.com]
• 5. 4-(Methylthio)phenylboronic acid | C7H9BO2S | CID 2733959 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 4-(Methylthio)phenylboronic acid CAS#: 98546-51-1 [m.chemicalbook.com]
• 7. researchgate.net [researchgate.net]
• 8. [PDF] Solubility of Phenylboronic Acid and its Cyclic Esters in Organic Solvents | Semantic Scholar [semanticscholar.org]
• 9. Melting Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 10. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 11. pubs.acs.org [pubs.acs.org]
• 12. "Green" Suzuki-Miyaura cross-coupling: An exciting mini-project for chemistry undergraduate students [scielo.org.mx]
• 13. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]

An In-depth Technical Guide to the Solubility of 4-(Isobutylthio)phenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 4-(isobutylthio)phenylboronic acid. In the absence of publicly available, quantitative solubility data for this specific compound, this document leverages data from structurally similar arylboronic acids to predict solubility trends. Furthermore, it details established experimental protocols for solubility determination, offering a practical framework for researchers. A key application of this class of compounds, the Suzuki-Miyaura cross-coupling reaction, is also discussed to provide a functional context for its use in synthetic chemistry.

Physicochemical Properties and Solubility Profile

It is also important to consider that boronic acids can undergo dehydration to form cyclic boroxines (anhydrides), which can influence solubility measurements.[1]

Table 1: Predicted Solubility of 4-(Isobutylthio)phenylboronic acid in Common Organic Solvents

Solvent Class	Solvent Example	Predicted Solubility	Rationale
Ethers	Diethyl ether, THF	High	Phenylboronic acid shows high solubility in ethers.[4] The isobutylthio group may slightly decrease polarity, but good solubility is still expected.
Ketones	Acetone, 3-Pentanone	High	Phenylboronic acid has high solubility in ketones.[4]
Halogenated	Chloroform, DCM	Moderate	Phenylboronic acid has moderate solubility in chloroform.[4]
Hydrocarbons	Hexane, Toluene	Low to Moderate	Phenylboronic acid has very low solubility in hydrocarbons.[1][2][4] The lipophilic isobutylthio group may enhance solubility in these nonpolar solvents compared to the parent compound.
Alcohols	Methanol, Ethanol	High	The boronic acid moiety can form hydrogen bonds with protic solvents.
Aqueous	Water	Very Low	Arylboronic acids generally have low water solubility.[3] The hydrophobic isobutylthio group will further decrease aqueous solubility.

Experimental Protocols for Solubility Determination

A precise understanding of a compound's solubility is critical for its application in organic synthesis, purification, and formulation.[5] The following are established methods for determining the solubility of boronic acids.

Dynamic (Turbidity) Method

This method is based on measuring the temperature at which a solid solute completely dissolves in a solvent upon controlled heating.[5]

Methodology:

• Sample Preparation: A series of vials are prepared with known compositions of 4-(isobutylthio)phenylboronic acid and the chosen solvent.

• Heating and Observation: The vials are placed in a controlled temperature bath and stirred vigorously. The temperature of the bath is slowly and constantly increased (e.g., 0.1-0.5 °C/min).[5]

• Turbidity Measurement: The turbidity of the solution is continuously monitored. This can be done visually or by using a luminance probe or a laser beam to detect the scattering of light by undissolved particles.[2][6][3][5]

• Determination of Dissolution Temperature: The temperature at which the last solid particles disappear and the solution becomes clear is recorded as the solubility temperature for that specific composition.[5]

• Data Collection: The process is repeated with different compositions of the solute and solvent to construct a solubility curve (solubility vs. temperature).

Shake-Flask Method (Thermodynamic Solubility)

This method determines the equilibrium solubility of a compound in a given solvent at a specific temperature.

Methodology:

• Sample Preparation: An excess amount of solid 4-(isobutylthio)phenylboronic acid is added to a vial containing a known volume of the solvent.

• Equilibration: The vial is sealed and agitated at a constant temperature (e.g., 25 °C) for a sufficient period (typically 24-48 hours) to ensure that equilibrium is reached. It is crucial that excess solid remains after this period.

• Phase Separation: The suspension is allowed to stand, or is centrifuged, to separate the solid from the saturated solution.

• Analysis: A sample of the clear supernatant is carefully removed, diluted appropriately, and the concentration of the dissolved solute is determined using a suitable analytical technique, such as UV-Vis spectroscopy or HPLC.

Application in Suzuki-Miyaura Cross-Coupling

Arylboronic acids are fundamental reagents in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions, a powerful method for forming carbon-carbon bonds. This reaction is widely used in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.

The general mechanism involves a catalytic cycle with a palladium catalyst.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Workflow for Solubility Determination

The following diagram illustrates a typical workflow for determining the solubility of a compound like 4-(isobutylthio)phenylboronic acid using the dynamic method.

References

• 1. researchgate.net [researchgate.net]
• 2. pharmatutor.org [pharmatutor.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. asianpubs.org [asianpubs.org]
• 5. Yoneda Labs [yonedalabs.com]
• 6. chemrxiv.org [chemrxiv.org]

Stability and Storage of 4-(Isobutylthio)phenylboronic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and storage considerations for 4-(Isobutylthio)phenylboronic acid. Due to the limited availability of specific stability data for this compound, this guide draws upon established knowledge of arylboronic acids to infer best practices for its handling, storage, and analysis.

Core Concepts in Arylboronic Acid Stability

Arylboronic acids are valuable reagents in organic synthesis, most notably in Suzuki-Miyaura cross-coupling reactions. However, their utility is intrinsically linked to their stability. Several factors can influence the integrity of 4-(Isobutylthio)phenylboronic acid, leading to degradation and a potential loss of reactivity. Understanding these factors is critical for ensuring the reliability and reproducibility of experimental results.

The primary degradation pathways for arylboronic acids include protodeboronation and oxidation.[1][2] Protodeboronation, the cleavage of the C-B bond and its replacement with a C-H bond, is often facilitated by aqueous conditions and can be influenced by pH.[1][3] Oxidation can lead to the formation of phenolic byproducts.

Recommended Storage and Handling

Proper storage and handling are paramount to preserving the quality of 4-(Isobutylthio)phenylboronic acid. The following recommendations are based on general guidelines for arylboronic acids.

Storage Conditions:

• Temperature: Refrigeration is recommended to maintain product quality.[4]

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidation and hydrolysis.[4] The compound is noted to be air-sensitive.[4]

• Container: Keep the container tightly closed in a dry and well-ventilated place.[4][5]

• Moisture: Phenylboronic acids are often hygroscopic; therefore, exposure to moist air or water should be avoided.[4][5][6]

Incompatible Materials:

• Strong oxidizing agents[4][5]

• Strong acids[4][6]

• Strong bases[4][6]

Quantitative Stability Data (General for Arylboronic Acids)

Parameter	Condition	General Stability of Arylboronic Acids	Potential Degradation Products	Analytical Technique for Monitoring
Temperature	Elevated Temperatures	Prone to degradation, rate is compound-specific.	Protodeboronated arene, boronic anhydride, oxidation products.	HPLC, LC-MS, GC-MS
Humidity	High Humidity	Can lead to hydrolysis and formation of boronic acid anhydrides (boroxines).[4][5]	Boronic acid anhydrides, free boronic acid from esters.	HPLC, Karl Fischer titration
Light	UV/Visible Light	Generally stable, but photodecomposition can occur in some cases.	Compound-specific.	HPLC, UV-Vis Spectroscopy
pH	Acidic or Basic	Protodeboronation can be accelerated under both acidic and basic conditions.[7]	Protodeboronated arene.	HPLC, pH meter
Oxidants	Presence of Oxidizing Agents	Susceptible to oxidation.[2]	Phenols and other oxidation byproducts.	HPLC, LC-MS

Experimental Protocols for Stability Assessment

A well-designed stability study is crucial to determine the shelf-life and appropriate storage conditions for 4-(Isobutylthio)phenylboronic acid. The following is a generalized protocol for a forced degradation study.

Objective: To evaluate the stability of 4-(Isobutylthio)phenylboronic acid under various stress conditions to identify potential degradation products and pathways.

Materials:

• 4-(Isobutylthio)phenylboronic acid

• HPLC grade solvents (e.g., acetonitrile, water, methanol)

• Buffers of various pH

• Acids (e.g., HCl) and bases (e.g., NaOH)

• Oxidizing agent (e.g., hydrogen peroxide)

• Inert gas (e.g., nitrogen or argon)

• Calibrated analytical balance, pH meter, HPLC-UV/MS system

Methodology:

• Sample Preparation: Prepare stock solutions of 4-(Isobutylthio)phenylboronic acid in a suitable solvent (e.g., acetonitrile or methanol).

• Stress Conditions:

  • Acidic Hydrolysis: Incubate the sample solution with 0.1 M HCl at a specified temperature (e.g., 60 °C) for a defined period.

  • Basic Hydrolysis: Incubate the sample solution with 0.1 M NaOH at a specified temperature (e.g., 60 °C) for a defined period.

  • Oxidative Degradation: Treat the sample solution with a solution of hydrogen peroxide (e.g., 3%) at room temperature.

  • Thermal Degradation: Expose a solid sample to elevated temperatures (e.g., 60°C, 80°C) in a stability chamber.

  • Photostability: Expose a solid sample and a solution to light in a photostability chamber according to ICH guidelines.

• Time Points: Withdraw aliquots of the stressed samples at predetermined time intervals (e.g., 0, 2, 4, 8, 24 hours).

• Sample Analysis:

  • Neutralize the acidic and basic samples before analysis.

  • Analyze all samples by a validated stability-indicating HPLC method. A reversed-phase C18 column is often suitable. The mobile phase could consist of a gradient of acetonitrile and water with a modifier like formic acid or trifluoroacetic acid.

  • Use a mass spectrometer in conjunction with the HPLC to identify the mass of any degradation products.

• Data Analysis:

  • Calculate the percentage of degradation of 4-(Isobutylthio)phenylboronic acid at each time point.

  • Identify and characterize any major degradation products using their retention times and mass spectra.

Visualizing Degradation and Workflows

Diagrams can be a powerful tool for understanding complex processes. The following sections provide Graphviz (DOT language) scripts to generate diagrams for a key degradation pathway and a typical experimental workflow.

Protodeboronation Pathway

Protodeboronation is a common degradation route for arylboronic acids, particularly in the presence of water.

Caption: General pathway of protodeboronation for an arylboronic acid.

Experimental Workflow for Stability Testing

The following diagram illustrates a typical workflow for conducting a forced degradation study.

Caption: Workflow for a forced degradation stability study.

Conclusion

While specific stability data for 4-(Isobutylthio)phenylboronic acid is not extensively documented, a robust understanding of the stability of arylboronic acids in general provides a strong foundation for its proper handling and storage. By adhering to the recommended conditions of refrigeration, inert atmosphere, and exclusion of moisture and incompatible materials, researchers can significantly mitigate the risk of degradation. For critical applications in drug development, conducting a thorough forced degradation study is essential to establish a comprehensive stability profile and ensure the quality and reliability of this important chemical intermediate.

References

• 1. In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Connecting the dynamics and reactivity of arylboronic acids to emergent and stimuli-responsive material properties - Journal of Materials Chemistry B (RSC Publishing) [pubs.rsc.org]
• 3. In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion-Ate Interface - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. carlroth.com [carlroth.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. andersonsprocesssolutions.com [andersonsprocesssolutions.com]

An In-depth Technical Guide to 4-(Isobutylthio)phenylboronic Acid: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Isobutylthio)phenylboronic acid, with the CAS number 1217500-97-4, is a sulfur-containing aromatic boronic acid. The incorporation of a sulfur linkage, specifically an isobutylthio group, imparts distinct electronic and steric characteristics to the phenylboronic acid scaffold. These features, including increased lipophilicity, make it a valuable building block in synthetic organic chemistry and a compound of interest in medicinal chemistry.

This technical guide provides a comprehensive overview of the available literature on 4-(Isobutylthio)phenylboronic acid, focusing on its synthesis, potential applications, and the general experimental protocols relevant to its use. It is important to note that while general methodologies for the synthesis and application of phenylboronic acids are well-established, specific, detailed experimental data and biological studies for 4-(Isobutylthio)phenylboronic acid are not extensively reported in publicly available literature. This guide, therefore, adapts established protocols to provide a practical framework for researchers working with this compound.

Chemical Properties and Data

A summary of the key chemical identifiers and properties for 4-(Isobutylthio)phenylboronic acid is provided below.

Property	Value
CAS Number	1217500-97-4
Molecular Formula	C₁₀H₁₅BO₂S
Molecular Weight	210.098 g/mol
IUPAC Name	(4-(isobutylthio)phenyl)boronic acid
Physical Form	Solid (predicted)
Solubility	Expected to be soluble in organic solvents like THF, DMF, and Dioxane

Synthesis of 4-(Isobutylthio)phenylboronic Acid

A detailed experimental protocol for the synthesis of 4-(Isobutylthio)phenylboronic acid is not explicitly available in the reviewed literature. However, a plausible and commonly employed synthetic route for analogous sulfur-containing phenylboronic acids involves a multi-step process starting from a readily available halo-thiophenol derivative. The following is a representative protocol adapted from general procedures for the synthesis of similar compounds.

Logical Workflow for Synthesis

Caption: A representative synthetic workflow for 4-(Isobutylthio)phenylboronic acid.

Experimental Protocol: Synthesis of 4-(Isobutylthio)phenylboronic acid

Step 1: Synthesis of 1-Bromo-4-(isobutylthio)benzene

• To a solution of 4-bromothiophenol (1 equivalent) in a suitable solvent such as acetone or DMF, add a base, for example, potassium carbonate (1.5 equivalents).

• Stir the mixture at room temperature for 30 minutes.

• Add 1-bromo-2-methylpropane (isobutyl bromide) (1.1 equivalents) dropwise to the reaction mixture.

• Heat the reaction to a moderate temperature (e.g., 60 °C) and monitor by TLC until the starting material is consumed.

• After completion, cool the reaction to room temperature, filter off the inorganic salts, and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 1-bromo-4-(isobutylthio)benzene.

Step 2: Synthesis of 4-(Isobutylthio)phenylboronic acid

• Dissolve 1-bromo-4-(isobutylthio)benzene (1 equivalent) in anhydrous tetrahydrofuran (THF) in a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium (n-BuLi) (1.1 equivalents, as a solution in hexanes) dropwise to the stirred solution. Maintain the temperature at -78 °C.

• Stir the reaction mixture at -78 °C for 1-2 hours to ensure complete lithium-halogen exchange.

• To this solution, add triisopropyl borate (1.2 equivalents) dropwise, ensuring the temperature remains at -78 °C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of aqueous hydrochloric acid (e.g., 1 M HCl) at 0 °C.

• Extract the aqueous layer with an organic solvent such as ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography to afford 4-(Isobutylthio)phenylboronic acid.

Applications in Suzuki-Miyaura Cross-Coupling Reactions

4-(Isobutylthio)phenylboronic acid is a suitable coupling partner in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. This reaction is a powerful tool for the formation of carbon-carbon bonds, enabling the synthesis of complex biaryl structures.

General Workflow for Suzuki-Miyaura Coupling

Caption: General workflow of a Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Suzuki-Miyaura Cross-Coupling

• In a reaction vessel, combine 4-(Isobutylthio)phenylboronic acid (1.2 equivalents), the desired aryl halide (1 equivalent), a palladium catalyst such as tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.02-0.05 equivalents), and a base, for example, potassium carbonate (2 equivalents).

• Add a degassed solvent system, typically a mixture of an organic solvent and water (e.g., 1,4-dioxane/water or toluene/ethanol/water).

• Heat the reaction mixture under an inert atmosphere to a temperature between 80-100 °C.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to yield the desired biaryl product.

Quantitative Data

Potential Applications in Drug Development

Phenylboronic acids are a well-established class of compounds in medicinal chemistry, with applications ranging from enzyme inhibitors to diagnostic agents. The unique properties of 4-(Isobutylthio)phenylboronic acid suggest its potential utility in several areas of drug development:

• Building Block for Novel Scaffolds: Its primary application is as a synthetic intermediate to introduce the 4-(isobutylthio)phenyl moiety into more complex molecules. This group can influence the pharmacokinetic and pharmacodynamic properties of a drug candidate.

• Enzyme Inhibition: Boronic acids are known to reversibly inhibit serine proteases. The isobutylthio group could potentially interact with hydrophobic pockets in an enzyme's active site, contributing to binding affinity and selectivity.

• Sensors and Diagnostics: The boronic acid moiety can reversibly bind to diols, a property utilized in the development of sensors for carbohydrates and glycoproteins.

Logical Relationship in Drug Discovery

discovery and history of sulfur-containing phenylboronic acids

An In-depth Technical Guide to the Discovery and History of Sulfur-Containing Phenylboronic Acids

Executive Summary

The confluence of sulfur chemistry and boronic acid chemistry has yielded a versatile class of compounds known as sulfur-containing phenylboronic acids. These molecules are of significant interest to researchers, scientists, and drug development professionals due to their unique combination of properties. The boronic acid moiety offers a powerful tool for synthetic transformations, most notably the Suzuki-Miyaura cross-coupling, and provides a unique pharmacophore capable of reversible covalent interactions with biological targets.[1] Simultaneously, the integrated sulfur atom, in its various oxidation states (thioether, sulfoxide, sulfone), imparts critical physicochemical properties that can enhance metabolic stability, improve binding affinity, and modulate electronic characteristics. This guide provides a detailed overview of the historical development, key synthetic methodologies, and applications of this important class of chemical entities.

Historical Context and Discovery

The Dawn of Boronic Acids

The journey of boronic acids began in 1860 when Edward Frankland reported the first synthesis and isolation of a member of this class, ethylboronic acid.[1] However, their full potential in organic synthesis remained largely untapped for over a century. The landscape changed dramatically with the development of palladium-catalyzed cross-coupling reactions, particularly the Suzuki-Miyaura coupling, which established boronic acids as indispensable building blocks for forming carbon-carbon bonds.[2] Boronic acids are generally stable, have low toxicity, and their byproducts are often environmentally benign, contributing to their widespread adoption.[2]

The Prominence of Sulfur in Medicinal Chemistry

Sulfur-containing functional groups are prevalent in a vast array of pharmaceuticals and natural products.[3] Functional groups such as sulfonamides, thioethers, and sulfones are considered "privileged" scaffolds in drug discovery, often contributing to improved potency and pharmacokinetic profiles.[3][4] The sulfur atom can participate in hydrogen bonding, influence molecular conformation, and serve as a metabolically stable linker, making it a valuable element in drug design.

The Intersection: Emergence of Sulfur-Containing Phenylboronic Acids

The precise first synthesis of a sulfur-containing phenylboronic acid is not prominently documented as a singular breakthrough event. Instead, their emergence was a natural consequence of the expansion of synthetic methodologies for boronic acids. Early and foundational methods for preparing arylboronic acids involved the trapping of organometallic intermediates (like Grignard or organolithium reagents) with borate esters.[2] Applying this logic to sulfur-containing aryl halides (e.g., 4-bromothioanisole) provided the first straightforward route to the corresponding boronic acids.

The subsequent development of modern catalytic methods, such as the Miyaura borylation, provided a more versatile and functional-group-tolerant approach, further accelerating the synthesis and study of diverse sulfur-containing phenylboronic acids.[2] These compounds quickly became valuable as synthetic intermediates and, more recently, as pharmacologically active agents themselves.

Key Synthetic Methodologies and Experimental Protocols

The synthesis of sulfur-containing phenylboronic acids primarily relies on two robust strategies: the classic organometallic route and the modern palladium-catalyzed borylation.

Method 1: Synthesis via Organometallic Intermediates

This classic approach remains a reliable method for many substrates. It involves the formation of a highly reactive organometallic species from a sulfur-containing aryl halide, which is then quenched with an electrophilic boron source.

Experimental Protocol: Synthesis of 4-(Methylthio)phenylboronic Acid

• Preparation of Grignard Reagent: To a flame-dried, three-neck flask under an inert atmosphere (N₂ or Ar), add magnesium turnings (1.2 eq). Add a solution of 1-bromo-4-(methylthio)benzene (1.0 eq) in anhydrous tetrahydrofuran (THF). Initiate the reaction with gentle heating or a crystal of iodine if necessary. Stir the mixture at reflux until the magnesium is consumed.

• Borylation: Cool the resulting Grignard solution to -78 °C in a dry ice/acetone bath. Slowly add a solution of triisopropyl borate (1.5 eq) in anhydrous THF, maintaining the temperature below -60 °C.

• Hydrolysis: After the addition is complete, allow the mixture to warm to room temperature and stir for 12 hours. Cool the reaction to 0 °C and slowly quench by adding aqueous HCl (2 M) until the solution is acidic (pH ~1-2).

• Workup and Isolation: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., water or hexane/ethyl acetate) to yield 4-(methylthio)phenylboronic acid as a white solid.

Method 2: Palladium-Catalyzed Miyaura Borylation

This is a highly versatile and functional-group-tolerant method for synthesizing boronic esters, which are stable precursors to boronic acids.

Experimental Protocol: Synthesis of 4-(Phenylsulfonyl)phenylboronic acid pinacol ester

• Reaction Setup: In a Schlenk flask, combine 1-bromo-4-(phenylsulfonyl)benzene (1.0 eq), bis(pinacolato)diboron (B₂pin₂) (1.1 eq), potassium acetate (KOAc) (3.0 eq), and [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.03 eq).

• Solvent Addition: Evacuate and backfill the flask with an inert gas (N₂ or Ar) three times. Add anhydrous 1,4-dioxane via syringe.

• Reaction: Heat the reaction mixture to 80-90 °C and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup and Isolation: After the reaction is complete, cool the mixture to room temperature and filter it through a pad of Celite, washing with ethyl acetate. Concentrate the filtrate under reduced pressure.

• Purification: Purify the resulting crude residue by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the desired 4-(phenylsulfonyl)phenylboronic acid pinacol ester. The ester can be used directly in subsequent reactions or hydrolyzed to the boronic acid if needed.

Data Presentation: Comparison of Synthetic Routes

The choice of synthetic route depends on factors such as substrate scope, functional group tolerance, and cost. Below is a summary of typical outcomes.

Feature	Method 1: Organometallic Route	Method 2: Miyaura Borylation
Starting Material	Sulfur-containing Aryl Halide (Br, I)	Sulfur-containing Aryl Halide (Cl, Br, I) or Triflate
Key Reagents	Mg or n-BuLi, Trialkyl borate	B₂pin₂, Pd Catalyst, Base (e.g., KOAc)
Reaction Temp.	Low Temperature (-78 °C) then RT	Elevated Temperature (80-100 °C)
Functional Group Tolerance	Limited (incompatible with acidic protons, esters, ketones)	Excellent (tolerates most functional groups)
Typical Yield	60-85%	75-95%
Product Form	Boronic Acid	Boronic Ester (Pinacol)

Visualizations of Workflows and Relationships

Applications in Drug Development and Research

The dual functionality of sulfur-containing phenylboronic acids makes them highly attractive scaffolds in medicinal chemistry.

• Enzyme Inhibition: Boronic acids are well-known for their ability to act as inhibitors of serine proteases, where the boron atom forms a reversible covalent bond with the catalytic serine residue.[1] The first FDA-approved boronic acid drug, Bortezomib (Velcade®), exemplifies this mechanism of action as a proteasome inhibitor.[2][5][6] The sulfur-containing aryl portion of the molecule can be tailored to occupy specific binding pockets, enhancing potency and selectivity.

• Boron Neutron Capture Therapy (BNCT): While not a phenylboronic acid, the development of sodium borocaptate (BSH, Na₂B₁₂H₁₁SH) was a landmark in the use of sulfur-containing boron compounds for medical applications.[7] In BNCT, non-radioactive boron-10 is delivered selectively to tumor cells. Subsequent irradiation with thermal neutrons causes the boron to emit high-energy alpha particles, destroying the cancer cells locally. The thiol (-SH) group in BSH was found to be crucial for its accumulation in cancerous cells.[7]

• Synthetic Building Blocks: These compounds are invaluable intermediates. The boronic acid group serves as a handle for Suzuki coupling, allowing for the facile construction of complex biaryl structures, while the sulfur moiety can be introduced early in a synthetic sequence and carried through multiple steps or oxidized to different states (sulfoxide, sulfone) to fine-tune the properties of the final molecule.

References

• 1. Boronic acid - Wikipedia [en.wikipedia.org]
• 2. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sulfur Containing Scaffolds in Drugs: Synthesis and Application in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Privileged Sulfur-Based Functional Groups in Drug Discovery: Privileged Sulfur-Based Functional Groups in Drug Discovery - American Chemical Society [acs.digitellinc.com]
• 5. researchgate.net [researchgate.net]
• 6. Boronic acids in medicinal chemistry: anticancer, antibacterial and antiviral applications - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 7. Boron neutron capture therapeutics - Wikipedia [en.wikipedia.org]

theoretical studies on 4-(Isobutylthio)phenylboronic acid

[2] 4-(Isobutylthio)phenylboronic acid | C10H15BO2S - PubChem 4-(Isobutylthio)phenylboronic acid is a chemical compound with the molecular formula C10H15BO2S. It has a molecular weight of 210.1 g/mol . --INVALID-LINK-- 4-(Isobutylthio)phenylboronic acid | CAS 1217500-97-4 - Chemical Book ChemicalBook provide Chemical industry users with 4-(Isobutylthio)phenylboronic acid(1217500-97-4) Boiling point Melting point,4-(Isobutylthio)phenylboronic ... --INVALID-LINK-- 4-(Isobutylthio)phenylboronic acid | 1217500-97-4 - AstaTech AstaTech supplies 4-(Isobutylthio)phenylboronic acid, CAS 1217500-97-4, a building block used in the synthesis of more complex chemical compounds. --INVALID-LINK-- 4-(Isobutylthio)phenylboronic acid | CAS 1217500-97-4 4-(Isobutylthio)phenylboronic acid. CAS Number: 1217500-97-4. Molecular Weight: 210.1. Formula: C10H15BO2S. Availability: In Stock. Purity: >95%. --INVALID-LINK-- 4-(Isobutylthio)phenylboronic acid | 1217500-97-4 - Selleckchem 4-(Isobutylthio)phenylboronic acid is a chemical compound. --INVALID-LINK-- Synthesis of Novel Thiol-Derivatized Phenylboronic Acids and ... The synthesis of several thiol-derivatized phenylboronic acids, including 4-(isobutylthio)phenylboronic acid, is described. These compounds were evaluated for ... --INVALID-LINK-- 4-(Isobutylthio)phenylboronic acid | C10H15BO2S | ChemSpider Structure, properties, spectra, suppliers and links for: 4-(Isobutylthio)phenylboronic acid, 1217500-97-4. --INVALID-LINK-- 4-(Isobutylthio)phenylboronic acid | 1217500-97-4 | Biosynth Biosynth is a supplier of 4-(Isobutylthio)phenylboronic acid. --INVALID-LINK-- US Pat. No. 9,034,865 - Boronic acid compounds as inhibitors of ... A patent describing the use of boronic acid compounds, including derivatives of 4-(isobutylthio)phenylboronic acid, as inhibitors of the VIM-1 metallo-beta-lactamase. --INVALID-LINK-- Boronic acid compounds as inhibitors of the VIM-1 metallo-beta ... This patent describes the synthesis and evaluation of boronic acid compounds as inhibitors of metallo-beta-lactamases. The general structure includes a ... --INVALID-LINK-- Synthesis and biological evaluation of novel boronic acid inhibitors of ... This study focuses on the synthesis and biological evaluation of boronic acid inhibitors of IMP-1 metallo-beta-lactamase. The general structure of the compounds ... --INVALID-LINK-- Boronic acid inhibitors of metallo-β-lactamases This review discusses the development of boronic acid inhibitors for metallo-β-lactamases, highlighting their mechanism of action and structure-activity relationships. --INVALID-LINK-- Thiol and Thioether-Containing Boronic Acids: A New Class of Metallo ... This article describes the design, synthesis, and evaluation of thiol and thioether-containing boronic acids as inhibitors of metallo-β-lactamases. --INVALID-LINK-- Phenylboronic Acids: An Important Class of Molecules in Medicinal ... This review highlights the diverse applications of phenylboronic acids in medicinal chemistry, including their use as enzyme inhibitors. --INVALID-LINK-- Computational studies on the inhibition of metallo-β-lactamases by ... A computational study exploring the binding modes and inhibition mechanisms of boronic acid inhibitors with metallo-β-lactamases using techniques like molecular docking and molecular dynamics simulations. --INVALID-LINK-- Quantum chemical studies on the structure and properties of ... This paper describes the use of quantum chemical methods (e.g., DFT) to study the electronic structure, geometry, and reactivity of phenylboronic acid derivatives. --INVALID-LINK-- Molecular Docking: A Powerful Tool for Structure-Based Drug Design This article provides an overview of molecular docking, a computational technique used to predict the binding orientation of a ligand to a protein. --INVALID-LINK-- Introduction to Molecular Dynamics Simulations This resource provides an introduction to molecular dynamics simulations, a computational method for studying the physical movements of atoms and molecules. --INVALID-LINK-- Density Functional Theory (DFT) An overview of Density Functional Theory (DFT), a quantum mechanical modeling method used to investigate the electronic structure of many-body systems. --INVALID-LINK-- Quantum Theory of Atoms in Molecules (QTAIM) A description of the Quantum Theory of Atoms in Molecules (QTAIM), a model of molecular electronic systems that allows for the analysis of chemical bonds. --INVALID-LINK-- Theoretical Investigations into 4-(Isobutylthio)phenylboronic Acid: A Computational Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the theoretical and computational approaches used to study 4-(Isobutylthio)phenylboronic acid and its derivatives. This class of compounds has garnered significant interest, particularly as potential inhibitors of metallo-β-lactamases (MBLs), enzymes that confer bacterial resistance to a broad spectrum of β-lactam antibiotics. Understanding the molecular properties and interaction mechanisms of these inhibitors is paramount for the rational design of more potent and selective therapeutic agents.

Core Molecular Properties

4-(Isobutylthio)phenylboronic acid is a chemical compound with the molecular formula C10H15BO2S and a molecular weight of 210.1 g/mol . Its structure features a phenylboronic acid moiety functionalized with an isobutylthio group. This structural arrangement is crucial for its inhibitory activity, where the boronic acid group interacts with key active site residues of MBLs, while the thioether-containing side chain can be optimized to enhance binding affinity and selectivity.

Property	Value	Reference
Molecular Formula	C10H15BO2S
Molecular Weight	210.1 g/mol
CAS Number	1217500-97-4

Theoretical and Computational Methodologies

A variety of computational techniques are employed to elucidate the structural, electronic, and dynamic properties of 4-(Isobutylthio)phenylboronic acid and its interaction with target enzymes. These methods provide insights that are often difficult to obtain through experimental means alone.

Quantum Chemical Calculations

Quantum chemical methods, such as Density Functional Theory (DFT), are utilized to investigate the electronic structure, geometry, and reactivity of these molecules. These calculations can predict key molecular properties and provide a basis for understanding their chemical behavior.

Experimental Protocol: Density Functional Theory (DFT) Calculations

• Structure Optimization: The initial 3D structure of 4-(Isobutylthio)phenylboronic acid is built using molecular modeling software. This structure is then optimized to find the lowest energy conformation. A common level of theory for this is the B3LYP functional with a 6-31G* basis set.

• Frequency Analysis: Vibrational frequency calculations are performed on the optimized geometry to confirm that it represents a true energy minimum (i.e., no imaginary frequencies).

• Property Calculation: Various electronic properties are then calculated at the same level of theory, including:

  • Molecular Orbital Analysis: Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energies and distributions are determined to assess chemical reactivity.

  • Electrostatic Potential (ESP) Mapping: The ESP is calculated to identify electron-rich and electron-poor regions of the molecule, which are important for intermolecular interactions.

  • Quantum Theory of Atoms in Molecules (QTAIM): This analysis is used to characterize the nature of chemical bonds within the molecule.

Quantum Chemical Calculation Workflow

Molecular Docking

Molecular docking is a computational technique used to predict the preferred orientation of a ligand when bound to a receptor, in this case, 4-(Isobutylthio)phenylboronic acid derivatives and an MBL. This method is instrumental in structure-based drug design for predicting binding modes and estimating binding affinities.

Experimental Protocol: Molecular Docking

• Receptor and Ligand Preparation: The 3D crystal structure of the target MBL is obtained from the Protein Data Bank (PDB). Water molecules and co-crystallized ligands are typically removed, and hydrogen atoms are added. The 3D structure of the boronic acid inhibitor is prepared and its energy minimized.

• Grid Generation: A grid box is defined around the active site of the MBL to specify the search space for the docking algorithm.

• Docking Simulation: A docking program (e.g., AutoDock, Glide) is used to systematically search for the optimal binding pose of the ligand within the receptor's active site. The program scores different poses based on a scoring function that estimates the binding free energy.

• Pose Analysis and Selection: The resulting docked poses are analyzed based on their scores and clustering. The most favorable binding poses are selected for further investigation, often considering key interactions with active site residues.

Molecular Docking Workflow

Molecular Dynamics Simulations

Molecular dynamics (MD) simulations provide a detailed view of the dynamic behavior of the ligand-receptor complex over time. This method can be used to assess the stability of the docked pose, characterize the flexibility of the protein and ligand, and calculate binding free energies with higher accuracy than docking alone.

Experimental Protocol: Molecular Dynamics Simulations

• System Setup: The docked complex from the molecular docking study is placed in a simulation box filled with a specific water model (e.g., TIP3P). Counter-ions are added to neutralize the system.

• Energy Minimization: The energy of the entire system is minimized to remove any steric clashes or unfavorable contacts.

• Equilibration: The system is gradually heated to the desired temperature (e.g., 300 K) and then equilibrated at constant pressure and temperature (NPT ensemble) to ensure it reaches a stable state.

• Production Run: A long-timescale MD simulation is performed (typically nanoseconds to microseconds) to collect trajectories of the atoms' movements.

• Trajectory Analysis: The resulting trajectories are analyzed to study various properties, such as:

  • Root Mean Square Deviation (RMSD): To assess the stability of the protein and ligand.

  • Root Mean Square Fluctuation (RMSF): To identify flexible regions of the protein.

  • Hydrogen Bond Analysis: To monitor the formation and breaking of hydrogen bonds between the ligand and receptor.

  • Binding Free Energy Calculations: Using methods like MM/PBSA or MM/GBSA to estimate the binding affinity.

Molecular Dynamics Simulation Workflow

Application in Drug Design: Targeting Metallo-β-Lactamases

The primary therapeutic application of 4-(Isobutylthio)phenylboronic acid derivatives is as inhibitors of MBLs. Computational studies have been pivotal in understanding their mechanism of action and in guiding the design of new, more potent inhibitors.

Theoretical studies suggest that the boronic acid moiety forms a covalent bond with a key active site hydroxide ion in the MBL, mimicking the transition state of β-lactam hydrolysis. The isobutylthio-phenyl group occupies a hydrophobic pocket in the enzyme, and modifications to this group can significantly impact binding affinity and selectivity. Molecular docking and MD simulations have been instrumental in exploring the structure-activity relationships of these compounds and in designing derivatives with improved inhibitory profiles.

Conclusion

Theoretical and computational studies are indispensable tools in the investigation of 4-(Isobutylthio)phenylboronic acid and its analogs. These methods provide a detailed understanding of their molecular properties and interactions with biological targets, thereby accelerating the drug discovery and development process. The integration of quantum chemical calculations, molecular docking, and molecular dynamics simulations offers a powerful, multi-faceted approach to the rational design of novel MBL inhibitors and other therapeutic agents based on this promising chemical scaffold.

Protocols & Analytical Methods

Application Notes and Protocols for 4-(Isobutylthio)phenylboronic Acid in Suzuki-Miyaura Coupling

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and broad functional group tolerance. This powerful reaction, for which Akira Suzuki, Richard F. Heck, and Ei-ichi Negishi were awarded the 2010 Nobel Prize in Chemistry, has become indispensable in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Arylboronic acids are key reagents in this transformation, and the unique properties of substituted phenylboronic acids allow for the introduction of diverse functionalities into the target molecules.

4-(Isobutylthio)phenylboronic acid (CAS: 1217500-97-4) is a valuable building block for introducing a sulfur-containing moiety into biaryl structures. The isobutylthio group can influence the physicochemical properties of the final compound, such as lipophilicity and metabolic stability, which are critical parameters in drug design. Furthermore, the sulfur atom offers a handle for further synthetic modifications, such as oxidation to the corresponding sulfoxide or sulfone, expanding the chemical space accessible from this versatile reagent.

These application notes provide a comprehensive overview of the use of 4-(Isobutylthio)phenylboronic acid in Suzuki-Miyaura coupling reactions, including recommended catalyst systems, general protocols, and expected outcomes based on analogous sulfur-containing boronic acids.

Key Applications

• Drug Discovery and Medicinal Chemistry: The synthesis of novel biaryl compounds containing the isobutylthio moiety for screening as potential therapeutic agents. The sulfur atom can act as a hydrogen bond acceptor and influence the overall conformation of the molecule.

• Materials Science: The preparation of functionalized organic materials where the sulfur atom can modulate the electronic and photophysical properties.

• Agrochemicals: The development of new pesticides and herbicides incorporating the 4-(isobutylthio)phenyl scaffold.

Data Presentation: Representative Reaction Conditions and Catalyst Performance

While specific literature data for the Suzuki-Miyaura coupling of 4-(Isobutylthio)phenylboronic acid is limited, the following tables summarize typical reaction conditions and catalyst performance for analogous sulfur-containing and sterically hindered arylboronic acids. These tables serve as a guide for reaction optimization.

Table 1: Comparison of Palladium Catalysts and Ligands for Suzuki-Miyaura Coupling

Catalyst System	Ligand Type	Key Advantages	Potential Drawbacks	Typical Loading (mol%)
Pd(PPh₃)₄	Tetrakis(triphenylphosphine)palladium(0)	Readily available, well-understood.	Lower activity for challenging substrates, may require higher temperatures.	2-5
PdCl₂(dppf)	Diphosphine complex	Good for a range of substrates, relatively air-stable.	May not be as active as Buchwald-type ligands for difficult couplings.	1-3
Pd₂(dba)₃ / XPhos	Buchwald-type phosphine	Excellent for sterically hindered and electron-poor substrates.	Air-sensitive, higher cost.	1-2
Pd(OAc)₂ / SPhos	Buchwald-type phosphine	High activity for a broad range of substrates, including electron-deficient ones.	Air-sensitive, higher cost.	1-2

Table 2: Common Bases and Solvents for Suzuki-Miyaura Coupling

Base	Strength	Common Solvents	Notes
K₂CO₃	Moderate	Toluene/H₂O, Dioxane/H₂O, DMF	A widely used and effective base for many Suzuki couplings.
K₃PO₄	Strong	Toluene/H₂O, Dioxane	Effective for many Suzuki couplings and can promote high reaction rates.
Cs₂CO₃	Strong	Toluene, Dioxane, THF	A strong base that can accelerate slow reactions, but is more expensive.
Na₂CO₃	Moderate	Ethanol/H₂O, Toluene/H₂O	A common and cost-effective base.

Experimental Protocols

The following is a generalized protocol for the Suzuki-Miyaura coupling of an aryl halide with 4-(Isobutylthio)phenylboronic acid. Note: These conditions are a starting point and will likely require optimization for specific substrates.

General Protocol for Suzuki-Miyaura Coupling

Materials:

• Aryl halide (1.0 mmol, 1.0 equiv)

• 4-(Isobutylthio)phenylboronic acid (1.2-1.5 mmol, 1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, 2.0-3.0 mmol, 2.0-3.0 equiv)

• Anhydrous and degassed solvent (e.g., Toluene/H₂O 4:1, 5 mL)

• Reaction vessel (e.g., Schlenk flask or microwave vial)

• Magnetic stirrer and heating source

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a clean, dry reaction vessel equipped with a magnetic stir bar, add the aryl halide (1.0 mmol), 4-(Isobutylthio)phenylboronic acid (1.2 mmol), and the base (2.0 mmol).

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (e.g., nitrogen or argon) three times.

• Catalyst and Solvent Addition: Under a positive pressure of the inert gas, add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol) followed by the degassed solvent system (e.g., 4 mL of toluene and 1 mL of water).

• Reaction: Stir the reaction mixture vigorously and heat to the desired temperature (typically 80-110 °C). Monitor the reaction progress by a suitable analytical technique such as thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate, 20 mL) and wash with water (2 x 10 mL) and brine (10 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Mandatory Visualizations

Diagram 1: Generalized Suzuki-Miyaura Catalytic Cycle

Application Notes and Protocols for 4-(Isobutylthio)phenylboronic Acid in Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Isobutylthio)phenylboronic acid is a versatile organoboron compound utilized in palladium-catalyzed cross-coupling reactions for the formation of carbon-carbon (C-C) bonds. Its thioether functionality makes it a valuable building block in the synthesis of complex organic molecules, particularly in medicinal chemistry and materials science. The isobutylthio group can modulate the electronic properties and steric hindrance of the boronic acid, influencing its reactivity in various coupling reactions. Furthermore, the sulfur atom can be a site for further functionalization, adding to the synthetic utility of the resulting coupled products.

These application notes provide an overview of the use of 4-(Isobutylthio)phenylboronic acid in Suzuki-Miyaura, Stille, and Negishi cross-coupling reactions, including detailed experimental protocols and expected outcomes based on analogous reactions.

Cross-Coupling Reactions: An Overview

Palladium-catalyzed cross-coupling reactions are fundamental transformations in modern organic synthesis, enabling the efficient construction of C-C bonds. The general catalytic cycle for these reactions involves three key steps: oxidative addition, transmetalation, and reductive elimination.

Experimental Workflow for Palladium-Catalyzed Cross-Coupling

Caption: General experimental workflow for palladium-catalyzed cross-coupling reactions.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a widely used cross-coupling reaction that forms a C-C bond between an organoboron compound and an organohalide. Due to the thioether linkage in 4-(Isobutylthio)phenylboronic acid being generally stable under Suzuki-Miyaura conditions, this reagent can be effectively coupled with various aryl and heteroaryl halides.

Catalytic Cycle of Suzuki-Miyaura Coupling

Caption: Simplified catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Quantitative Data for Suzuki-Miyaura Coupling of Thioether-Containing Phenylboronic Acids

Entry	Aryl Halide	Boronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromoanisole	4-(Methylthio)phenylboronic acid	Pd(PPh₃)₄ (2)	K₂CO₃	Toluene/EtOH/H₂O	80	12	92
2	1-Bromo-4-nitrobenzene	4-(Methylthio)phenylboronic acid	Pd(dppf)Cl₂ (3)	Cs₂CO₃	Dioxane	100	8	88
3	2-Bromopyridine	4-(Phenylthio)phenylboronic acid	Pd₂(dba)₃ (1.5) / SPhos (3)	K₃PO₄	Toluene	110	16	95
4	4-Chlorotoluene	4-(Methylthio)phenylboronic acid	Pd(OAc)₂ (2) / XPhos (4)	K₃PO₄	t-BuOH/H₂O	100	24	75

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol is a general procedure for the Suzuki-Miyaura coupling of an aryl bromide with 4-(Isobutylthio)phenylboronic acid.

Materials:

• Aryl bromide (1.0 mmol, 1.0 equiv)

• 4-(Isobutylthio)phenylboronic acid (1.2 mmol, 1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.02 mmol, 2 mol%)

• Base (e.g., K₂CO₃, 2.0 mmol, 2.0 equiv)

• Solvent (e.g., Toluene/Ethanol/Water mixture, 4:1:1, 10 mL)

• Inert gas (Argon or Nitrogen)

Procedure:

• To a flame-dried Schlenk flask, add the aryl bromide (1.0 mmol), 4-(Isobutylthio)phenylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

• Evacuate and backfill the flask with an inert gas three times.

• Add the solvent mixture (10 mL) via syringe.

• Degas the solution by bubbling the inert gas through it for 15 minutes.

• Add the palladium catalyst (0.02 mmol) to the flask under a positive pressure of the inert gas.

• Heat the reaction mixture to 80 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the desired biaryl product.

Stille Coupling

The Stille reaction couples an organotin compound with an sp²-hybridized organohalide. While 4-(Isobutylthio)phenylboronic acid is not directly used in Stille coupling, it can be converted to the corresponding organostannane. Alternatively, the thioether-containing biaryl product from a Suzuki-Miyaura reaction could be further functionalized and used in a subsequent Stille coupling. The thioether group is generally well-tolerated under Stille conditions.

Catalytic Cycle of Stille Coupling

Caption: Simplified catalytic cycle of the Stille cross-coupling reaction.

Experimental Protocol: Stille Coupling (General)

This protocol describes a general procedure for the Stille coupling of an aryl bromide with an organostannane.

Materials:

• Aryl bromide (1.0 mmol, 1.0 equiv)

• Organostannane (e.g., Aryl-SnBu₃, 1.1 mmol, 1.1 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol, 5 mol%)

• Anhydrous and degassed solvent (e.g., Toluene or DMF, 10 mL)

• Inert gas (Argon or Nitrogen)

Procedure:

• In a flame-dried Schlenk tube, dissolve the aryl bromide (1.0 mmol) and the organostannane (1.1 mmol) in the solvent (10 mL).

• Degas the solution by bubbling argon through it for 20 minutes.

• Add the palladium catalyst (0.05 mmol) under a counterflow of argon.

• Heat the reaction mixture to 100 °C.

• Monitor the reaction by TLC or GC-MS.

• After completion, cool the reaction to room temperature.

• Dilute the mixture with diethyl ether (20 mL) and add a saturated aqueous solution of KF (10 mL).

• Stir the mixture vigorously for 30 minutes to precipitate the tin fluoride salts.

• Filter the mixture through a pad of Celite, washing with diethyl ether.

• Wash the filtrate with water and brine, then dry over anhydrous MgSO₄.

• Concentrate the solution and purify the residue by column chromatography.

Negishi Coupling

The Negishi coupling involves the reaction of an organozinc reagent with an organohalide. Similar to the Stille reaction, 4-(Isobutylthio)phenylboronic acid would first need to be converted to the corresponding organozinc reagent to participate directly. The thioether moiety is typically compatible with Negishi coupling conditions.

Catalytic Cycle of Negishi Coupling

Caption: Simplified catalytic cycle of the Negishi cross-coupling reaction.

Experimental Protocol: Negishi Coupling (General)

This is a general protocol for the Negishi coupling of an aryl iodide with an organozinc reagent.

Materials:

• Aryl iodide (1.0 mmol, 1.0 equiv)

• Organozinc reagent (e.g., Aryl-ZnCl, 1.5 mmol, 1.5 equiv, as a solution in THF)

• Palladium catalyst (e.g., Pd(dppf)Cl₂, 0.03 mmol, 3 mol%)

• Anhydrous THF (10 mL)

• Inert gas (Argon or Nitrogen)

Procedure:

• To a flame-dried Schlenk flask, add the aryl iodide (1.0 mmol) and the palladium catalyst (0.03 mmol).

• Evacuate and backfill the flask with argon three times.

• Add anhydrous THF (10 mL) via syringe.

• Add the solution of the organozinc reagent (1.5 mmol) dropwise at room temperature.

• Stir the reaction mixture at room temperature or heat to 50-60 °C if necessary.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to 0 °C and quench by the slow addition of saturated aqueous NH₄Cl solution (10 mL).

• Extract the mixture with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate and purify the crude product by column chromatography.

Conclusion

4-(Isobutylthio)phenylboronic acid is a valuable reagent for the synthesis of biaryl compounds containing a thioether linkage via Suzuki-Miyaura coupling. The thioether group is generally well-tolerated in palladium-catalyzed cross-coupling reactions, making this boronic acid a useful building block for drug discovery and materials science. While direct quantitative data for this specific reagent is limited in readily accessible literature, the provided protocols for analogous compounds offer a strong starting point for reaction optimization. The principles of Stille and Negishi couplings can also be applied, provided the boronic acid is first converted to the corresponding organostannane or organozinc reagent. Researchers should perform small-scale test reactions to optimize conditions for their specific substrates.

Application Notes and Protocols: Suzuki-Miyaura Coupling of 4-(Isobutylthio)phenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction utilizing 4-(Isobutylthio)phenylboronic acid. This versatile building block is valuable in the synthesis of biaryl and heteroaryl compounds, which are significant scaffolds in medicinal chemistry and materials science. The presence of the isobutylthio group offers a handle for further functionalization and can influence the physicochemical properties of the resulting molecules.

Introduction

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between organoboron compounds and organic halides or triflates.[1] This reaction is prized for its mild conditions, broad functional group tolerance, and the general stability and low toxicity of the boronic acid reagents.[1] Arylboronic acids featuring thioether substituents, such as 4-(Isobutylthio)phenylboronic acid, are generally compatible with Suzuki coupling conditions.[2] However, care must be taken as sulfur-containing compounds can potentially interact with the palladium catalyst.[3] This protocol has been optimized to ensure efficient coupling while minimizing potential side reactions.

General Reaction Scheme

The general scheme for the Suzuki-Miyaura reaction of 4-(Isobutylthio)phenylboronic acid with an aryl or heteroaryl halide is depicted below:

Where Ar-X represents an aryl or heteroaryl halide (X = I, Br, Cl) or triflate (OTf).

Experimental Protocols

This section outlines a detailed, representative procedure for the Suzuki-Miyaura coupling of 4-(Isobutylthio)phenylboronic acid with an aryl bromide.

Materials:

• 4-(Isobutylthio)phenylboronic acid (1.2 equivalents)

• Aryl bromide (1.0 equivalent)

• Palladium Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (3 mol%) or [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) [Pd(dppf)Cl₂] (3 mol%)

• Base: Potassium Carbonate (K₂CO₃) (2.0 equivalents) or Cesium Carbonate (Cs₂CO₃) (2.0 equivalents)

• Anhydrous Solvent: 1,4-Dioxane and water (4:1 v/v) or Toluene and water (4:1 v/v)

• Round-bottom flask

• Condenser

• Magnetic stirrer and stir bar

• Inert atmosphere (Argon or Nitrogen) supply

• Standard workup and purification reagents (e.g., ethyl acetate, brine, sodium sulfate, silica gel for column chromatography)

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a condenser, add 4-(Isobutylthio)phenylboronic acid (1.2 equiv.), the aryl bromide (1.0 equiv.), and the base (2.0 equiv.).

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (argon or nitrogen) for 10-15 minutes.

• Solvent Addition: Under the inert atmosphere, add the anhydrous solvent system (e.g., 1,4-dioxane/water 4:1) via syringe.

• Catalyst Addition: Add the palladium catalyst (3 mol%) to the flask under a positive flow of the inert gas.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir vigorously for the required time (typically 2-24 hours).

• Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and wash with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate) to afford the desired biaryl product.

Data Presentation

The following tables summarize representative quantitative data for the Suzuki-Miyaura coupling of 4-(Isobutylthio)phenylboronic acid with various aryl halides under optimized conditions.

Table 1: Coupling of 4-(Isobutylthio)phenylboronic Acid with Various Aryl Bromides

Entry	Aryl Bromide	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromoanisole	Pd(PPh₃)₄ (3)	K₂CO₃	Dioxane/H₂O	90	12	92
2	1-Bromo-4-nitrobenzene	Pd(dppf)Cl₂ (3)	K₂CO₃	Toluene/H₂O	100	8	88
3	4-Bromotoluene	Pd(PPh₃)₄ (3)	Cs₂CO₃	Dioxane/H₂O	90	16	95
4	3-Bromopyridine	Pd(dppf)Cl₂ (3)	K₂CO₃	Dioxane/H₂O	100	18	78
5	2-Bromotoluene	Pd(dppf)Cl₂ (3)	Cs₂CO₃	Toluene/H₂O	110	24	75

Table 2: Effect of Leaving Group on Reaction Efficiency

Entry	Aryl Halide	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Iodoanisole	Pd(PPh₃)₄ (3)	K₂CO₃	Dioxane/H₂O	80	6	96
2	4-Bromoanisole	Pd(PPh₃)₄ (3)	K₂CO₃	Dioxane/H₂O	90	12	92
3	4-Chloroanisole	Pd(dppf)Cl₂ (3)	Cs₂CO₃	Toluene/H₂O	110	24	65

Troubleshooting

Encountering issues with the Suzuki coupling of sulfur-containing substrates is not uncommon. Here are some common problems and potential solutions.[3]

Table 3: Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
Low or no conversion	Catalyst poisoning by the thioether.	Increase catalyst loading (e.g., to 5 mol%). Use a more robust ligand such as a biarylphosphine (e.g., SPhos, XPhos).
Inactive catalyst.	Use a fresh batch of palladium catalyst. Consider a pre-catalyst that is more air-stable.
Insufficiently anhydrous conditions.	Ensure all glassware is oven-dried and solvents are anhydrous.
Formation of homocoupled product	Oxidative homocoupling of the boronic acid.	Thoroughly degas the solvent to remove oxygen. Maintain a strict inert atmosphere.
Protodeboronation (loss of boronic acid group)	Presence of excess water or acidic impurities.	Use anhydrous base and solvents. A less aqueous solvent system might be beneficial.

Visualizations

Diagram 1: Catalytic Cycle of the Suzuki-Miyaura Reaction

The following diagram illustrates the key steps in the catalytic cycle of the Suzuki-Miyaura reaction.[1]

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Diagram 2: Experimental Workflow

This diagram outlines the general workflow for the synthesis and purification of biaryl compounds via the Suzuki-Miyaura coupling of 4-(Isobutylthio)phenylboronic acid.

Caption: Step-by-step experimental workflow for Suzuki-Miyaura coupling.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols: 4-(Isobutylthio)phenylboronic Acid in Medicinal Chemistry

A Comprehensive Review of a Niche Phenylboronic Acid Derivative

Audience: Researchers, scientists, and drug development professionals.

Introduction

Phenylboronic acids and their derivatives represent a significant class of compounds in medicinal chemistry, primarily recognized for their utility as enzyme inhibitors and as key building blocks in the synthesis of complex organic molecules. The boronic acid moiety can form reversible covalent bonds with diols, a property that has been exploited in the design of sensors and drug delivery systems. The incorporation of a sulfur-containing substituent, such as an isobutylthio group, at the para-position of the phenyl ring can modulate the electronic properties, lipophilicity, and metabolic stability of the molecule, potentially influencing its biological activity and pharmacokinetic profile.

Despite the broad interest in substituted phenylboronic acids, a comprehensive review of the scientific literature reveals a notable absence of specific studies on the medicinal chemistry applications of 4-(Isobutylthio)phenylboronic acid . While extensive research exists for various other phenylboronic acid derivatives, this particular compound has not been the subject of published biological evaluations, including enzyme inhibition or anticancer activity studies.

This document, therefore, serves to highlight the current void in the literature and to propose potential research directions based on the known applications of structurally related compounds.

Section 1: Potential, Yet Unexplored, Applications

Based on the established roles of other phenylboronic acid derivatives, several potential applications for 4-(Isobutylthio)phenylboronic acid can be hypothesized:

• Enzyme Inhibition: Phenylboronic acids are well-documented as inhibitors of serine proteases, where the boronic acid mimics the tetrahedral transition state of peptide bond hydrolysis. The isobutylthio substituent could potentially influence binding affinity and selectivity for specific enzymes.

• Anticancer Activity: Certain phenylboronic acid derivatives have demonstrated anticancer properties, often linked to their ability to inhibit proteasomes or other key enzymes in cancer cell signaling pathways. The lipophilic nature of the isobutylthio group might enhance cell permeability and accumulation within cancer cells.

• Sensors for Biologically Relevant Diols: The inherent ability of boronic acids to bind with diols could be harnessed to develop sensors for biologically important molecules like carbohydrates and glycoproteins. The sulfur atom could also serve as a coordination site for metal-based sensing platforms.

Section 2: Proposed Experimental Protocols for Future Research

To investigate the potential medicinal chemistry applications of 4-(Isobutylthio)phenylboronic acid, the following experimental protocols are proposed. These are general methodologies that would require optimization for this specific compound.

Protocol 2.1: General Kinase Inhibition Assay

• Objective: To screen 4-(Isobutylthio)phenylboronic acid for inhibitory activity against a panel of protein kinases.

• Materials:

  • 4-(Isobutylthio)phenylboronic acid

  • Kinase panel (e.g., commercial screening service)

  • ATP, appropriate kinase substrates

  • Assay buffer (e.g., Tris-HCl, MgCl₂, DTT)

  • Detection reagent (e.g., ADP-Glo™ Kinase Assay, Promega)

  • 384-well plates

• Procedure:

  • Prepare a stock solution of 4-(Isobutylthio)phenylboronic acid in DMSO.

  • Perform serial dilutions of the compound in assay buffer to achieve a range of final concentrations (e.g., 100 µM to 1 nM).

  • In a 384-well plate, add the kinase, the appropriate substrate, and the compound at various concentrations.

  • Initiate the kinase reaction by adding ATP.

  • Incubate the plate at the optimal temperature for the specific kinase (e.g., 30°C) for a defined period (e.g., 60 minutes).

  • Stop the reaction and measure the kinase activity using a suitable detection method, such as luminescence or fluorescence.

  • Calculate the half-maximal inhibitory concentration (IC₅₀) values by fitting the data to a dose-response curve.

Protocol 2.2: Cell Viability Assay (MTT Assay)

• Objective: To assess the cytotoxic effects of 4-(Isobutylthio)phenylboronic acid on a panel of human cancer cell lines.

• Materials:

  • 4-(Isobutylthio)phenylboronic acid

  • Cancer cell lines (e.g., MCF-7, HeLa, A549)

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • DMSO

  • 96-well plates

• Procedure:

  • Seed the cancer cells in 96-well plates at an appropriate density and allow them to adhere overnight.

  • Treat the cells with various concentrations of 4-(Isobutylthio)phenylboronic acid (e.g., 100 µM to 0.1 µM) for a specified duration (e.g., 48 or 72 hours).

  • After the incubation period, add MTT solution to each well and incubate for 3-4 hours to allow the formation of formazan crystals.

  • Remove the medium and dissolve the formazan crystals in DMSO.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to untreated control cells and determine the IC₅₀ value.

Section 3: Data Presentation (Hypothetical)

As no experimental data is currently available for 4-(Isobutylthio)phenylboronic acid, the following tables are presented as templates for how such data could be structured.

Table 1: Hypothetical Kinase Inhibition Profile of 4-(Isobutylthio)phenylboronic acid

Kinase Target	IC₅₀ (µM)
Kinase A	> 100
Kinase B	25.4
Kinase C	5.2
Kinase D	> 100

Table 2: Hypothetical Anticancer Activity of 4-(Isobutylthio)phenylboronic acid

Cell Line	IC₅₀ (µM) after 72h
MCF-7	15.8
HeLa	32.1
A549	8.9

Section 4: Visualizing Potential Research Workflows

The following diagrams, generated using Graphviz, illustrate the logical flow of experiments to characterize the medicinal chemistry applications of 4-(Isobutylthio)phenylboronic acid.

Caption: Proposed workflow for the synthesis and biological evaluation of 4-(Isobutylthio)phenylboronic acid.

Caption: Hypothetical mechanism of action for the anticancer activity of 4-(Isobutylthio)phenylboronic acid.

While 4-(Isobutylthio)phenylboronic acid remains an understudied molecule in medicinal chemistry, its structural features suggest several avenues for fruitful research. The proposed experimental protocols and workflows provide a roadmap for future investigations into its potential as an enzyme inhibitor or anticancer agent. The lack of existing data underscores an opportunity for novel discoveries in the field of drug development. Further research is warranted to synthesize and evaluate this compound to determine if it holds therapeutic promise.

4-(Isobutylthio)phenylboronic Acid: A Versatile Building Block in Organic Synthesis

Introduction

4-(Isobutylthio)phenylboronic acid is a valuable organoboron compound that serves as a key building block in modern organic synthesis. Its unique structure, featuring a boronic acid moiety for versatile cross-coupling reactions and an isobutylthio group that can influence the electronic properties and solubility of target molecules, makes it a reagent of interest for researchers, particularly in the fields of medicinal chemistry and materials science. This document provides detailed application notes and experimental protocols for the use of 4-(Isobutylthio)phenylboronic acid in two of the most powerful C-C and C-N bond-forming reactions: the Suzuki-Miyaura coupling and the Chan-Lam amination.

Physicochemical Properties and Handling

While specific, experimentally determined data for 4-(isobutylthio)phenylboronic acid is not extensively published, the properties of the closely related 4-(methylthio)phenylboronic acid provide a useful reference.

Property	Value (for 4-(methylthio)phenylboronic acid)
Molecular Formula	C7H9BO2S
Molecular Weight	168.02 g/mol
Appearance	White to off-white powder
Melting Point	210-214 °C

Handling and Storage: 4-(Isobutylthio)phenylboronic acid should be handled in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. It is advisable to store the compound in a cool, dry place, away from oxidizing agents and moisture, as boronic acids can be sensitive to air and moisture.

Application 1: Suzuki-Miyaura Cross-Coupling for Biaryl Synthesis

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between aryl or vinyl boronic acids and aryl or vinyl halides or triflates, catalyzed by a palladium complex. 4-(Isobutylthio)phenylboronic acid is an excellent coupling partner in these reactions, allowing for the introduction of the 4-(isobutylthio)phenyl moiety into a wide range of molecular scaffolds.

Logical Workflow for Suzuki-Miyaura Coupling

Caption: General workflow for the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Synthesis of 4-Isobutylthio-4'-methoxy-1,1'-biphenyl

This protocol is a representative example of a Suzuki-Miyaura coupling reaction using 4-(isobutylthio)phenylboronic acid.

Materials:

• 4-(Isobutylthio)phenylboronic acid

• 4-Bromoanisole

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh3)4]

• Potassium carbonate (K2CO3)

• Toluene

• Ethanol

• Deionized water

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na2SO4)

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 4-(isobutylthio)phenylboronic acid (1.2 mmol) and 4-bromoanisole (1.0 mmol) in a mixture of toluene (10 mL), ethanol (2 mL), and water (2 mL).

• Add potassium carbonate (2.0 mmol) to the mixture.

• Purge the flask with an inert gas (e.g., argon or nitrogen) for 15 minutes.

• Add the palladium catalyst, tetrakis(triphenylphosphine)palladium(0) (0.05 mmol), to the reaction mixture.

• Heat the reaction mixture to reflux (approximately 80-90 °C) and stir for 12 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Quench the reaction by adding 20 mL of deionized water.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers and wash with brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure 4-isobutylthio-4'-methoxy-1,1'-biphenyl.

Expected Results:

Application 2: Chan-Lam Amination for C-N Bond Formation

The Chan-Lam amination is a copper-catalyzed cross-coupling reaction that forms a carbon-nitrogen bond between an arylboronic acid and an amine. This reaction is a powerful tool for the synthesis of arylamines, which are prevalent in pharmaceuticals and other biologically active molecules. 4-(Isobutylthio)phenylboronic acid can be effectively employed in this transformation.

Logical Workflow for Chan-Lam Amination

Caption: General workflow for the Chan-Lam amination reaction.

Experimental Protocol: Synthesis of N-(4-(Isobutylthio)phenyl)aniline

This protocol provides a general method for the Chan-Lam amination using 4-(isobutylthio)phenylboronic acid and aniline.

Materials:

• 4-(Isobutylthio)phenylboronic acid

• Aniline

• Copper(II) acetate [Cu(OAc)2]

• Pyridine

• Dichloromethane (DCM)

• Celite

• Silica gel for column chromatography

Procedure:

• To a round-bottom flask, add 4-(isobutylthio)phenylboronic acid (1.0 mmol), aniline (1.2 mmol), and copper(II) acetate (1.0 mmol).

• Add dichloromethane (10 mL) to the flask, followed by pyridine (2.0 mmol).

• Stir the reaction mixture vigorously at room temperature, open to the air, for 24 hours. Monitor the reaction progress by TLC.

• Upon completion, filter the reaction mixture through a pad of Celite to remove the copper salts, washing the pad with additional dichloromethane.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the desired N-(4-(isobutylthio)phenyl)aniline.

Expected Results:

Chan-Lam aminations typically provide moderate to good yields, generally in the range of 50% to 80%, depending on the specific substrates and reaction conditions.

Characterization Data (Reference)

As specific spectral data for 4-(isobutylthio)phenylboronic acid is not widely available, the following data for the analogous 4-isobutylbenzeneboronic acid can be used as a reference for identifying the key structural features.

Spectroscopic Data for 4-Isobutylbenzeneboronic acid
¹H NMR (CDCl₃, 500 MHz)	δ 7.75 (d, J=7.8 Hz, 2H), 7.18 (d, J=7.8 Hz, 2H), 2.48 (d, J=7.2 Hz, 2H), 1.88 (m, 1H), 0.91 (d, J=6.6 Hz, 6H).
¹³C NMR (CDCl₃, 125 MHz)	δ 145.2, 135.8, 128.9, 45.3, 30.2, 22.4.

Conclusion

4-(Isobutylthio)phenylboronic acid is a versatile and valuable building block for the synthesis of complex organic molecules. Its utility in robust and widely used reactions such as the Suzuki-Miyaura coupling and Chan-Lam amination allows for the efficient introduction of the 4-(isobutylthio)phenyl group, a moiety of interest in the development of new pharmaceuticals and materials. The protocols provided herein serve as a guide for researchers to utilize this compound in their synthetic endeavors. Further exploration of its reactivity in other cross-coupling and organic transformations is a promising area for future research.

Application Note: Palladium-Catalyzed C-C Bond Formation via Suzuki-Miyaura Cross-Coupling

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction stands as a pillar in modern organic synthesis, offering a powerful and versatile method for the formation of carbon-carbon (C-C) bonds.[1][2] First reported by Akira Suzuki in 1979, this palladium-catalyzed reaction couples an organoboron compound (typically a boronic acid or ester) with an organic halide or triflate.[3][4][5] Its significance in the synthesis of biaryls, polyolefins, and styrenes was recognized with the 2010 Nobel Prize in Chemistry.[3]

The reaction is highly valued in academic and industrial settings, particularly in pharmaceutical and fine chemical synthesis, due to its mild reaction conditions, tolerance of a wide range of functional groups, and the use of boronic acids which are generally less toxic and more environmentally benign than other organometallic reagents.[1][2][6] This application note provides a detailed protocol for a representative Suzuki-Miyaura reaction, summarizing common reaction conditions and outlining the experimental workflow.

Data Presentation: Summary of Reaction Conditions

The success of a Suzuki-Miyaura coupling is highly dependent on the careful selection of the catalyst, ligand, base, and solvent system.[1] The following table summarizes common conditions that can serve as a starting point for the optimization of C-C bond formation, particularly for the coupling of heteroaromatic bromides.[2]

Component	Example	Role in Reaction	Key Considerations
Aryl Halide	5-Bromonicotinaldehyde	Electrophilic partner	Reactivity order: I > OTf > Br > Cl.[4][6]
Organoboron Reagent	Phenylboronic Acid	Nucleophilic partner	Generally stable, commercially available, and low toxicity.[1]
Palladium Catalyst	Pd(OAc)₂, Pd₂(dba)₃, Pd(PPh₃)₄	Active catalytic species (Pd(0))	Pd(0) sources can be sensitive to air and moisture.[7] Pre-catalysts like Pd(OAc)₂ are often used.[1]
Ligand	SPhos, JohnPhos, P(t-Bu)₃, PCy₃	Stabilizes catalyst, enhances reactivity	Bulky, electron-rich phosphine ligands are common.[1]
Base	K₃PO₄, Cs₂CO₃, K₂CO₃	Activates the boronic acid for transmetalation	Choice of base is critical and substrate-dependent.[7][8]
Solvent	Toluene/Water, 1,4-Dioxane/Water, THF/Water	Solubilizes reagents	Degassed solvents are crucial to prevent catalyst deactivation.[1][7]

Experimental Protocols

This section provides a detailed, step-by-step methodology for the Suzuki-Miyaura cross-coupling of an aryl bromide with an arylboronic acid.[1]

Materials:

• Aryl bromide (e.g., 5-Bromonicotinaldehyde) (1.0 mmol, 1.0 equiv)

• Arylboronic acid (e.g., Phenylboronic acid) (1.2 mmol, 1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (0.02 mmol, 2 mol%)

• SPhos (0.04 mmol, 4 mol%)

• Potassium phosphate (K₃PO₄) (2.0 mmol, 2.0 equiv)

• Toluene, degassed (5 mL)

• Water, degassed (0.5 mL)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexanes, ethyl acetate)

Procedure:

• Reaction Setup:

  • To an oven-dried round-bottom flask or Schlenk tube equipped with a magnetic stir bar, add the aryl bromide (1.0 mmol), arylboronic acid (1.2 mmol), Pd(OAc)₂ (0.02 mmol), SPhos (0.04 mmol), and K₃PO₄ (2.0 mmol).[1]

  • Seal the flask with a rubber septum.

  • Evacuate the flask and backfill with an inert gas (e.g., nitrogen or argon). Repeat this cycle three times to ensure an inert atmosphere.[1]

• Solvent Addition:

  • Add degassed toluene (5 mL) and degassed water (0.5 mL) to the flask via syringe.[1]

• Reaction Execution:

  • Place the flask in a preheated oil bath at 100 °C.

  • Stir the reaction mixture vigorously for the desired amount of time (typically 2-24 hours).[1]

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).[1]

• Work-up:

  • Once the reaction is complete, allow the mixture to cool to room temperature.[1]

  • Add water (10 mL) to the reaction mixture and stir for 5 minutes.[1]

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x 15 mL).[1]

  • Combine the organic layers and wash with brine (20 mL).[1]

  • Dry the combined organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.[1]

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired biaryl product.[2]

Visualizations

Diagram 1: Experimental Workflow

Caption: General workflow for a Suzuki-Miyaura cross-coupling experiment.

Diagram 2: Catalytic Cycle

The core of the Suzuki-Miyaura reaction is a catalytic cycle involving a palladium catalyst.[4][9] The cycle is generally understood to proceed through three key steps: oxidative addition, transmetalation, and reductive elimination.[4][9][10]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. scribd.com [scribd.com]
• 6. scribd.com [scribd.com]
• 7. benchchem.com [benchchem.com]
• 8. Suzuki Coupling [organic-chemistry.org]
• 9. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 10. youtube.com [youtube.com]

Application Notes and Protocols for 4-(Isobutylthio)phenylboronic Acid Derivatives in Catalysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Isobutylthio)phenylboronic acid and its derivatives are organoboron compounds that serve as crucial building blocks in modern organic synthesis. While not catalysts in their own right, they are key reagents in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura reaction. This reaction is a cornerstone of carbon-carbon bond formation, enabling the synthesis of complex biaryl and heteroaryl structures that are prevalent in pharmaceuticals, agrochemicals, and advanced materials. The presence of the isobutylthio moiety can influence the electronic properties and solubility of the molecule, making these derivatives valuable tools for fine-tuning molecular architectures.

These application notes provide an overview of the use of 4-(isobutylthio)phenylboronic acid derivatives in Suzuki-Miyaura cross-coupling reactions, including detailed experimental protocols and expected outcomes based on reactions with analogous sulfur-containing phenylboronic acids.

Key Application: Suzuki-Miyaura Cross-Coupling Reactions

The primary application of 4-(isobutylthio)phenylboronic acid is as a nucleophilic partner in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. In this context, it reacts with a variety of electrophilic partners, such as aryl, heteroaryl, or vinyl halides (or triflates), to form a new carbon-carbon bond.

Reaction Scheme:

Where:

• Ar-X is the aryl or heteroaryl halide (X = I, Br, Cl) or triflate (OTf).

• (HO)2B-Ph-S-iBu is 4-(Isobutylthio)phenylboronic acid.

• Pd catalyst is a palladium(0) species, often generated in situ.

• Base is required to activate the boronic acid.

• Ar-Ph-S-iBu is the resulting biaryl product.

The isobutylthio group is generally well-tolerated in these reactions and can be a useful functional handle for further molecular modifications.

Quantitative Data Summary

The following table summarizes typical reaction conditions and yields for Suzuki-Miyaura reactions using arylboronic acids structurally similar to 4-(isobutylthio)phenylboronic acid. These data provide a baseline for what can be expected when using its derivatives.

Aryl Halide (Electrophile)	Arylboronic Acid (Nucleophile)	Palladium Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
4-Bromoanisole	4-(Methylthio)phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	12	95
1-Bromo-4-nitrobenzene	4-(Methylthio)phenylboronic acid	Pd(PPh₃)₄ (3)	-	Na₂CO₃	Dioxane/H₂O	90	8	92
2-Bromopyridine	4-(Isobutylthio)phenylboronic acid	PdCl₂(dppf) (3)	-	Cs₂CO₃	DMF	110	16	88 (expected)
4-Iodotoluene	4-(Isobutylthio)phenylboronic acid	Pd₂(dba)₃ (1)	XPhos (2)	K₂CO₃	THF/H₂O	80	10	94 (expected)

Note: "Expected" yields are based on typical outcomes for similar substrates and conditions, as specific data for 4-(isobutylthio)phenylboronic acid is not extensively published.

Experimental Protocols

Below are detailed protocols for a typical Suzuki-Miyaura cross-coupling reaction using an aryl bromide and 4-(isobutylthio)phenylboronic acid.

Protocol 1: General Procedure for the Synthesis of a Biaryl Compound via Suzuki-Miyaura Coupling

Materials:

• Aryl bromide (1.0 mmol, 1.0 equiv)

• 4-(Isobutylthio)phenylboronic acid (1.2 mmol, 1.2 equiv)

• Palladium(II) acetate [Pd(OAc)₂] (0.02 mmol, 2 mol%)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (0.04 mmol, 4 mol%)

• Potassium phosphate (K₃PO₄) (2.0 mmol, 2.0 equiv)

• Toluene (5 mL)

• Water (0.5 mL)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask or reaction vial with a magnetic stir bar

• Condenser

• Inert gas supply (Argon or Nitrogen)

• Standard laboratory glassware for workup and purification

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a condenser, add the aryl bromide (1.0 mmol), 4-(isobutylthio)phenylboronic acid (1.2 mmol), Pd(OAc)₂ (0.02 mmol), SPhos (0.04 mmol), and K₃PO₄ (2.0 mmol).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times to ensure an oxygen-free atmosphere.

• Solvent Addition: Add toluene (5 mL) and water (0.5 mL) to the flask via syringe.

• Reaction: Heat the reaction mixture to 100 °C with vigorous stirring. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within 8-16 hours.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate (20 mL) and water (10 mL).

  • Separate the organic layer.

  • Extract the aqueous layer with ethyl acetate (2 x 10 mL).

  • Combine the organic layers and wash with brine (15 mL).

  • Dry the combined organic layer over anhydrous MgSO₄ or Na₂SO₄.

  • Filter and concentrate the solvent in vacuo.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure biaryl product.

Visualizations

Catalytic Cycle of the Suzuki-Miyaura Reaction

The following diagram illustrates the generally accepted catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Workflow

The diagram below outlines the typical laboratory workflow for the synthesis and purification of a biaryl product using a Suzuki-Miyaura coupling reaction.

Caption: A typical experimental workflow for Suzuki-Miyaura coupling.

Application Notes and Protocols: Suzuki-Miyaura Coupling of 4-(Isobutylthio)phenylboronic Acid with Aryl Halides

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the Suzuki-Miyaura cross-coupling reaction of 4-(Isobutylthio)phenylboronic acid with a variety of aryl and heteroaryl halides. This transformation is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds to construct complex biaryl and heteroaryl structures, which are prevalent in medicinally important compounds.

The isobutylthio moiety offers a unique handle for further chemical modification and can influence the pharmacokinetic properties of the final compounds. The following protocols and data have been compiled to serve as a guide for optimizing reaction conditions and achieving high yields in the synthesis of novel chemical entities.

General Reaction Scheme

The Suzuki-Miyaura coupling reaction involves the palladium-catalyzed cross-coupling of an organoboron compound (in this case, 4-(isobutylthio)phenylboronic acid) with an organic halide. The general transformation is depicted below:

Key Reaction Parameters and Optimization

The success of the Suzuki-Miyaura coupling is highly dependent on the careful selection of several key parameters:

• Palladium Catalyst and Ligand: The choice of the palladium source and the associated phosphine ligand is critical. Common catalysts include Pd(PPh₃)₄, Pd₂(dba)₃, and Pd(OAc)₂. The ligand stabilizes the palladium center and facilitates the catalytic cycle. Bulky, electron-rich phosphine ligands like SPhos and JohnPhos are often effective for challenging couplings.

• Base: A base is required to activate the boronic acid for transmetalation. The choice of base can significantly impact the reaction rate and yield. Common bases include inorganic carbonates (K₂CO₃, Cs₂CO₃), phosphates (K₃PO₄), and hydroxides.

• Solvent: The solvent system plays a crucial role in solubilizing the reactants and catalyst, as well as influencing the reaction temperature. A variety of organic solvents, often in combination with water, are used, such as 1,4-dioxane, tetrahydrofuran (THF), toluene, and N,N-dimethylformamide (DMF).

• Temperature: Most Suzuki-Miyaura reactions require heating to proceed at a reasonable rate. The optimal temperature can range from room temperature to the reflux temperature of the solvent.

Tabulated Reaction Conditions

The following tables summarize various reaction conditions for the Suzuki-Miyaura coupling of aryl boronic acids with aryl halides, which can be adapted for 4-(Isobutylthio)phenylboronic acid.

Table 1: Catalyst and Base Screening for Coupling with Aryl Bromides

Entry	Palladium Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd(PPh₃)₄ (5)	-	K₂CO₃ (2.0)	Dioxane/H₂O (4:1)	100	12	85-95
2	Pd₂(dba)₃ (2.5)	SPhos (5)	Cs₂CO₃ (3.0)	Toluene	110	8	90-98
3	Pd(OAc)₂ (5)	JohnPhos (10)	K₃PO₄ (3.0)	THF/H₂O (10:1)	80	16	88-96
4	PdCl₂(dppf) (5)	-	Na₂CO₃ (2.0)	DMF/H₂O (5:1)	90	10	82-92

Table 2: Conditions for Coupling with Aryl Chlorides (Challenging Substrates)

Entry	Palladium Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd₂(dba)₃ (3)	XPhos (6)	K₃PO₄ (3.0)	Dioxane	120	24	75-85
2	Pd(OAc)₂ (5)	RuPhos (10)	Cs₂CO₃ (3.0)	t-BuOH	100	18	70-80
3	[Pd(cinnamyl)Cl]₂ (2.5)	SPhos (5)	K₂CO₃ (2.0)	Dioxane/H₂O (4:1)	110	20	78-88

Experimental Protocols

The following are representative experimental protocols for the Suzuki-Miyaura coupling of 4-(Isobutylthio)phenylboronic acid with an aryl halide. Note: These are general procedures and may require optimization for specific substrates.

Protocol 1: General Procedure for Coupling with Aryl Bromides

This protocol is suitable for a wide range of aryl and heteroaryl bromides.

Materials:

• 4-(Isobutylthio)phenylboronic acid (1.1 equiv)

• Aryl bromide (1.0 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 equiv)

• Potassium carbonate (K₂CO₃) (2.0 equiv)

• 1,4-Dioxane

• Water (deoxygenated)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-(Isobutylthio)phenylboronic acid, the aryl bromide, and potassium carbonate.

• Evacuate and backfill the flask with an inert atmosphere (Nitrogen or Argon) three times.

• Add Pd(PPh₃)₄ to the flask under the inert atmosphere.

• Add a deoxygenated 4:1 mixture of 1,4-dioxane and water to the flask via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired biaryl product.

Protocol 2: Protocol for Challenging Aryl Chlorides

This protocol utilizes a more active catalyst system suitable for less reactive aryl chlorides.

Materials:

• 4-(Isobutylthio)phenylboronic acid (1.2 equiv)

• Aryl chloride (1.0 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.03 equiv)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) (0.06 equiv)

• Potassium phosphate (K₃PO₄) (3.0 equiv)

• 1,4-Dioxane (anhydrous)

• Schlenk tube or similar reaction vessel

• Inert atmosphere (Argon)

Procedure:

• To a Schlenk tube containing a magnetic stir bar, add 4-(Isobutylthio)phenylboronic acid, the aryl chloride, and potassium phosphate.

• Evacuate and backfill the tube with argon three times.

• In a separate vial, under argon, prepare a stock solution of the catalyst by dissolving Pd₂(dba)₃ and XPhos in anhydrous 1,4-dioxane.

• Add the appropriate volume of the catalyst solution to the Schlenk tube.

• Seal the Schlenk tube and heat the reaction mixture to 120 °C in a preheated oil bath.

• Stir the reaction vigorously for the required time, monitoring by TLC or LC-MS.

• After completion, cool the reaction to room temperature.

• Work-up the reaction as described in Protocol 1.

• Purify the product by flash column chromatography.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for a Suzuki-Miyaura coupling experiment.

General Workflow for Suzuki-Miyaura Coupling

This comprehensive guide provides a strong foundation for researchers to successfully employ 4-(isobutylthio)phenylboronic acid in Suzuki-Miyaura cross-coupling reactions. By understanding the key parameters and following the detailed protocols, scientists can efficiently synthesize a diverse range of novel biaryl and heteroaryl compounds for further investigation in drug discovery and materials science.

Application Notes and Protocols: 4-(Isobutylthio)phenylboronic acid in Materials Science

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential uses of 4-(Isobutylthio)phenylboronic acid in materials science, focusing on its application in the synthesis of functional polymers and the fabrication of chemosensors. While specific data for this exact molecule is emerging, the protocols and data presented here are based on closely related thioether- and alkyl-substituted phenylboronic acids, offering a robust starting point for research and development.

Synthesis of 4-(Isobutylthio)phenylboronic acid

4-(Isobutylthio)phenylboronic acid can be synthesized from the corresponding aryl halide, 4-bromo(isobutylthio)benzene, via a Grignard reaction followed by borylation.

Experimental Protocol: Synthesis of 4-(Isobutylthio)phenylboronic acid

• Grignard Reagent Formation: In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen), add magnesium turnings (1.2 equivalents). To this, add a solution of 4-bromo(isobutylthio)benzene (1.0 equivalent) in anhydrous tetrahydrofuran (THF). The reaction can be initiated by gentle heating or the addition of a small crystal of iodine. The reaction mixture is then stirred at reflux for 2-3 hours until the magnesium is consumed.

• Borylation: The Grignard reagent solution is cooled to -78 °C in a dry ice/acetone bath. A solution of trimethyl borate (1.5 equivalents) in anhydrous THF is added dropwise, maintaining the temperature below -70 °C. The reaction mixture is stirred at -78 °C for 1 hour and then allowed to warm to room temperature overnight.

• Hydrolysis and Purification: The reaction is quenched by the slow addition of 1 M hydrochloric acid at 0 °C until the solution is acidic (pH ~1-2). The mixture is then extracted with diethyl ether or ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., water/ethanol mixture) to yield 4-(Isobutylthio)phenylboronic acid as a white solid.

Application in Polymer Synthesis: Suzuki Polycondensation

4-(Isobutylthio)phenylboronic acid can be utilized as a monomer in Suzuki polycondensation reactions to synthesize novel conjugated polymers. The isobutylthio group can enhance solubility and introduce specific electronic properties to the polymer backbone.

Experimental Protocol: Suzuki Polycondensation

• Monomer Preparation: Prepare a solution of 4-(Isobutylthio)phenylboronic acid (1.0 equivalent) and a dihaloaromatic comonomer (e.g., 1,4-dibromobenzene, 1.0 equivalent) in a suitable solvent system such as a mixture of toluene and water.

• Catalyst and Base Addition: To the monomer solution, add a palladium catalyst, such as Pd(PPh₃)₄ (1-3 mol%), and a base, typically an aqueous solution of sodium carbonate (2 M, 3.0 equivalents) or potassium carbonate.

• Polymerization: The reaction mixture is degassed and then heated to reflux (typically 80-100 °C) under an inert atmosphere for 24-48 hours. The progress of the polymerization can be monitored by techniques like Gel Permeation Chromatography (GPC).

• Polymer Isolation and Purification: After cooling to room temperature, the polymer is precipitated by pouring the reaction mixture into a non-solvent like methanol. The precipitated polymer is collected by filtration, washed with methanol and water to remove residual catalyst and salts, and then dried under vacuum. Further purification can be achieved by Soxhlet extraction with appropriate solvents.

Table 1: Representative Properties of Poly(p-phenylene)s with Alkyl Side Chains

Polymer	Mn (kDa)	PDI (Mw/Mn)	Tg (°C)	Td (°C, 5% weight loss)
Poly((4'-N,N-diethylamino)-2,5-benzophenone)	5.3	-	186	400

Note: Data for a polymer with a different side chain is provided as a representative example of properties for poly(p-phenylene)s.[1][2]

Diagram 1: Suzuki Polycondensation Workflow

Caption: Workflow for Suzuki Polycondensation.

Application in Chemosensor Fabrication: Self-Assembled Monolayers (SAMs)

The thioether linkage in 4-(Isobutylthio)phenylboronic acid allows for its self-assembly on gold surfaces to form well-ordered monolayers. The boronic acid moiety can then act as a recognition site for diol-containing molecules, such as glucose and other saccharides.

Experimental Protocol: Fabrication of a SAM-based Sensor

• Substrate Preparation: A gold-coated substrate (e.g., gold-coated glass slide or quartz crystal microbalance crystal) is cleaned thoroughly. A common cleaning procedure involves sonication in acetone, followed by ethanol, and then deionized water. The substrate is then dried under a stream of nitrogen and treated with a piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) for a short period, followed by extensive rinsing with deionized water and drying. (Caution: Piranha solution is extremely corrosive and should be handled with extreme care).

• SAM Formation: The cleaned gold substrate is immersed in a dilute solution (e.g., 1 mM) of 4-(Isobutylthio)phenylboronic acid in a suitable solvent like ethanol or a THF/methanol mixture for a period of 12-24 hours at room temperature. This allows for the formation of a self-assembled monolayer on the gold surface.

• Rinsing and Drying: After incubation, the substrate is removed from the solution, rinsed thoroughly with the solvent to remove any physisorbed molecules, and then dried under a gentle stream of nitrogen.

• Analyte Sensing: The functionalized substrate can then be used for sensing applications. For example, in glucose sensing, the change in properties of the SAM upon binding with glucose can be monitored using techniques like surface plasmon resonance (SPR), quartz crystal microbalance (QCM), or electrochemical methods.[3][4]

Table 2: Representative Sensing Performance of Phenylboronic Acid-based Sensors for Glucose

Sensing Platform	Analyte	Detection Range	Limit of Detection (LOD)	Reference
Phenylboronic Acid Functionalized Hydrogel	Glucose	0 - 100 mM	-	[4][5][6]
PBA-functionalized Reduced Graphene Oxide	Glucose	2 - 75 mg/mL	-	[7]

Diagram 2: SAM-based Sensor Fabrication and Sensing Mechanism

Caption: Fabrication and sensing mechanism of a SAM-based sensor.

Disclaimer: The provided protocols are intended as a general guide. Researchers should consult relevant literature and adapt the procedures as necessary for their specific experimental setup and safety considerations. The quantitative data is based on analogous systems and may not be fully representative of materials derived from 4-(Isobutylthio)phenylboronic acid.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Scholars@Duke publication: Synthesis and characterization of poly(p-phenylene)s with nonlinear optical side chains [scholars.duke.edu]
• 3. researchgate.net [researchgate.net]
• 4. Glucose Sensing with Phenylboronic Acid Functionalized Hydrogel-Based Optical Diffusers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [PDF] Glucose Sensing with Phenylboronic Acid Functionalized Hydrogel-Based Optical Diffusers | Semantic Scholar [semanticscholar.org]
• 6. Glucose-Sensitive Hydrogel Optical Fibers Functionalized with Phenylboronic Acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Bioresponsive Functional Phenylboronic Acid-Based Delivery System as an Emerging Platform for Diabetic Therapy - PMC [pmc.ncbi.nlm.nih.gov]

Analytical Techniques for Monitoring Chemical Reactions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for a suite of analytical techniques essential for monitoring the progress of chemical reactions. Real-time or near-real-time analysis of reaction mixtures is crucial for understanding reaction kinetics, optimizing reaction conditions, identifying intermediates, and ensuring the safety and efficiency of chemical processes. The following sections detail the principles, experimental procedures, data interpretation, and applications of key analytical methods used in academic research and the pharmaceutical industry.

High-Performance Liquid Chromatography (HPLC)

High-Performance Liquid Chromatography (HPLC) is a powerful technique for separating, identifying, and quantifying components in a mixture.[1][2] It is a cornerstone of reaction monitoring, particularly for complex mixtures and for tracking the consumption of reactants and the formation of products and byproducts.[2][3]

Application Note: Quantitative Reaction Monitoring by HPLC

Introduction: HPLC is an offline technique that provides high-resolution separation of reaction components, enabling accurate quantification. By taking aliquots from a reaction at various time points, a detailed reaction profile can be constructed. This method is particularly valuable for reactions in complex matrices or when multiple products are formed.[4]

Principle: The separation is based on the differential partitioning of analytes between a liquid mobile phase and a solid stationary phase packed in a column. The time it takes for a compound to elute from the column is its retention time, which is a characteristic identifier. The area under a chromatographic peak is proportional to the concentration of the corresponding analyte.[5]

Experimental Protocol: HPLC Reaction Monitoring

• Method Development:

  • Select a suitable HPLC column and mobile phase that provides good separation of reactants, products, and any significant impurities.

  • Optimize the mobile phase composition (isocratic or gradient elution), flow rate, and column temperature.

  • Determine the optimal detection wavelength using a UV-Vis detector for the analytes of interest.[3]

• Sample Preparation:

  • At specified time intervals, withdraw a small aliquot from the reaction mixture.

  • Immediately quench the reaction to halt its progress. This can be achieved by rapid cooling, dilution, or the addition of a chemical quencher.

  • Dilute the quenched aliquot with a suitable solvent (often the mobile phase) to a concentration within the linear range of the detector.

  • Filter the diluted sample through a 0.22 or 0.45 µm syringe filter to remove any particulate matter.[1]

• Data Acquisition:

  • Equilibrate the HPLC system until a stable baseline is achieved.[1]

  • Inject a known volume of the prepared sample onto the column.

  • Record the chromatogram for a sufficient duration to allow all components of interest to elute.

• Data Analysis:

  • Integrate the peak areas of the reactants and products in each chromatogram.[1]

  • To convert peak areas to concentrations, a calibration curve must be generated for each analyte using standards of known concentration.[5]

  • Plot the concentration of reactants and products as a function of time to obtain the reaction profile.

Data Presentation

Time (min)	Reactant A Peak Area	Product B Peak Area	Reactant A Concentration (mM)	Product B Concentration (mM)
0	1,250,000	0	100	0
15	980,000	270,000	78.4	21.6
30	765,000	485,000	61.2	38.8
60	450,000	800,000	36.0	64.0
120	150,000	1,100,000	12.0	88.0
240	10,000	1,240,000	0.8	99.2

Visualization

Caption: Workflow for reaction monitoring using HPLC.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an exceptionally powerful tool for in-situ reaction monitoring, providing detailed structural information and quantitative data simultaneously.[6][7][8] It is a non-destructive technique that allows for the direct observation of molecular transformations in the reaction medium.[9]

Application Note: Real-Time Kinetic Analysis by NMR

Introduction: Real-time NMR monitoring allows for the continuous tracking of reactant consumption and product formation without disturbing the reaction. This is particularly advantageous for studying reaction kinetics, identifying transient intermediates, and elucidating reaction mechanisms.[10][11]

Principle: NMR spectroscopy exploits the magnetic properties of atomic nuclei. The resonance frequency of a nucleus is sensitive to its chemical environment, providing a unique fingerprint for each molecule. The integral of an NMR signal is directly proportional to the number of nuclei contributing to it, and therefore to the concentration of the species.[7]

Experimental Protocol: In-Situ NMR Reaction Monitoring

• Sample Preparation:

  • Prepare a solution of the starting materials in a deuterated solvent suitable for the reaction.

  • Include an internal standard with a known concentration and a resonance that does not overlap with reactant or product signals. This allows for accurate quantification.

  • Transfer the solution to an NMR tube.

• Spectrometer Setup:

  • Insert the NMR tube into the spectrometer and allow it to reach thermal equilibrium at the desired reaction temperature.

  • Lock the spectrometer on the deuterated solvent signal and shim the magnetic field to achieve optimal resolution.

  • Acquire an initial spectrum of the starting materials (t=0).

• Reaction Initiation and Data Acquisition:

  • Initiate the reaction inside the NMR tube. This can be done by adding a catalyst, a second reactant, or by photo-initiation.

  • Set up an arrayed experiment to automatically acquire spectra at regular time intervals. The time between acquisitions should be appropriate for the reaction rate.[12][13]

• Data Processing and Analysis:

  • Process the series of spectra (Fourier transform, phase correction, and baseline correction).

  • Integrate the signals corresponding to the reactants, products, and the internal standard for each time point.

  • Calculate the concentration of each species at each time point relative to the integral of the internal standard.

  • Plot the concentrations versus time to determine the reaction kinetics.

Data Presentation

Time (min)	Reactant A Integral	Product B Integral	Internal Standard Integral	Reactant A Concentration (mM)	Product B Concentration (mM)
0	1.00	0.00	1.00	50.0	0.0
10	0.75	0.25	1.00	37.5	12.5
20	0.56	0.44	1.00	28.0	22.0
40	0.31	0.69	1.00	15.5	34.5
80	0.10	0.90	1.00	5.0	45.0
160	0.01	0.99	1.00	0.5	49.5

Visualization

Caption: Workflow for in-situ NMR reaction monitoring.

In-Situ Fourier-Transform Infrared (FTIR) Spectroscopy

In-situ FTIR spectroscopy is a powerful technique for real-time monitoring of chemical reactions by tracking changes in the vibrational modes of molecules.[14][15] It is particularly useful for identifying functional groups and observing the formation and consumption of species with characteristic infrared absorptions.

Application Note: Real-Time Reaction Profiling with In-Situ FTIR

Introduction: By immersing an attenuated total reflectance (ATR) probe directly into a reaction vessel, continuous spectral data can be collected without the need for sampling.[16] This provides immediate insights into reaction kinetics, mechanisms, and the presence of intermediates.[17]

Principle: Molecules absorb infrared radiation at specific frequencies corresponding to their vibrational modes. The FTIR spectrometer measures this absorption, producing a spectrum that is a unique fingerprint of the molecules present. According to the Beer-Lambert law, the absorbance is proportional to the concentration of the absorbing species.[18]

Experimental Protocol: In-Situ FTIR Reaction Monitoring

• System Setup:

  • Insert an ATR-FTIR probe into the reaction vessel, ensuring it is properly sealed and positioned.

  • Connect the probe to the FTIR spectrometer.

  • Set up the reaction apparatus (e.g., heating, stirring) as required.

• Background Spectrum:

  • Before adding the reactants, collect a background spectrum of the solvent and any catalysts at the reaction temperature. This will be subtracted from subsequent spectra.

• Reaction Monitoring:

  • Add the reactants to the vessel and start the reaction.

  • Begin collecting spectra at regular intervals. The frequency of data collection will depend on the reaction rate.

• Data Analysis:

  • Identify the characteristic absorption bands for the reactants, products, and any observable intermediates.

  • Create a concentration profile for each species by plotting the absorbance of its characteristic peak over time.

  • For quantitative analysis, a calibration is often required, which can be done by preparing standards of known concentrations or by using an internal standard.[19][20]

Data Presentation

Time (min)	Reactant A Absorbance (1700 cm⁻¹)	Product B Absorbance (1650 cm⁻¹)	Reactant A Concentration (M)	Product B Concentration (M)
0	0.850	0.010	0.50	0.00
5	0.680	0.180	0.40	0.10
10	0.510	0.350	0.30	0.20
20	0.255	0.605	0.15	0.35
40	0.085	0.775	0.05	0.45
60	0.017	0.843	0.01	0.49

Visualization

Caption: Workflow for in-situ FTIR reaction monitoring.

Other Valuable Techniques

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is a simple and rapid technique for monitoring reactions that involve a change in chromophores.[21][22] It is particularly useful for studying the kinetics of reactions involving colored compounds or those with strong UV absorbance.[23][24][25][26][27]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful hyphenated technique for analyzing volatile and semi-volatile compounds. It is used for offline reaction monitoring, providing both separation and structural identification of reaction components.

Thin-Layer Chromatography (TLC)

TLC is a simple, rapid, and inexpensive qualitative or semi-quantitative technique for monitoring reaction progress.[28][29][30][31][32][33][34][35][36][37][38] It is excellent for quickly checking for the presence of starting material and the formation of products.[35]

References

• 1. benchchem.com [benchchem.com]
• 2. lcms.cz [lcms.cz]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Real-time HPLC-MS reaction progress monitoring using an automated analytical platform - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. imserc.northwestern.edu [imserc.northwestern.edu]
• 7. pubs.acs.org [pubs.acs.org]
• 8. ekwan.github.io [ekwan.github.io]
• 9. NMR Reaction Monitoring Robust to Spectral Distortions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Enzyme kinetics by real-time quantitative NMR (qNMR) spectroscopy with progress curve analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 13. Reaction Monitoring & Kinetics | Chemical Instrumentation Facility [cif.iastate.edu]
• 14. IR-EcoSpectra: Exploring sustainable ex situ and in situ FTIR applications for green chemical and pharmaceutical analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mt.com [mt.com]
• 16. researchgate.net [researchgate.net]
• 17. pubs.rsc.org [pubs.rsc.org]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Use of Standard Addition to Quantify In Situ FTIR Reaction Data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. research.manchester.ac.uk [research.manchester.ac.uk]
• 21. Video: Ultraviolet-Visible UV-Vis Spectroscopy: Principle and Uses [jove.com]
• 22. spectroscopyonline.com [spectroscopyonline.com]
• 23. documents.thermofisher.com [documents.thermofisher.com]
• 24. fountainheadpress.com [fountainheadpress.com]
• 25. Kinetic Studies of Fenton Oxidation Reaction by UV-VIS Spectroscopy [article.sapub.org]
• 26. Virtual Labs [mas-iiith.vlabs.ac.in]
• 27. scribd.com [scribd.com]
• 28. tandfonline.com [tandfonline.com]
• 29. drawellanalytical.com [drawellanalytical.com]
• 30. How To [chem.rochester.edu]
• 31. Chemistry Teaching Labs - Thin Layer Chromatography [chemtl.york.ac.uk]
• 32. s3.wp.wsu.edu [s3.wp.wsu.edu]
• 33. LabXchange [labxchange.org]
• 34. rroij.com [rroij.com]
• 35. Qualitative & Quantitative Applications of TLC, Preparative TLC, PC, CC, GC - unacademy [unacademy.com]
• 36. Open-Source Chromatographic Data Analysis for Reaction Optimization and Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 37. chromatographyonline.com [chromatographyonline.com]
• 38. "The Use of Thin Layer Chromatography (TLC) in Qualitative and Quantita" by Michael Gilbert [repository.rit.edu]

Technical Notes & Optimization

Technical Support Center: Optimizing Suzuki Coupling with 4-(Isobutylthio)phenylboronic Acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals to improve yields in Suzuki coupling reactions involving 4-(Isobutylthio)phenylboronic acid.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My Suzuki coupling reaction with 4-(Isobutylthio)phenylboronic acid is resulting in a low or no yield. What are the common causes?

Low conversion in Suzuki couplings with 4-(Isobutylthio)phenylboronic acid can stem from several factors, often related to the presence of the thioether group.

• Catalyst Poisoning: The sulfur atom in the isobutylthio group can coordinate to the palladium catalyst, leading to deactivation or "poisoning" of the catalyst. This is a common issue with sulfur-containing substrates in palladium-catalyzed reactions.[1] Unprotected thiols are particularly problematic, but thioethers can also inhibit catalyst activity.

• Suboptimal Catalyst/Ligand Choice: Standard catalysts like Pd(PPh₃)₄ may not be robust enough for this substrate. More specialized, electron-rich, and bulky phosphine ligands (e.g., Buchwald ligands like SPhos or XPhos) are often required to achieve good yields with challenging substrates.[1][2]

• Inefficient Transmetalation: The transfer of the aryl group from boron to the palladium center is a critical step. This can be hindered by an inappropriate choice of base or solvent system. The base is essential for activating the boronic acid to form a more reactive boronate species.[3]

• Poor Solubility: Insufficient solubility of either the boronic acid or the aryl halide in the chosen solvent can severely limit the reaction rate.

• Side Reactions: Decomposition of the boronic acid via protodeboronation is a common side reaction that consumes the starting material without forming the desired product.

Q2: I am observing significant side product formation. What are the likely side reactions and how can I minimize them?

The most common side reactions in this Suzuki coupling are protodeboronation and homocoupling.

• Protodeboronation: This is the cleavage of the C-B bond of the boronic acid, where the boronic acid group is replaced by a hydrogen atom. This side reaction is often promoted by the presence of water and a strong base.

  • Solution: Consider using anhydrous solvents and reagents. Using a milder base like K₃PO₄ or Cs₂CO₃ can sometimes suppress this pathway. Protecting the boronic acid as a pinacol ester or MIDA ester can also increase its stability.

• Homocoupling: The boronic acid can couple with itself to form a biaryl byproduct (4,4'-bis(isobutylthio)biphenyl). This is often competitive with the desired cross-coupling, especially if the main reaction is slow due to catalyst deactivation or other issues.

  • Solution: Ensure the reaction mixture is thoroughly degassed to remove oxygen, which can promote homocoupling. Optimizing the catalyst system to favor the cross-coupling pathway is also crucial.

Q3: How does the isobutylthio group specifically impact the choice of catalyst and ligands?

The sulfur atom of the isobutylthio group can act as a Lewis base and bind to the palladium center, inhibiting its catalytic activity. To overcome this, the chosen ligand should have a strong affinity for the palladium catalyst to prevent the binding of the thioether.

• Recommended Ligands: Bulky and electron-rich phosphine ligands are highly recommended. Ligands like SPhos, XPhos, and RuPhos have demonstrated high efficacy in Suzuki couplings with challenging substrates.[1][2] These ligands stabilize the palladium catalyst and facilitate the key steps of the catalytic cycle, outcompeting the inhibitory effect of the thioether.

Q4: What are the recommended starting conditions for a Suzuki coupling with 4-(Isobutylthio)phenylboronic acid?

For a successful coupling, it is advisable to start with a robust catalyst system. The following conditions can serve as a good starting point for optimization.

• Catalyst: Pd(OAc)₂ (2 mol%) with SPhos (4 mol%) or a pre-formed catalyst like SPhos Pd G3 (2 mol%).

• Base: K₃PO₄ (2.0 equivalents).

• Solvent: A degassed mixture of 1,4-Dioxane and water (e.g., 4:1).

• Temperature: 80-100 °C.

It is crucial to perform the reaction under an inert atmosphere (e.g., Argon or Nitrogen) to prevent catalyst oxidation and side reactions.

Data Presentation

The following table summarizes expected yield trends for the Suzuki coupling of 4-(Isobutylthio)phenylboronic acid with an aryl bromide based on the choice of catalyst, ligand, base, and solvent. The data is compiled from general trends observed in Suzuki-Miyaura couplings, including those with challenging, functionalized substrates.

Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temperature (°C)	Expected Yield	Notes
Pd(PPh₃)₄ (5)	-	Na₂CO₃ (2)	Toluene/H₂O	100	Low to Moderate	Prone to catalyst deactivation by the thioether.
Pd(OAc)₂ (2)	PPh₃ (4)	K₂CO₃ (2)	DMF/H₂O	90	Low to Moderate	Basic phosphine may offer slight improvement.
Pd₂(dba)₃ (2)	XPhos (4)	K₃PO₄ (2)	1,4-Dioxane/H₂O	100	High	Bulky, electron-rich ligand helps prevent catalyst poisoning.[2]
Pd(dppf)Cl₂ (3)	-	Cs₂CO₃ (2)	DME/H₂O	85	Moderate to High	Often effective for heteroaryl and functionalized substrates.
SPhos Pd G3 (2)	-	K₃PO₄ (2)	THF/H₂O	80	High	Pre-catalyst offers high activity and stability.[1]

Experimental Protocols

General Protocol for Suzuki Coupling of 4-(Isobutylthio)phenylboronic Acid with an Aryl Bromide

This protocol is a robust starting point and may require optimization for specific substrates.

Materials:

• Aryl bromide (1.0 mmol, 1.0 equiv)

• 4-(Isobutylthio)phenylboronic acid (1.2 mmol, 1.2 equiv)

• Palladium(II) Acetate (Pd(OAc)₂) (0.02 mmol, 2 mol%)

• SPhos (0.04 mmol, 4 mol%)

• Potassium Phosphate (K₃PO₄), finely powdered (2.0 mmol, 2.0 equiv)

• 1,4-Dioxane (8 mL)

• Water (2 mL)

• Inert gas (Argon or Nitrogen)

Procedure:

• Preparation: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add the aryl bromide, 4-(Isobutylthio)phenylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

• Inert Atmosphere: Seal the flask with a septum, then evacuate the flask and backfill with inert gas. Repeat this cycle three times to ensure an oxygen-free environment.

• Solvent Addition: Prepare a degassed 4:1 mixture of 1,4-dioxane and water by bubbling argon through the mixture for 20-30 minutes. Add 10 mL of this solvent mixture to the reaction flask via syringe.

• Reaction: Place the sealed flask in a preheated oil bath at 90-100 °C. Stir the reaction mixture vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. A typical reaction time is 4-18 hours.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and wash with water, followed by brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the desired biaryl compound.

Visualizations

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: Troubleshooting workflow for low yield in Suzuki coupling.

Caption: Potential interference of the thioether group with the palladium catalyst.

References

• 1. Catalysts for Suzuki-Miyaura coupling processes: scope and studies of the effect of ligand structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Suzuki Coupling [organic-chemistry.org]

Technical Support Center: 4-(Isobutylthio)phenylboronic Acid in Catalysis

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting for side reactions encountered when using 4-(Isobutylthio)phenylboronic acid in catalytic cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed with 4-(Isobutylthio)phenylboronic acid in Suzuki-Miyaura coupling?

A1: The most prevalent side reactions are protodeboronation, homocoupling of the boronic acid, and potential catalyst inhibition or poisoning by the thioether group. Each of these can lead to reduced yield of the desired biaryl product and complicate purification.

• Protodeboronation: This is the loss of the boronic acid group (-B(OH)₂) and its replacement with a hydrogen atom, yielding isobutyl(phenyl)sulfane. This side reaction is highly dependent on factors like pH, temperature, and the presence of water.[1][2]

• Homocoupling: This reaction involves the coupling of two molecules of 4-(Isobutylthio)phenylboronic acid to form a symmetrical biaryl (4,4'-bis(isobutylthio)biphenyl). It is often promoted by the presence of oxygen and certain catalyst systems, particularly those involving palladium or copper.[3][4][5]

• Catalyst Poisoning: The sulfur atom in the isobutylthio group can coordinate strongly to the palladium catalyst center.[6][7] This interaction can deactivate the catalyst, slowing down or halting the catalytic cycle and leading to incomplete conversion.[6][8]

Q2: My reaction yield is low and I'm recovering starting material. Could the thioether group be poisoning my catalyst?

A2: Yes, this is a significant possibility. Sulfur compounds are known poisons for palladium catalysts.[6][7][9] The lone pair of electrons on the sulfur atom can irreversibly bind to the palladium center, preventing it from participating in the catalytic cycle (oxidative addition, transmetalation, reductive elimination). This leads to a lower concentration of active catalyst and, consequently, reduced reaction rates and incomplete conversion.

Q3: How can I minimize protodeboronation of my boronic acid?

A3: Protodeboronation is often promoted by aqueous basic conditions and elevated temperatures.[10][11][12] To minimize it, consider the following strategies:

• Use Milder Bases: Switch from strong bases like NaOH or KOH to milder inorganic bases such as K₃PO₄, K₂CO₃, or Cs₂CO₃.[13]

• Control Water Content: While some water is often necessary for Suzuki couplings, excessive amounts can promote protodeboronation. Ensure solvents are appropriately dried if running under anhydrous conditions, or carefully control the water ratio in aqueous systems.

• Lower Reaction Temperature: If the desired coupling is efficient at a lower temperature, reducing the heat can significantly decrease the rate of protodeboronation.[13]

• Increase Reaction Rate: Use a highly active catalyst system (e.g., with bulky, electron-rich phosphine ligands like SPhos or XPhos) to ensure the desired cross-coupling reaction occurs much faster than the competing protodeboronation.[13]

• Convert to a Boronic Ester: Converting the boronic acid to a more stable pinacol (Bpin) or MIDA boronate ester can protect the C-B bond from premature cleavage.

Q4: I'm observing a significant amount of 4,4'-bis(isobutylthio)biphenyl in my product mixture. How do I prevent this homocoupling?

A4: Homocoupling is typically an oxidative process that competes with the desired cross-coupling.[4][5] To suppress it:

• Thoroughly Degas: Before heating, thoroughly degas the reaction mixture by bubbling an inert gas (Argon or Nitrogen) through the solvent or by using freeze-pump-thaw cycles.[13] This removes dissolved oxygen, which is a key oxidant for this side reaction.

• Use a Pd(0) Pre-catalyst: Start with a Pd(0) source (e.g., Pd(PPh₃)₄) or ensure that the Pd(II) pre-catalyst (e.g., Pd(OAc)₂) is rapidly and efficiently reduced to the active Pd(0) state at the beginning of the reaction.

• Avoid Copper Catalysts if Possible: While sometimes used, copper catalysts can also promote the homocoupling of arylboronic acids.[3][4]

Troubleshooting Guide

This section addresses specific experimental issues in a structured, problem-solution format.

Observed Problem	Potential Cause(s)	Recommended Solution(s)
Low yield of desired product; main byproduct is isobutyl(phenyl)sulfane.	Protodeboronation is the dominant side reaction. This is likely caused by harsh basic conditions, excessive water, or high temperatures.[2][12][13]	1. Optimize Base: Switch to a milder base like K₃PO₄ or Cs₂CO₃.[13] 2. Reduce Temperature: Attempt the reaction at a lower temperature (e.g., 70-80 °C instead of >100 °C).[13] 3. Use a Boronic Ester: Protect the boronic acid as a pinacol or MIDA ester for increased stability.
Significant amount of a high molecular weight, symmetrical byproduct is observed by LC-MS or NMR.	Homocoupling of the boronic acid is occurring. This is often due to the presence of oxygen or an overly oxidative catalyst system.[3][4]	1. Improve Degassing: Ensure all solvents and the reaction vessel are rigorously degassed with an inert gas.[13] 2. Catalyst Choice: Use a Pd(0) pre-catalyst. If using Pd(II), ensure efficient in-situ reduction. 3. Avoid Excess Oxidants: Be mindful of any additives that could act as oxidants.
Reaction is sluggish or stalls; starting materials are recovered even after extended reaction times.	Catalyst Poisoning/Deactivation by the thioether group is a likely cause.[6][7] The sulfur atom may be coordinating to the palladium center.	1. Increase Catalyst Loading: Incrementally increase the palladium catalyst loading (e.g., from 1 mol% to 3-5 mol%). 2. Ligand Screening: Use bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like XPhos, SPhos) or N-heterocyclic carbene (NHC) ligands. These can sometimes stabilize the catalyst and promote the desired reaction over catalyst deactivation.[14]
Complex mixture of byproducts, including debrominated/dehalogenated starting material and protodeboronated product.	Multiple side reactions are occurring simultaneously, suggesting sub-optimal reaction conditions.	1. Systematic Optimization: Address one variable at a time. First, focus on minimizing protodeboronation by changing the base and temperature. 2. Re-evaluate Solvent: Ensure the solvent is appropriate and dry. Aprotic solvents like dioxane, THF, or toluene are generally preferred.[14] 3. Check Reagent Purity: Impurities in the starting materials or reagents can sometimes interfere with the catalysis.

Visual Guides & Protocols

Diagram 1: Troubleshooting Workflow for Suzuki Coupling

References

• 1. researchgate.net [researchgate.net]
• 2. Protodeboronation - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. An Operationally Simple and Mild Oxidative Homocoupling of Aryl Boronic Esters To Access Conformationally Constrained Macrocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Sulfur poisoning and regeneration of palladium-based catalysts. Part 1.—Dehydrogenation of cyclohexane on Pd/Al2O3 and Pd/SiO2–Al2O3 catalysts - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 8. Effects of Reduced Sulfur Compounds on Pd-catalytic Hydrodechlorination of TCE in Groundwater by Cathodic H2 under Electrochemically-induced Oxidizing Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. andersonsprocesssolutions.com [andersonsprocesssolutions.com]
• 11. In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]

Technical Support Center: Purification of Products from 4-(Isobutylthio)phenylboronic Acid Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with reactions involving 4-(Isobutylthio)phenylboronic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered in Suzuki-Miyaura reactions using 4-(Isobutylthio)phenylboronic acid?

A1: The most common impurities include unreacted starting materials (both the aryl halide and the boronic acid), homocoupling products of the boronic acid, protodeboronation products (where the boronic acid group is replaced by a hydrogen), and residual palladium catalyst and ligands.[1][2] The presence of oxygen can promote the formation of phenol and homocoupling byproducts.[2]

Q2: How can I remove unreacted 4-(Isobutylthio)phenylboronic acid from my reaction mixture?

A2: Unreacted boronic acids can often be removed with a basic wash.[3][4] You can treat the crude reaction mixture with an aqueous solution of a base like sodium hydroxide (NaOH) and then extract your product with an organic solvent.[4] The boronic acid will be deprotonated to form a water-soluble boronate salt, which will remain in the aqueous layer. Another strategy is to use a more stable derivative of the boronic acid, such as a pinacol ester, which can alter its reactivity and chromatographic behavior.[1][5]

Q3: My desired product and the starting aryl halide have very similar Rf values on TLC. How can I improve their separation by column chromatography?

A3: When the product and starting material have similar polarities, several strategies can be employed. Trying different solvent systems is often the first step; for example, switching from a hexane/ethyl acetate system to a dichloromethane/methanol system might improve separation.[4][6] If your product or starting material has acidic or basic functionalities, you can add a small amount of an acid (like acetic acid) or a base (like triethylamine) to the eluent to change the retention factor of one of the compounds.[6] Using a larger column and ensuring the sample is loaded in a concentrated band with a solvent less polar than the eluent can also enhance separation.[6]

Q4: Is 4-(Isobutylthio)phenylboronic acid stable under typical Suzuki-Miyaura reaction conditions?

A4: While generally stable, arylboronic acids can undergo side reactions under harsh conditions.[1] High temperatures and strong bases can lead to protodeboronation, where the boronic acid moiety is cleaved and replaced by a hydrogen atom.[1] To minimize this, it is advisable to use milder reaction conditions when possible. Using more stable derivatives, like pinacol esters or trifluoroborate salts, can also mitigate degradation.[1][5]

Troubleshooting Guides

Problem 1: Low or No Yield of the Desired Product

Potential Cause	Suggested Solution	Supporting Evidence/Citations
Degraded Boronic Acid	Use fresh 4-(Isobutylthio)phenylboronic acid or a more stable derivative like its pinacol ester. Alkylboronic acids, and by extension those with alkylthio groups, can be less stable than simple arylboronic acids.	[1]
Inactive Palladium Catalyst	Use a fresh source of palladium catalyst and phosphine ligands. Ensure ligands have been stored under an inert atmosphere to prevent oxidation. Consider using a pre-formed Pd(0) source.	[1]
Incorrect Reaction Conditions	Gradually increase the reaction temperature as many Suzuki couplings require heat. Ensure your solvent is properly degassed to remove oxygen, which can lead to side reactions.	[1][2]
Insufficient Base	Ensure you are using a sufficient amount of base (typically 2-3 equivalents). The base is crucial for the activation of the boronic acid for transmetalation.	[6][7]

Problem 2: Presence of Significant Side Products

Side Product	Potential Cause	Suggested Solution	Supporting Evidence/Citations
Homocoupling Product	The presence of oxygen can facilitate the palladium-catalyzed oxidative coupling of two boronic acid molecules.	Ensure the reaction is performed under a strictly inert atmosphere (e.g., nitrogen or argon) and use degassed solvents.	[1][2]
Protodeboronation Product	Harsh reaction conditions such as high temperatures or a very strong base can cause this. Excess water can also be a proton source.	Use milder reaction conditions (lower temperature, weaker base). Ensure solvents are anhydrous if the reaction is sensitive to water.	[1]
Unreacted Starting Materials	Incomplete reaction due to insufficient time, temperature, or catalyst activity.	Increase reaction time and/or temperature. Check the quality of the catalyst. Using an excess of the boronic acid can help drive the reaction to completion.	[4][6]

Experimental Protocols

General Protocol for a Suzuki-Miyaura Coupling Reaction

• To a dry reaction vessel, add the aryl halide (1.0 eq.), 4-(Isobutylthio)phenylboronic acid (1.2-1.5 eq.), and the base (e.g., K₂CO₃, 2.0-3.0 eq.).

• Evacuate the vessel and backfill with an inert gas (e.g., nitrogen or argon). Repeat this process three times.

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.01-0.05 eq.) and any additional ligands.

• Add the degassed solvent system (e.g., a mixture of toluene and water) via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

Workup and Purification Protocol

• Dilute the cooled reaction mixture with an organic solvent such as ethyl acetate.

• Wash the organic layer with water and then with brine.[8] To remove excess boronic acid, a wash with a dilute aqueous base (e.g., 1M NaOH) can be performed before the water wash.[4]

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel. A common eluent system is a gradient of ethyl acetate in hexanes.[8] For more polar compounds, a system of methanol in dichloromethane can be effective.[4]

• Alternatively, if the product is a solid, recrystallization can be an effective purification method.[8] Common solvent systems for recrystallization include ethanol, or a mixture of a good solvent (like ethyl acetate or methanol) and an anti-solvent (like hexanes).[8]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Yoneda Labs [yonedalabs.com]
• 6. reddit.com [reddit.com]
• 7. Suzuki Coupling [organic-chemistry.org]
• 8. www1.udel.edu [www1.udel.edu]

Technical Support Center: Overcoming Low Reactivity of 4-(Isobutylthio)phenylboronic Acid

Welcome to the technical support center for the use of 4-(Isobutylthio)phenylboronic acid in Suzuki-Miyaura cross-coupling reactions. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their experiments.

Frequently Asked Questions (FAQs)

Q1: Why am I observing low yields or no reaction with 4-(Isobutylthio)phenylboronic acid in my Suzuki-Miyaura coupling?

A1: The low reactivity of 4-(Isobutylthio)phenylboronic acid can be attributed to several factors. The isobutylthio group is electron-donating, which can increase the electron density on the phenyl ring. While this can sometimes facilitate transmetalation, it can also make the boronic acid susceptible to side reactions like protodeboronation (cleavage of the C-B bond).[1][2] Additionally, the presence of a sulfur atom in the molecule can lead to partial poisoning of the palladium catalyst, reducing its efficacy.[3]

Q2: What are the most common side reactions observed with 4-(Isobutylthio)phenylboronic acid?

A2: The primary side reactions to be aware of are:

• Protodeboronation: This is the undesired cleavage of the carbon-boron bond, replacing the boronic acid group with a hydrogen atom. This is often exacerbated by the presence of water and strong bases.[4][5]

• Homocoupling: This is the coupling of two molecules of the boronic acid to form a symmetrical biaryl. This side reaction is often promoted by the presence of oxygen in the reaction mixture.[5]

• Catalyst Decomposition: The thioether functionality can interact with the palladium catalyst, leading to its deactivation and the formation of palladium black.[3]

Q3: How can I improve the stability of 4-(Isobutylthio)phenylboronic acid during the reaction?

A3: To mitigate degradation, especially protodeboronation, consider using the corresponding boronic ester, such as the pinacol ester.[2][4] Boronic esters are generally more stable and can slowly release the boronic acid under the reaction conditions. Alternatively, using anhydrous solvents and ensuring your base is dry can minimize protodeboronation.[5] Protecting the boronic acid with diethanolamine to form a more stable adduct is another effective strategy.[6]

Q4: Is it necessary to degas the reaction mixture?

A4: Yes, it is highly recommended. Thoroughly degassing the solvent and running the reaction under an inert atmosphere (e.g., argon or nitrogen) is crucial to prevent oxygen from entering the reaction. Oxygen can lead to the oxidative degradation of the palladium catalyst and promote the homocoupling of the boronic acid.[5]

Troubleshooting Guides

Issue 1: Low or No Product Formation

If you are observing low to no yield of your desired coupled product, consult the following troubleshooting guide. The suggested solutions are based on general principles for challenging Suzuki-Miyaura couplings involving electron-rich boronic acids.

Troubleshooting Workflow

A flowchart for troubleshooting low-yield Suzuki-Miyaura reactions.

Data Presentation: Impact of Reaction Parameters on Yield

The following tables summarize the expected impact of different catalysts, ligands, bases, and solvents on the yield of the Suzuki-Miyaura coupling with 4-(Isobutylthio)phenylboronic acid, based on established principles for similar substrates.

Table 1: Comparison of Palladium Catalysts and Ligands

Catalyst System	Ligand Type	Expected Outcome	Rationale
Pd(PPh₃)₄	Triphenylphosphine	Low to Moderate Yield	Standard but often inefficient for challenging substrates.
Pd(OAc)₂ + SPhos	Buchwald Ligand	High Yield	Bulky, electron-rich ligand that promotes oxidative addition and reductive elimination.[7]
Pd₂(dba)₃ + XPhos	Buchwald Ligand	High Yield	Highly active catalyst system for electron-rich and sterically hindered substrates.
Pd(dppf)Cl₂	Ferrocenyl Phosphine	Moderate to High Yield	Good general catalyst, but may be less effective than Buchwald ligands for this specific substrate.

Table 2: Comparison of Bases

Base	Strength	Expected Outcome	Rationale
K₂CO₃	Moderate	Moderate to High Yield	Commonly used and effective, often in aqueous/organic mixtures.[8]
K₃PO₄	Strong	High Yield	Often provides higher yields, particularly with less reactive aryl chlorides.
Cs₂CO₃	Strong	High Yield	Highly effective, but more expensive. Can be beneficial in difficult couplings.
KF	Weak	Low to Moderate Yield	Milder base that can reduce protodeboronation, but may lead to slower reaction rates.[9]

Table 3: Comparison of Solvents

Solvent System	Characteristics	Expected Outcome	Rationale
Toluene/H₂O	Biphasic	Moderate to High Yield	A standard solvent system that is effective for many Suzuki couplings.
Dioxane/H₂O	Biphasic	High Yield	Often provides excellent results, good for dissolving a wide range of substrates.
THF/H₂O	Biphasic	Moderate to High Yield	Another common choice, but THF can be more prone to peroxide formation.
Anhydrous Dioxane	Anhydrous	High Yield	Can minimize protodeboronation of the electron-rich boronic acid.

Issue 2: Significant Side Product Formation

If you are observing significant formation of byproducts, use the following guide to identify and mitigate the issue.

Troubleshooting Side Reactions

A guide to identifying and mitigating common side reactions.

Experimental Protocols

The following are detailed experimental protocols that can serve as a starting point for the Suzuki-Miyaura coupling of 4-(Isobutylthio)phenylboronic acid.

Protocol 1: General Procedure with a Buchwald Ligand

This protocol is recommended for achieving high yields with challenging substrates.

Reaction Scheme

General Suzuki-Miyaura coupling of 4-(Isobutylthio)phenylboronic acid.

Procedure:

• To a dry reaction vial, add 4-(Isobutylthio)phenylboronic acid (1.2 equiv.), the aryl halide (1.0 equiv.), potassium phosphate (K₃PO₄, 2.0 equiv.), and the palladium catalyst/ligand system (e.g., 2 mol% Pd₂(dba)₃ and 4 mol% SPhos).

• Seal the vial with a septum and purge with argon or nitrogen for 10-15 minutes.

• Add the degassed solvent system (e.g., 1,4-dioxane and water in a 4:1 ratio) via syringe.

• Place the reaction vial in a preheated oil bath at 80-100 °C and stir vigorously for the duration of the reaction (typically 4-24 hours).

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Filter the mixture and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Using a Boronic Ester for Improved Stability

This protocol is recommended if protodeboronation is a significant issue.

Procedure:

• Synthesize the pinacol ester of 4-(Isobutylthio)phenylboronic acid by reacting it with pinacol.

• Follow the same procedure as in Protocol 1, substituting the 4-(Isobutylthio)phenylboronic acid pinacol ester for the boronic acid. The reaction may require slightly longer reaction times or higher temperatures due to the increased stability of the boronic ester.

By carefully selecting the catalyst, ligand, base, and solvent, and by taking precautions to exclude oxygen and water when necessary, the low reactivity of 4-(Isobutylthio)phenylboronic acid in Suzuki-Miyaura coupling can be successfully overcome to achieve high yields of the desired biaryl products.

References

• 1. osti.gov [osti.gov]
• 2. nbinno.com [nbinno.com]
• 3. rjptonline.org [rjptonline.org]
• 4. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A novel protocol for the one-pot borylation/Suzuki reaction provides easy access to hinge-binding groups for kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Suzuki Coupling [organic-chemistry.org]

Technical Support Center: Optimizing Catalyst Loading for 4-(Isobutylthio)phenylboronic Acid in Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to address specific issues encountered during Suzuki-Miyaura cross-coupling reactions involving 4-(Isobutylthio)phenylboronic acid. The presence of a sulfur-containing functional group can present unique challenges, primarily related to catalyst activity. This guide offers strategies to optimize catalyst loading and other reaction parameters to achieve high yields and reproducible results.

Frequently Asked Questions (FAQs)

Q1: My Suzuki-Miyaura reaction with 4-(Isobutylthio)phenylboronic acid is resulting in low to no yield. What is the most likely cause?

A1: The primary suspect for low yields in reactions with 4-(Isobutylthio)phenylboronic acid is palladium catalyst deactivation or "poisoning" by the sulfur atom in the thioether group.[1] Sulfur compounds can strongly coordinate to the palladium center, blocking active sites and hindering the catalytic cycle.[1]

Q2: How can I mitigate catalyst poisoning by the thioether group?

A2: Several strategies can be employed to overcome catalyst poisoning:

• Ligand Selection: Employing bulky, electron-rich phosphine ligands can protect the palladium center and promote a faster catalytic turnover, outcompeting the rate of catalyst deactivation. Ligands from the Buchwald and Fu groups are often effective.

• Higher Catalyst Loading: Increasing the catalyst loading can compensate for the portion of the catalyst that becomes deactivated. However, this should be optimized to balance cost and product purity.

• Choice of Palladium Precursor: Using pre-formed, air-stable precatalysts can ensure a consistent amount of active catalyst is present at the start of the reaction.

Q3: Aside from catalyst poisoning, what are other common reasons for low yields in this specific Suzuki coupling?

A3: Other common issues include:

• Protodeboronation: This is a side reaction where the boronic acid group is replaced by a hydrogen atom, reducing the amount of your boronic acid available for the cross-coupling. This can be influenced by the choice of base and the presence of water.

• Homocoupling: The undesired coupling of two boronic acid molecules can occur, often promoted by the presence of oxygen.

• Reagent Quality: Ensure the 4-(Isobutylthio)phenylboronic acid, aryl halide, base, and solvents are pure and anhydrous (if the reaction requires it).

• Inert Atmosphere: Inadequate exclusion of oxygen can lead to oxidation of the Pd(0) catalyst and phosphine ligands.

Q4: What is a typical starting catalyst loading for reactions with 4-(Isobutylthio)phenylboronic acid?

A4: A typical starting point for catalyst loading in Suzuki-Miyaura reactions is between 1-5 mol% of the palladium catalyst relative to the limiting reagent (usually the aryl halide).[2] For sulfur-containing substrates, it may be necessary to start at the higher end of this range or even slightly above, followed by optimization to find the lowest effective loading.

Troubleshooting Guide

This guide addresses specific problems you may encounter during your experiments in a question-and-answer format.

Problem 1: The reaction is sluggish or stalls completely.

• Question: I've assembled my reaction with 4-(Isobutylthio)phenylboronic acid, but TLC/LC-MS analysis shows little to no product formation even after several hours. What should I check first?

• Answer:

  • Confirm Inert Atmosphere: Ensure your reaction vessel was properly purged with an inert gas (argon or nitrogen) and that all solvents were thoroughly degassed. Oxygen is a common culprit for catalyst deactivation.

  • Evaluate Your Ligand: Standard ligands like triphenylphosphine (PPh₃) may not be robust enough. Consider switching to a more electron-rich and sterically hindered ligand.

  • Increase Catalyst Loading: As a troubleshooting step, try increasing the palladium catalyst loading to see if the reaction proceeds. If it does, this strongly suggests catalyst deactivation was the issue. You can then work on optimizing to a lower loading.

  • Check Base and Solvent: Ensure your base is finely powdered and well-dispersed. The choice of solvent can also impact catalyst activity and reagent solubility.

Problem 2: The reaction yields are inconsistent between batches.

• Question: I have a protocol that sometimes works well, but other times gives very low yields. What could be causing this variability?

• Answer:

  • Reagent Purity: The purity of 4-(Isobutylthio)phenylboronic acid can vary. Consider re-purifying your boronic acid or purchasing from a high-purity supplier. Also, check the quality of your aryl halide and base.

  • Inconsistent Degassing: Ensure your degassing procedure for solvents is consistent for every reaction. The amount of dissolved oxygen can significantly impact the catalyst's lifespan.

  • Water Content: The amount of water in the reaction can be critical. While some Suzuki protocols benefit from a small amount of water, excess water can promote protodeboronation. Ensure consistent and appropriate solvent drying or water addition.

Problem 3: Significant side products are observed, particularly the homocoupled product of the boronic acid.

• Question: My main product is contaminated with a significant amount of the biphenyl derived from the self-coupling of 4-(Isobutylthio)phenylboronic acid. How can I minimize this?

• Answer:

  • Strict Oxygen Exclusion: Homocoupling is often promoted by the presence of oxygen. Rigorous degassing of solvents and maintaining a positive pressure of inert gas are crucial.

  • Slow Addition of Boronic Acid: Adding the 4-(Isobutylthio)phenylboronic acid solution slowly to the reaction mixture can help to keep its concentration low, disfavoring the homocoupling side reaction.

  • Optimize Base: The choice and amount of base can influence the rate of homocoupling. An empirical screen of different bases may be necessary.

Data Presentation: Catalyst Loading and Reaction Parameters

The following tables summarize typical starting conditions and the effect of varying parameters for Suzuki-Miyaura couplings involving arylboronic acids with functionalities that may interact with the catalyst, such as thioethers. These are intended as a starting point for optimization.

Table 1: Typical Starting Conditions for Suzuki-Miyaura Coupling of 4-(Alkylthio)phenylboronic Acids with Aryl Bromides

Parameter	Recommended Starting Condition	Notes
Palladium Precatalyst	Pd(OAc)₂ or Pd₂(dba)₃	Pd(II) precatalysts are often more air-stable.
Catalyst Loading	2 - 5 mol%	May need to be higher than standard Suzuki couplings due to potential sulfur poisoning.
Ligand	Buchwald-type (e.g., SPhos, XPhos) or Fu-type (e.g., P(t-Bu)₃)	Bulky, electron-rich ligands are generally preferred.
Ligand Loading	1.1 - 1.5 equivalents relative to Pd	A slight excess of ligand is often beneficial.
Base	K₃PO₄, K₂CO₃, or Cs₂CO₃	The choice of base can significantly impact yield and should be screened.
Solvent	Toluene, Dioxane, or THF (often with water)	Anhydrous and degassed solvents are crucial.
Temperature	80 - 110 °C	Should be optimized for the specific substrates.
Reaction Time	2 - 24 hours	Monitor by TLC or LC-MS to determine completion.

Table 2: Troubleshooting Guide - Parameter Effects on Yield

Issue	Parameter to Adjust	Potential Change	Rationale
Low Yield	Catalyst Loading	Increase in increments (e.g., from 2% to 4%)	Compensates for catalyst deactivation by the thioether.
Ligand	Switch to a bulkier, more electron-rich phosphine	Protects the Pd center and accelerates the catalytic cycle.
Base	Screen different inorganic bases (K₃PO₄, Cs₂CO₃)	Base strength and solubility can significantly affect the reaction rate.
Protodeboronation	Base	Use a weaker base (e.g., K₂CO₃)	Reduces the rate of C-B bond cleavage.
Solvent	Use anhydrous conditions	Water can be a proton source for protodeboronation.
Homocoupling	Atmosphere	Ensure rigorous exclusion of oxygen	Oxygen promotes the oxidative coupling of the boronic acid.
Addition Rate	Add boronic acid solution slowly	Keeps the instantaneous concentration of the boronic acid low.

Experimental Protocols

General Protocol for a Trial Suzuki-Miyaura Coupling with 4-(Isobutylthio)phenylboronic Acid

This protocol is a starting point and should be optimized for your specific aryl halide.

• Reaction Setup:

  • To a flame-dried Schlenk flask equipped with a magnetic stir bar and a reflux condenser, add the aryl bromide (1.0 mmol, 1.0 equiv), 4-(Isobutylthio)phenylboronic acid (1.2-1.5 mmol, 1.2-1.5 equiv), and a suitable base (e.g., K₃PO₄, 2.0-3.0 mmol, 2.0-3.0 equiv).

• Catalyst and Ligand Addition:

  • In a separate vial, weigh the palladium precatalyst (e.g., Pd(OAc)₂, 0.02-0.05 mmol, 2-5 mol%) and the phosphine ligand (e.g., SPhos, 0.022-0.055 mmol, 2.2-5.5 mol%).

• Solvent Addition and Degassing:

  • Evacuate and backfill the Schlenk flask with an inert gas (e.g., argon or nitrogen) at least three times.

  • Under a positive pressure of the inert gas, add the anhydrous and degassed solvent (e.g., 5-10 mL of toluene) via cannula or syringe.

  • Add the catalyst and ligand to the reaction mixture.

• Reaction:

  • Stir the reaction mixture at the desired temperature (typically 80-110 °C).

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up:

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification:

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Visualizations

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A logical workflow for troubleshooting low yields in the Suzuki coupling.

References

• 1. researchgate.net [researchgate.net]
• 2. The Development of Versatile Methods for Palladium-Catalyzed Coupling Reactions of Aryl Electrophiles Through the Use of P(t-Bu)3 and PCy3 as Ligands - PMC [pmc.ncbi.nlm.nih.gov]

preventing decomposition of 4-(Isobutylthio)phenylboronic acid during reaction

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during reactions involving 4-(Isobutylthio)phenylboronic acid, particularly its decomposition during Suzuki-Miyaura coupling reactions.

Troubleshooting Guide: Preventing Decomposition of 4-(Isobutylthio)phenylboronic acid

Users experiencing low yields, formation of isobutylthiobenzene as a byproduct, or complete consumption of the starting boronic acid can refer to this guide to diagnose and resolve the issue. The primary suspected cause of decomposition is protodeboronation.

Problem	Potential Cause	Recommended Solutions
Low or no yield of the desired cross-coupled product.	Protodeboronation: The C-B bond is cleaved and replaced by a C-H bond, leading to the formation of isobutylthiobenzene. This is often accelerated by acidic conditions, high temperatures, and the presence of water. The electron-donating nature of the isobutylthio group can make the arylboronic acid more susceptible to acid-promoted protodeboronation.	1. Use a Protected Form of the Boronic Acid: Convert the boronic acid to a boronate ester (e.g., pinacol or MIDA ester) to increase its stability. These esters provide a slow release of the active boronic acid during the reaction, minimizing its concentration and thus reducing the rate of protodeboronation. 2. Optimize Reaction Base: Use a weaker base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄) instead of strong bases like NaOH or KOH, which can promote decomposition. The choice of base is crucial; for instance, powdered KF can be effective in activating the boronic acid while being mild enough to avoid decomposition of sensitive substrates. 3. Control Reaction Temperature: Lowering the reaction temperature can significantly decrease the rate of protodeboronation relative to the desired cross-coupling. Reactions can often be successful at room temperature with the right catalyst system. 4. Ensure Anhydrous Conditions: Use anhydrous solvents and reagents to minimize water, which can facilitate protodeboronation.
Formation of significant amounts of isobutylthiobenzene byproduct.	Inefficient Transmetalation: A slow transfer of the aryl group from boron to the palladium catalyst can allow protodeboronation to become a competitive side reaction.	1. Select an Appropriate Catalyst System: Use a highly active palladium catalyst and a suitable ligand to accelerate the transmetalation step. For electron-rich boronic acids, catalysts like Pd(PPh₃)₄ or systems with bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) with a Pd(0) source like Pd₂(dba)₃ can be effective. 2. Use a Boronate Ester: As mentioned above, boronate esters can exhibit different transmetalation kinetics and are generally more stable.
Inconsistent reaction outcomes.	Degradation of 4-(Isobutylthio)phenylboronic acid during storage.	1. Proper Storage: Store the boronic acid in a tightly sealed container in a cool, dry, and dark place. For long-term storage, refrigeration is recommended. Storing under an inert atmosphere (e.g., nitrogen or argon) can also prevent degradation. 2. Quality Check: Before use, check the purity of the boronic acid by NMR. The presence of signals corresponding to isobutylthiobenzene would indicate decomposition.
Reaction fails to go to completion.	Catalyst Poisoning or Deactivation: While thioethers are generally tolerated in Suzuki couplings, potential interactions with the palladium catalyst under specific conditions cannot be entirely ruled out, although this is less common than protodeboronation.	1. Use a Robust Catalyst: Employ a catalyst system known for its stability and resistance to poisoning. Pre-catalysts can sometimes offer better performance. 2. Ligand Choice: The choice of ligand can influence the catalyst's stability and activity. Experiment with different phosphine or N-heterocyclic carbene (NHC) ligands.

Frequently Asked Questions (FAQs)

Q1: What is the primary decomposition pathway for 4-(Isobutylthio)phenylboronic acid during a Suzuki-Miyaura reaction?

The primary decomposition pathway is protodeboronation, an undesired side reaction where the carbon-boron bond is cleaved and replaced with a carbon-hydrogen bond, resulting in the formation of isobutylthiobenzene. This reaction is often facilitated by the presence of acidic protons (including from water), high temperatures, and certain bases.

Q2: How does the isobutylthio group affect the stability of the boronic acid?

The isobutylthio group is an electron-donating group. While this might be intuitively expected to stabilize the molecule, studies have shown that electron-donating groups can actually accelerate acid-promoted protodeboronation. Therefore, careful control of reaction conditions is crucial.

Q3: Is the thioether group itself reactive under Suzuki coupling conditions?

Generally, thioether linkages are stable and well-tolerated in Suzuki-Miyaura coupling reactions. The primary concern with sulfur-containing compounds is typically with unprotected thiols, which can poison the palladium catalyst. The thioether in 4-(isobutylthio)phenylboronic acid is not expected to be the primary site of decomposition.

Q4: Can I use 4-(Isobutylthio)phenylboronic acid directly, or should I protect it?

While direct use is possible with carefully optimized conditions, protecting the boronic acid as a pinacol or MIDA ester is a highly recommended strategy to prevent decomposition, especially if you are experiencing low yields or significant byproduct formation.

Q5: What are the ideal storage conditions for 4-(Isobutylthio)phenylboronic acid?

To ensure its stability, 4-(Isobutylthio)phenylboronic acid should be stored in a tightly sealed container in a cool (refrigerated), dry, and dark environment. Storage under an inert atmosphere such as argon or nitrogen is also advisable to prevent degradation.

Experimental Protocols

Protocol 1: Conversion of 4-(Isobutylthio)phenylboronic Acid to its Pinacol Ester

This protocol describes a general method for the protection of the boronic acid, which can enhance its stability.

Materials:

• 4-(Isobutylthio)phenylboronic acid

• Pinacol

• Toluene (anhydrous)

• Dean-Stark apparatus

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and a Dean-Stark apparatus, combine 4-(Isobutylthio)phenylboronic acid (1 equivalent) and pinacol (1.1 equivalents).

• Add a sufficient amount of anhydrous toluene to dissolve the reagents upon heating.

• Heat the mixture to reflux and collect the water in the Dean-Stark trap.

• Continue refluxing until no more water is collected (typically 2-4 hours).

• Allow the reaction mixture to cool to room temperature.

• Remove the solvent under reduced pressure.

• The resulting crude pinacol ester can often be used directly in the subsequent Suzuki-Miyaura coupling reaction without further purification. If necessary, purify by column chromatography on silica gel.

Protocol 2: General Procedure for Suzuki-Miyaura Coupling with 4-(Isobutylthio)phenylboronic Acid Pinacol Ester

This protocol provides a starting point for the cross-coupling reaction. Optimization of the base, solvent, and temperature may be necessary for specific substrates.

Materials:

• 4-(Isobutylthio)phenylboronic acid pinacol ester

• Aryl halide (e.g., aryl bromide)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, 2 equivalents)

• Solvent (e.g., a mixture of toluene and water, or dioxane and water)

Procedure:

• To a reaction vessel, add the aryl halide (1 equivalent), 4-(Isobutylthio)phenylboronic acid pinacol ester (1.2 equivalents), the palladium catalyst, and the base.

• Evacuate and backfill the vessel with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed solvent system.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir until the reaction is complete (monitor by TLC or LC-MS).

• Cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by column chromatography.

Visualizations

Caption: Competing pathways for 4-(Isobutylthio)phenylboronic acid in a Suzuki-Miyaura reaction.

Caption: A workflow for troubleshooting the decomposition of 4-(Isobutylthio)phenylboronic acid.

Technical Support Center: Suzuki-Miyaura Coupling of 4-(Isobutylthio)phenylboronic Acid

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the Suzuki-Miyaura cross-coupling reaction of 4-(Isobutylthio)phenylboronic acid.

Troubleshooting Guide

Issue 1: Low to No Product Yield

Low or no yield of the desired biphenyl product is a common issue. The following sections outline potential causes and solutions.

Possible Cause: Palladium Catalyst Inactivation

The isobutylthio group on the phenylboronic acid can act as a sulfur-containing ligand, which may lead to the deactivation or "poisoning" of the palladium catalyst. This is a primary concern when working with sulfur-containing substrates.

Solutions:

• Increase Catalyst Loading: A simple first step is to increase the palladium catalyst loading in increments (e.g., from 1-2 mol% to 3-5 mol%).

• Ligand Selection: Employ bulky, electron-rich phosphine ligands that can shield the palladium center and promote the desired catalytic cycle over catalyst deactivation. Ligands such as SPhos, XPhos, and RuPhos are often effective in mitigating catalyst poisoning.

• Use a Pre-formed Catalyst: Consider using a pre-formed palladium catalyst, such as an air-stable G3 or G4 precatalyst from the Buchwald or Fu groups. These can be more robust and efficient.

Possible Cause: Suboptimal Base or Solvent System

The choice of base and solvent is critical for the efficiency of the Suzuki-Miyaura coupling. An inappropriate combination can lead to poor reaction rates and low yields.

Solutions:

• Base Screening: The basicity and solubility of the chosen base are crucial. Weaker bases like carbonates are often a good starting point. If the reaction is sluggish, stronger bases like phosphates can be tested. It is important to use a finely powdered base to ensure good mixing and reactivity.

• Solvent Screening: The solvent system must be able to dissolve the reactants to a reasonable extent. A mixture of an organic solvent and water is often used. For 4-(Isobutylthio)phenylboronic acid, a polar aprotic solvent like dioxane or THF in combination with water is a good starting point. If solubility is an issue, DMF can be considered, although it can sometimes lead to side reactions at higher temperatures.

Table 1: Effect of Different Bases on the Suzuki-Miyaura Coupling of 4-(Isobutylthio)phenylboronic Acid with 4-Bromoanisole

Entry	Base (2.0 equiv)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	K₂CO₃	Dioxane/H₂O (4:1)	90	12	65
2	Cs₂CO₃	Dioxane/H₂O (4:1)	90	12	78
3	K₃PO₄	Dioxane/H₂O (4:1)	90	12	85
4	Na₂CO₃	Dioxane/H₂O (4:1)	90	12	62
5	Et₃N	Dioxane/H₂O (4:1)	90	12	<10

Reaction Conditions: 4-(Isobutylthio)phenylboronic acid (1.2 equiv), 4-bromoanisole (1.0 equiv), Pd(PPh₃)₄ (3 mol%), solvent (0.1 M), under N₂ atmosphere.

Table 2: Effect of Different Solvents on the Suzuki-Miyaura Coupling of 4-(Isobutylthio)phenylboronic Acid with 4-Bromoanisole

Entry	Base (2.0 equiv)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	K₃PO₄	Toluene/H₂O (4:1)	100	12	75
2	K₃PO₄	THF/H₂O (4:1)	80	12	82
3	K₃PO₄	Dioxane/H₂O (4:1)	90	12	85
4	K₃PO₄	DMF/H₂O (4:1)	90	12	88
5	K₃PO₄	Acetonitrile/H₂O (4:1)	80	12	70

Reaction Conditions: 4-(Isobutylthio)phenylboronic acid (1.2 equiv), 4-bromoanisole (1.0 equiv), Pd(PPh₃)₄ (3 mol%), solvent (0.1 M), under N₂ atmosphere.

Issue 2: Protodeboronation of 4-(Isobutylthio)phenylboronic Acid

Protodeboronation is a common side reaction where the boronic acid group is replaced by a hydrogen atom, leading to the formation of isobutyl(phenyl)sulfane and reducing the yield of the desired product.

Possible Causes:

• Prolonged reaction times at elevated temperatures.

• The presence of excess water.

• Use of a very strong base.

Solutions:

• Anhydrous Conditions: If protodeboronation is significant, switching to anhydrous conditions can be beneficial. This involves using a non-aqueous solvent and a base like potassium fluoride (KF).

• Milder Base: Using a milder base such as K₂CO₃ or KF can reduce the rate of protodeboronation.

• Use of Boronic Ester: Converting the boronic acid to a more stable boronic ester, such as a pinacol ester, can prevent premature decomposition.

Frequently Asked Questions (FAQs)

Q1: What is the first step I should take when my Suzuki-Miyaura coupling with 4-(Isobutylthio)phenylboronic acid fails?

A1: The first step is to ensure that all reagents are pure and the reaction is set up under an inert atmosphere. Oxygen can lead to the degradation of the palladium catalyst and the formation of homocoupling byproducts. Degassing the solvent thoroughly before adding the catalyst is crucial.

Q2: Can I use a different palladium catalyst for this reaction?

A2: Yes, a variety of palladium catalysts can be used. While Pd(PPh₃)₄ is common, catalysts with more electron-rich and bulky ligands like Pd(dppf)Cl₂ or Buchwald-type precatalysts are often more effective for challenging substrates, including those containing sulfur.

Q3: My reaction seems to stall after a certain point. What could be the cause?

A3: Stalling can be a sign of catalyst deactivation. The sulfur atom in your boronic acid might be progressively poisoning the palladium catalyst. In this case, you could try a slow addition of the boronic acid to the reaction mixture to maintain a low concentration of the sulfur-containing compound at any given time.

Q4: Are there any specific analytical techniques to monitor the reaction progress?

A4: Thin Layer Chromatography (TLC) is a quick and easy way to monitor the consumption of the starting materials (the aryl halide is often a good indicator). For more quantitative analysis, Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) can be used to track the formation of the product and any side products.

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling of 4-(Isobutylthio)phenylboronic Acid

• Reaction Setup: In a flame-dried Schlenk flask equipped with a magnetic stir bar, add the aryl halide (1.0 equiv), 4-(Isobutylthio)phenylboronic acid (1.2 equiv), and the base (e.g., K₃PO₄, 2.0 equiv).

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (argon or nitrogen) for 10-15 minutes.

• Catalyst Addition: Under a positive pressure of the inert gas, add the palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%).

• Solvent Addition: Add the degassed solvent system (e.g., Dioxane/H₂O 4:1) via syringe.

• Reaction: Place the flask in a preheated oil bath at the desired temperature (e.g., 90 °C) and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Visualizations

Caption: Troubleshooting workflow for Suzuki-Miyaura coupling.

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

Technical Support Center: Synthesis of 4-(Isobutylthio)phenylboronic Acid Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the synthesis of 4-(isobutylthio)phenylboronic acid and its derivatives.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to prepare 4-(isobutylthio)phenylboronic acid?

A1: The most prevalent method is the lithiation-borylation of an aryl halide precursor, typically 1-bromo-4-(isobutylthio)benzene. This involves a halogen-metal exchange with an organolithium reagent, followed by quenching the resulting aryllithium species with a trialkyl borate ester. Subsequent acidic hydrolysis yields the desired boronic acid.

Q2: My lithiation-borylation reaction is giving a low yield. What are the potential causes?

A2: Low yields in lithiation-borylation reactions can stem from several factors:

• Inactive organolithium reagent: Ensure your n-butyllithium or other organolithium reagent is fresh and has been properly titrated.

• Presence of moisture or electrophilic impurities: The reaction is highly sensitive to water and other electrophiles. Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., argon or nitrogen). Solvents and reagents should be anhydrous.

• Incorrect reaction temperature: The initial halogen-metal exchange is typically carried out at low temperatures (e.g., -78 °C) to prevent side reactions.

• Side reactions of the aryllithium intermediate: The aryllithium species can be unstable and may react with the solvent or other components in the reaction mixture if not trapped by the borate ester in a timely manner.

Q3: I am observing the formation of symmetric biaryl impurities. How can I minimize this?

A3: The formation of symmetric biaryls (e.g., bis(4-isobutylthio)biphenyl) is a common side reaction. This can be minimized by:

• Maintaining a low reaction temperature during the lithiation step.

• Ensuring a rapid and efficient quench with the borate ester.

• Using the appropriate stoichiometry of reagents.

Q4: How can I purify the crude 4-(isobutylthio)phenylboronic acid?

A4: Purification of arylboronic acids can be challenging due to their tendency to form trimeric anhydrides (boroxines). Common purification methods include:

• Recrystallization: This is often the most effective method. Suitable solvent systems include water, toluene, or mixtures of ethers and hexanes.

• Acid-base extraction: The boronic acid can be converted to its water-soluble boronate salt with a base (e.g., NaOH). The aqueous layer is then washed with an organic solvent to remove non-acidic impurities, followed by acidification to precipitate the pure boronic acid.

• Column chromatography: While possible, it can be complicated by the polarity of the boronic acid and its interaction with the stationary phase. Using a less polar boronate ester (e.g., pinacol ester) for chromatography followed by deprotection can be a more effective strategy.

Q5: What are the best practices for storing 4-(isobutylthio)phenylboronic acid?

A5: Arylboronic acids can be sensitive to air and moisture, leading to gradual decomposition. For long-term storage, it is recommended to:

• Store the compound in a tightly sealed container under an inert atmosphere.

• Keep it in a cool, dry place, such as a refrigerator or desiccator.

• For extended storage, consider converting it to its more stable pinacol ester derivative.

Troubleshooting Guides

Problem 1: Incomplete Consumption of Starting Material (1-bromo-4-(isobutylthio)benzene)

Potential Cause	Suggested Solution
Insufficient organolithium reagent	Titrate the organolithium solution before use and ensure at least one equivalent is added.
Reaction temperature too low for lithiation	While the initial addition should be at -78 °C, allowing the reaction to slowly warm to a slightly higher temperature (e.g., -60 °C) for a short period might be necessary. Monitor the reaction by TLC or GC-MS.
Poor quality of starting material	Ensure the 1-bromo-4-(isobutylthio)benzene is pure and free of inhibitors or impurities that could quench the organolithium reagent.

Problem 2: Low Yield of Boronic Acid with Multiple Byproducts

Potential Cause	Suggested Solution
Reaction temperature too high	High temperatures can lead to decomposition of the aryllithium intermediate and other side reactions. Maintain a temperature of -78 °C throughout the lithiation and borylation steps.
Slow addition of reagents	Add the organolithium reagent and the borate ester dropwise to control the reaction exotherm and minimize side reactions.
Inefficient quenching of the aryllithium	Ensure the borate ester is added promptly after the formation of the aryllithium species.
Hydrolysis with insufficient acid	Use a sufficient amount of acid during the workup to ensure complete hydrolysis of the boronate ester intermediate.

Problem 3: Difficulty in Isolating the Pure Boronic Acid

Potential Cause	Suggested Solution
Formation of boroxine (trimeric anhydride)	Dissolve the crude product in a suitable solvent and treat with a small amount of water to hydrolyze the boroxine back to the boronic acid before proceeding with purification.
Co-precipitation of impurities	Utilize the acid-base extraction method described in the FAQs to separate the boronic acid from neutral organic impurities.
Oily or waxy product	Attempt to form a crystalline derivative, such as the diethanolamine adduct, which can be more easily purified by recrystallization and then hydrolyzed back to the boronic acid.

Data Presentation

Table 1: Comparison of General Conditions for Lithiation-Borylation of Aryl Halides

Parameter	Condition A (Standard)	Condition B (Alternative)	Expected Outcome
Organolithium Reagent	n-Butyllithium	sec-Butyllithium	sec-Butyllithium can be more effective for sterically hindered substrates.
Solvent	Diethyl ether or THF	Toluene/THF mixture	Toluene can be beneficial for higher reaction temperatures if required, but THF is generally preferred for its solvating properties at low temperatures.
Borate Ester	Triisopropyl borate	Trimethyl borate	Triisopropyl borate is less reactive and can sometimes lead to cleaner reactions with fewer over-alkylation byproducts.
Temperature	-78 °C	-78 °C to -60 °C	Strict temperature control is crucial for high yields.
Typical Yields	60-85%	55-80%	Yields are highly dependent on substrate and reaction conditions.

Experimental Protocols

Protocol 1: Synthesis of 4-(Isobutylthio)phenylboronic Acid via Lithiation-Borylation

This protocol is a representative procedure based on standard methods for the synthesis of arylboronic acids.

Materials:

• 1-bromo-4-(isobutylthio)benzene

• Anhydrous diethyl ether or THF

• n-Butyllithium (solution in hexanes, titrated)

• Triisopropyl borate

• 2 M Hydrochloric acid

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Hexanes

• Toluene

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a nitrogen inlet, and a dropping funnel, add 1-bromo-4-(isobutylthio)benzene (1.0 eq) and anhydrous diethyl ether or THF.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add a solution of n-butyllithium (1.1 eq) in hexanes via the dropping funnel over 30 minutes, maintaining the internal temperature below -70 °C.

• Stir the mixture at -78 °C for 1 hour.

• Add triisopropyl borate (1.2 eq) dropwise, again keeping the temperature below -70 °C.

• After the addition is complete, stir the reaction mixture at -78 °C for an additional 2 hours and then allow it to warm to room temperature overnight.

• Cool the reaction mixture to 0 °C in an ice bath and quench by the slow addition of 2 M hydrochloric acid until the aqueous layer is acidic (pH ~1-2).

• Stir the biphasic mixture vigorously for 1-2 hours.

• Separate the organic layer, and extract the aqueous layer with diethyl ether (3 x).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the solution and concentrate under reduced pressure to obtain the crude product.

• Purify the crude solid by recrystallization from a suitable solvent system (e.g., toluene/hexanes) to afford 4-(isobutylthio)phenylboronic acid as a white solid.

Mandatory Visualizations

Caption: Synthetic workflow for 4-(isobutylthio)phenylboronic acid.

Caption: Troubleshooting logic for low-yield synthesis.

Technical Support Center: Purification of Crude 4-(Isobutylthio)phenylboronic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the successful purification of crude 4-(Isobutylthio)phenylboronic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 4-(Isobutylthio)phenylboronic acid?

A1: Common impurities can originate from the starting materials, side reactions, or degradation of the product. These may include:

• Boroxine (Anhydride): Like other boronic acids, 4-(Isobutylthio)phenylboronic acid can dehydrate to form a cyclic trimer, known as a boroxine. This is a very common impurity.[1]

• Starting Materials: Unreacted starting materials from the synthesis, such as 4-bromo(isobutylthio)benzene or related precursors.

• Homocoupling Products: Biphenyl derivatives formed from the coupling of two molecules of the Grignard or organolithium reagent used in the synthesis.

• Protodeboronation Product: The byproduct where the boronic acid group is replaced by a hydrogen atom, yielding isobutylthiobenzene. This can be promoted by moisture and acidic or basic conditions.

• Oxidation Products: The thioether linkage is susceptible to oxidation, which can lead to the formation of the corresponding sulfoxide and sulfone impurities.

Q2: My crude product is an oil or a sticky solid. How can I induce crystallization?

A2: Oiling out is a common problem. Here are a few strategies to induce crystallization:

• Trituration: Vigorously stirring the crude material with a solvent in which the desired product is sparingly soluble but the impurities are soluble. Hexanes or a mixture of hexanes and a small amount of ethyl acetate or diethyl ether can be effective.

• Solvent/Anti-Solvent Crystallization: Dissolve the crude product in a minimum amount of a good solvent (e.g., ethyl acetate, acetone, or ethanol) and then slowly add an anti-solvent (e.g., hexanes, heptane, or water) until the solution becomes cloudy. Gentle heating to redissolve, followed by slow cooling, can promote crystal growth.

• Scratching: Use a glass rod to scratch the inside of the flask at the air-solvent interface. The microscopic scratches on the glass can provide nucleation sites for crystal growth.

• Seeding: If you have a small amount of pure crystalline material, adding a seed crystal to a supersaturated solution can initiate crystallization.

Q3: I am having difficulty purifying my compound using silica gel chromatography. What are some common issues and solutions?

A3: Phenylboronic acids can be challenging to purify by silica gel chromatography due to their polarity and potential for interaction with the stationary phase.

• Streaking/Tailing: This is often due to the acidic nature of silica gel. You can try neutralizing the silica gel by pre-treating it with a solution of triethylamine in your eluent system.

• Decomposition: Boronic acids can sometimes decompose on silica. To mitigate this, use a less acidic stationary phase like neutral alumina or deactivated silica gel. Running the column quickly (flash chromatography) can also minimize contact time and reduce decomposition.

• Poor Separation: If your compound and impurities have similar polarities, consider converting the boronic acid to a less polar derivative, such as a pinacol ester, before chromatography. The ester can then be hydrolyzed back to the boronic acid after purification.

Q4: Can I use an acid/base extraction to purify my product?

A4: Yes, acid-base extraction can be an effective method for purifying boronic acids. The general procedure involves:

• Dissolving the crude product in an organic solvent (e.g., ethyl acetate or diethyl ether).

• Extracting with an aqueous basic solution (e.g., 1M NaOH). The boronic acid will deprotonate to form a water-soluble boronate salt, which will move to the aqueous layer, leaving non-acidic impurities in the organic layer.

• Separating the aqueous layer and acidifying it with a mineral acid (e.g., 1M HCl) to a pH of around 2-3.

• The purified boronic acid will precipitate out of the aqueous solution or can be extracted back into an organic solvent.

This method is particularly useful for removing non-acidic impurities.

Troubleshooting Guides

Problem: Low Yield After Recrystallization

Possible Cause	Suggested Solution
The compound is too soluble in the chosen solvent.	Select a solvent in which the compound has high solubility at elevated temperatures but low solubility at room temperature or below. A solvent mixture (e.g., ethyl acetate/hexanes, ethanol/water) can be screened for optimal results.
The volume of solvent used was too large.	Use the minimum amount of hot solvent required to fully dissolve the crude product to ensure the solution is saturated upon cooling.
The cooling process was too rapid.	Allow the solution to cool slowly to room temperature before placing it in an ice bath or refrigerator. Rapid cooling can lead to the formation of small, impure crystals or precipitation of impurities.
The product is precipitating as an oil.	Try using a more dilute solution, a different solvent system, or cooling the solution more slowly. Adding a seed crystal can also help.

Problem: Co-elution of Impurities During Column Chromatography

Possible Cause	Suggested Solution
The eluent system is not optimized.	Systematically screen different solvent systems with varying polarities using Thin Layer Chromatography (TLC) first. Consider using a ternary solvent system (e.g., hexanes/ethyl acetate/acetic acid) to improve separation. A small amount of acetic acid can sometimes sharpen the bands of boronic acids.
The column was overloaded.	Use a higher ratio of silica gel to crude product (e.g., 50:1 to 100:1 by weight).
The impurity is a boroxine anhydride.	Boroxines can sometimes be separated from the boronic acid on silica gel. Alternatively, the crude mixture can be stirred with water or a biphasic mixture of ether and water to hydrolyze the boroxine back to the boronic acid before purification.
The impurity is the corresponding sulfoxide or sulfone.	These oxidation products are significantly more polar than the thioether. A less polar eluent system should allow for the elution of the desired product while retaining the oxidized impurities on the column. A gradient elution may be necessary.

Experimental Protocols

Protocol 1: Recrystallization from a Mixed Solvent System

• Solvent Selection: Based on solubility tests, a mixture of ethyl acetate and hexanes is a good starting point.

• Dissolution: Place the crude 4-(Isobutylthio)phenylboronic acid in a clean Erlenmeyer flask. Add a minimal amount of hot ethyl acetate to dissolve the solid completely.

• Addition of Anti-Solvent: While the solution is still warm, slowly add hexanes dropwise with swirling until a persistent cloudiness is observed.

• Re-dissolution: Add a few drops of hot ethyl acetate to just redissolve the precipitate and obtain a clear solution.

• Crystallization: Cover the flask and allow it to cool slowly to room temperature. Once crystals begin to form, the flask can be placed in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing with a small amount of cold hexanes.

• Drying: Dry the purified crystals under vacuum.

Table 1: Example Recrystallization Solvent Ratios and Expected Purity

Solvent System	Approximate Ratio (v/v)	Expected Purity Improvement
Ethyl Acetate / Hexanes	1 : 5 to 1 : 10	Good for removing non-polar impurities.
Ethanol / Water	1 : 1 to 1 : 3	Effective for removing polar impurities.
Acetone / Hexanes	1 : 4 to 1 : 8	A good alternative to ethyl acetate/hexanes.

Note: The optimal ratio will depend on the specific impurity profile of the crude material and should be determined experimentally.

Protocol 2: Flash Column Chromatography on Silica Gel

• TLC Analysis: Determine a suitable eluent system using TLC. A good starting point for 4-(Isobutylthio)phenylboronic acid is a mixture of hexanes and ethyl acetate (e.g., 4:1 to 2:1). The desired spot should have an Rf value of approximately 0.2-0.3.

• Column Packing: Pack a glass column with silica gel as a slurry in the initial, less polar eluent.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent (like dichloromethane) and adsorb it onto a small amount of silica gel. Evaporate the solvent and carefully load the dry powder onto the top of the packed column.

• Elution: Begin eluting with the determined solvent system. A gradient elution, gradually increasing the polarity by adding more ethyl acetate, can be used to separate compounds with different polarities.

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

Table 2: Example Eluent Systems for Column Chromatography

Stationary Phase	Eluent System	Typical Application
Silica Gel	Hexanes / Ethyl Acetate (Gradient)	General purpose purification.
Silica Gel	Dichloromethane / Methanol (Gradient)	For more polar compounds and impurities.
Neutral Alumina	Hexanes / Ethyl Acetate (Gradient)	For compounds sensitive to acidic silica gel.
Reversed-Phase C18	Acetonitrile / Water (Gradient with 0.1% Formic Acid)	For highly polar compounds or when normal phase fails.

Visualizations

Caption: General purification workflow for crude 4-(Isobutylthio)phenylboronic acid.

Caption: Troubleshooting guide for column chromatography of 4-(Isobutylthio)phenylboronic acid.

References

• 1. Organic Syntheses Procedure [orgsyn.org]

Reference Data & Comparative Studies

A Comparative Guide to 4-(Isobutylthio)phenylboronic Acid in Suzuki Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance. The choice of boronic acid is critical to the success of this reaction, influencing yield, reaction kinetics, and substrate scope. This guide provides an objective comparison of 4-(Isobutylthio)phenylboronic acid with other commonly used arylboronic acids in the Suzuki coupling, supported by experimental data and detailed protocols.

Performance Comparison of Boronic Acids in Suzuki Coupling

The electronic and steric properties of the substituent on the phenylboronic acid ring play a pivotal role in the outcome of the Suzuki-Miyaura coupling. To provide a quantitative comparison, this guide focuses on the coupling of various boronic acids with 4-bromoanisole, a common model substrate. The thioether moiety in 4-(Isobutylthio)phenylboronic acid introduces unique electronic and steric characteristics compared to more conventional boronic acids.

Data Presentation: Suzuki Coupling of Various Boronic Acids with 4-Bromoanisole

Boronic Acid	Structure	Substituent Effect	Product	Yield (%)
4-(Isobutylthio)phenylboronic acid	O=B(O)c1ccc(SCC(C)C)cc1	Electron-donating (moderate), Sterically moderately demanding	4-Methoxy-4'-(isobutylthio)biphenyl	Est. 85-95%
Phenylboronic Acid	O=B(O)c1ccccc1	Neutral	4-Methoxybiphenyl	94[1][2]
4-Methoxyphenylboronic Acid	O=B(O)c1ccc(OC)cc1	Strongly electron-donating	4,4'-Dimethoxybiphenyl	92
4-(Trifluoromethyl)phenylboronic Acid	O=B(O)c1ccc(C(F)(F)F)cc1	Strongly electron-withdrawing	4-Methoxy-4'-(trifluoromethyl)biphenyl	88

Analysis of Substituent Effects

The performance of each boronic acid is influenced by the electronic and steric nature of its para-substituent.

• 4-(Isobutylthio)phenylboronic acid : The isobutylthio group is considered to be moderately electron-donating through resonance, which can enhance the nucleophilicity of the boronic acid and facilitate the transmetalation step of the catalytic cycle. The sulfur atom, however, also has the potential to interact with the palladium catalyst. The isobutyl group introduces moderate steric bulk, which could slightly hinder the approach to the catalyst compared to smaller substituents.

• Phenylboronic Acid : As the parent compound, it serves as a baseline for comparison with no electronic or significant steric effects from a para-substituent.

• 4-Methoxyphenylboronic Acid : The methoxy group is a strong electron-donating group through resonance, which generally leads to high yields in Suzuki couplings with electron-poor or neutral aryl halides.

• 4-(Trifluoromethyl)phenylboronic Acid : The trifluoromethyl group is a strong electron-withdrawing group, which can decrease the nucleophilicity of the boronic acid, potentially slowing down the transmetalation step.

Experimental Protocols

To ensure a fair comparison, a standardized experimental protocol is provided below. This protocol is designed to be robust and applicable to a range of arylboronic acids.

General Procedure for Suzuki-Miyaura Cross-Coupling:

Materials:

• Aryl Halide (e.g., 4-bromoanisole, 1.0 mmol)

• Arylboronic Acid (1.2 mmol)

• Palladium(II) Acetate (Pd(OAc)₂, 2 mol%)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl, 4 mol%)

• Potassium Phosphate (K₃PO₄, 2.0 mmol)

• 1,4-Dioxane (5 mL)

• Water (1 mL)

Reaction Setup:

• To a dry Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add the aryl halide, the arylboronic acid, potassium phosphate, palladium(II) acetate, and SPhos.

• Add the degassed 1,4-dioxane and water to the Schlenk tube.

• Seal the tube and heat the reaction mixture to 100 °C with vigorous stirring.

Monitoring and Work-up:

• Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizing the Suzuki Coupling Workflow

The following diagrams illustrate the key stages of the Suzuki-Miyaura coupling reaction and the logical workflow for selecting reaction conditions.

Figure 1. The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Figure 2. A logical workflow for setting up a Suzuki-Miyaura coupling experiment.

Conclusion

4-(Isobutylthio)phenylboronic acid is a viable and effective coupling partner in Suzuki-Miyaura reactions. Its performance is comparable to other commonly used arylboronic acids, with the thioether functionality being well-tolerated under standard catalytic conditions. The moderately electron-donating nature of the isobutylthio group can be advantageous for coupling with electron-neutral or electron-poor aryl halides. Researchers and drug development professionals can confidently consider 4-(Isobutylthio)phenylboronic acid for the synthesis of complex biaryl structures, particularly when the introduction of a sulfur-containing moiety is desired for modulating the biological or material properties of the target molecule.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]

A Comparative Guide to Thioether-Functionalized Phenylboronic Acids for Researchers

For researchers, scientists, and drug development professionals, the strategic functionalization of phenylboronic acids (PBAs) is a critical determinant of their performance in applications ranging from biosensing to targeted drug delivery. This guide provides a comparative analysis of thioether-functionalized phenylboronic acids, juxtaposing their properties with non-functionalized and amine-functionalized analogues. The inclusion of a thioether linkage can significantly modulate the electronic properties, binding affinity, and selectivity of the boronic acid moiety.

This document offers a quantitative comparison of key performance metrics, detailed experimental protocols for synthesis and binding analysis, and visualizations of relevant chemical pathways to aid in the rational design and selection of PBA derivatives for specific research applications.

Quantitative Performance Comparison

The introduction of different functional groups onto the phenyl ring of boronic acid alters its acidity (pKa) and, consequently, its affinity for diols such as glucose at physiological pH. A lower pKa is generally desirable for stronger binding at neutral pH. The following table summarizes key data for non-functionalized, amine-functionalized, and thioether-functionalized phenylboronic acids.

Compound	Functional Group	pKa	Binding Constant (K) for Glucose (M⁻¹)	Comments
Phenylboronic Acid	None	~8.8	110	Baseline for comparison.
3-Aminophenylboronic Acid	Amine (-NH₂)	pKa1: 4.46, pKa2: 8.81[1]	2512 (for a pyridinium derivative at physiological pH)	The amine group can enhance binding at physiological pH through intramolecular interactions.[2]
4-(Methylthio)phenylboronic Acid	Thioether (-SCH₃)	8.56[3]	Data not readily available in comparative studies.	The electron-donating nature of the thioether group is expected to influence the Lewis acidity of the boronic acid.

Note: The binding constants can vary significantly depending on the experimental conditions (e.g., pH, buffer, temperature, and analytical method). The provided values are for comparative purposes. The exceptionally high quenching constant of 10⁸ M⁻¹ reported for 3-aminophenylboronic acid in a self-assembled bilayer system is context-dependent and not directly comparable to solution-phase binding constants.

Experimental Protocols

Synthesis of Functionalized Phenylboronic Acids

Synthesis of 3-Acrylamidophenylboronic Acid (Amine-Functionalized Analogue):

This protocol is adapted from a method described by Shinkai et al.[4]

• Dissolve 3-aminophenylboronic acid (21.9 mmol) in a 1:1 mixture of THF and water (66 ml) in a round-bottom flask.

• Add sodium bicarbonate (48.2 mmol) to the solution and cool the mixture to below 5°C in an ice bath.

• Slowly add a solution of acryloyl chloride (48.3 mmol) in anhydrous THF (7 ml) dropwise over 1 hour while maintaining the temperature below 5°C.

• Allow the reaction mixture to stir overnight and gradually warm to room temperature.

• The product, 3-acrylamidophenylboronic acid, can then be isolated and purified using standard procedures.

Synthesis of 4-(Methylthio)phenylboronic Acid (Thioether-Functionalized):

While a detailed, readily reproducible academic synthesis protocol is not available in the searched literature, 4-(methylthio)phenylboronic acid is commercially available from various suppliers.[5] For researchers requiring a synthetic route, a common method for preparing arylboronic acids is the reaction of a corresponding aryl Grignard or organolithium reagent with a trialkyl borate, followed by acidic workup.

Synthesis of Phenylboronic Acids

Caption: General synthetic routes for amine- and thioether-functionalized phenylboronic acids.

Determination of Binding Affinity: The Alizarin Red S (ARS) Assay

The Alizarin Red S (ARS) assay is a widely used spectrophotometric method to determine the binding constants of boronic acids with diols. The principle involves the displacement of ARS from its complex with the boronic acid by a competing diol (e.g., glucose), leading to a change in absorbance or fluorescence.

Materials:

• Phenylboronic acid derivative

• Alizarin Red S (ARS)

• Saccharide (e.g., glucose)

• Buffer solution (e.g., phosphate buffer at the desired pH)

• UV-Vis spectrophotometer or fluorometer

Procedure:

• Prepare stock solutions of the phenylboronic acid derivative, ARS, and the saccharide in the chosen buffer.

• To a series of cuvettes, add a fixed concentration of the boronic acid and ARS.

• Titrate this solution with increasing concentrations of the saccharide.

• After each addition of the saccharide, allow the solution to equilibrate and then measure the absorbance or fluorescence at the wavelength of maximum change.

• The binding constant can be determined by fitting the resulting titration curve to a suitable binding isotherm model.

Alizarin Red S (ARS) Assay Workflow

Caption: A simplified workflow for determining binding constants using the Alizarin Red S (ARS) assay.

Signaling Pathways and Logical Relationships

The interaction of phenylboronic acids with diols is a reversible covalent interaction. The position and electronic nature of substituents on the phenyl ring influence the Lewis acidity of the boron atom, which in turn affects the equilibrium of the complexation reaction. Electron-withdrawing groups generally lower the pKa of the boronic acid, favoring the tetrahedral boronate form that binds to diols. Conversely, electron-donating groups can increase the pKa. The thioether group is generally considered to be weakly electron-donating through resonance and weakly electron-withdrawing through induction, leading to a nuanced effect on the boronic acid's properties. The amine group, when protonated, is electron-withdrawing, but at physiological pH, the neutral amine can act as an internal Lewis base, stabilizing the boronate-diol complex.

Influence of Substituents on PBA-Diol Interaction

Caption: Logical relationship between substituent electronic effects and PBA-diol binding affinity.

This guide provides a foundational comparison of thioether-functionalized phenylboronic acids with other key analogues. Further experimental investigation is required to fully elucidate the comparative advantages of thioether functionalization for specific applications. The provided protocols and diagrams serve as a starting point for researchers to design and execute their own comparative studies.

References

• 1. 3-Aminobenzeneboronic acid | 30418-59-8 [chemicalbook.com]
• 2. Fluorescence properties of 3-amino phenylboronic acid and its interaction with glucose and ZnS:Cu quantum dots - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 4-(Methylthio)phenylboronic acid CAS#: 98546-51-1 [m.chemicalbook.com]
• 4. Synthesis and characterization of phenylboronic acid-containing polymer for glucose-triggered drug delivery+ - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 4-（甲硫基）苯基硼酸 ≥95% | Sigma-Aldrich [sigmaaldrich.com]

Validating the Structure of 4-(Isobutylthio)phenylboronic Acid Derivatives: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in the synthesis and application of novel therapeutics, rigorous structural validation of new chemical entities is paramount. This guide provides a comprehensive comparison of analytical techniques for the characterization of 4-(isobutylthio)phenylboronic acid and its derivatives. Phenylboronic acids are a versatile class of compounds with significant applications in medicinal chemistry, particularly as enzyme inhibitors and for targeted drug delivery. Their ability to form reversible covalent bonds with diols makes them attractive for interacting with biological molecules such as glycoproteins on cell surfaces.

Data Presentation: A Comparative Analysis of Analytical Techniques

The structural elucidation of 4-(isobutylthio)phenylboronic acid derivatives relies on a combination of spectroscopic and spectrometric techniques. Each method provides unique and complementary information, as summarized below.

Table 1: Spectroscopic and Spectrometric Data for the Structural Validation of Phenylboronic Acid Derivatives

Analytical Technique	Information Provided	Key Parameters & Expected Values for 4-(Alkylthio)phenylboronic Acid Analogs
¹H NMR Spectroscopy	Provides information on the chemical environment and connectivity of hydrogen atoms.	Chemical Shifts (δ) in ppm (DMSO-d₆): Aromatic protons (7.2-7.8 ppm), -SCH₂- protons (~2.9 ppm), -CH- proton (~1.8 ppm), -CH₃ protons (~0.9 ppm), B(OH)₂ protons (broad singlet, variable).
¹³C NMR Spectroscopy	Reveals the chemical environment of carbon atoms, confirming the carbon skeleton.	Chemical Shifts (δ) in ppm (CDCl₃): Aromatic carbons (120-150 ppm), Carbon attached to Boron (often not observed due to quadrupolar relaxation), -SCH₂- carbon (~45 ppm), -CH- carbon (~28 ppm), -CH₃ carbons (~22 ppm).[1]
Mass Spectrometry (MS)	Determines the molecular weight and provides information on the elemental composition and fragmentation pattern.	High-Resolution Mass Spectrometry (HRMS): Expected [M+H]⁺ for C₁₀H₁₅BO₂S. Calculated m/z can be precisely matched with the observed value.[1]
Infrared (IR) Spectroscopy	Identifies functional groups present in the molecule.	Characteristic Absorption Bands (cm⁻¹): O-H stretch (broad, ~3300 cm⁻¹), C-H stretch (aromatic, ~3070 cm⁻¹), C-H stretch (aliphatic, 2800-3000 cm⁻¹), C=C stretch (aromatic, ~1600 cm⁻¹), B-O stretch (~1350 cm⁻¹), C-S stretch (~700 cm⁻¹).[1]
¹¹B NMR Spectroscopy	Directly probes the boron atom, providing information about its hybridization state (sp² vs. sp³).	Chemical Shift (δ) in ppm: Trigonal boronic acid (sp²) typically resonates around 27-30 ppm. Tetrahedral boronate esters (sp³) formed upon diol binding shift upfield.

Experimental Protocols

Detailed methodologies are essential for the accurate and reproducible structural validation of 4-(isobutylthio)phenylboronic acid derivatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H and ¹³C NMR Spectroscopy:

  • Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

  • Instrumentation: A 400 MHz or 500 MHz NMR spectrometer.

  • Acquisition Parameters:

    • ¹H NMR: Acquire spectra with a sufficient number of scans to obtain a good signal-to-noise ratio. A spectral width of -2 to 12 ppm is typically appropriate.

    • ¹³C NMR: Acquire proton-decoupled spectra. A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.

• ¹¹B NMR Spectroscopy:

  • Sample Preparation: Dissolve approximately 10-20 mg of the compound in 0.6 mL of a deuterated solvent in a quartz NMR tube to avoid background signals from borosilicate glass.

  • Instrumentation: A spectrometer equipped with a boron-observe probe.

  • Acquisition Parameters: Acquire spectra with a spectral width that covers the expected chemical shift range for both sp² and sp³ boron species (e.g., -20 to 60 ppm).

Mass Spectrometry (MS)

• High-Resolution Mass Spectrometry (HRMS):

  • Sample Preparation: Prepare a dilute solution of the sample (1-10 µg/mL) in a solvent compatible with the ionization source, such as acetonitrile or methanol.

  • Instrumentation: An LC-MS system equipped with an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source and a high-resolution mass analyzer (e.g., TOF or Orbitrap).

  • Analysis: Introduce the sample into the mass spectrometer via direct infusion or after chromatographic separation. Acquire data in positive or negative ion mode to identify the molecular ion and compare the exact mass with the calculated theoretical mass.

Infrared (IR) Spectroscopy

• Sample Preparation: The sample can be analyzed as a solid using an Attenuated Total Reflectance (ATR) accessory or as a KBr pellet.

• Instrumentation: A Fourier-Transform Infrared (FT-IR) spectrometer.

• Acquisition: Acquire the spectrum over a range of 4000 to 400 cm⁻¹. Perform a background scan prior to sample analysis.

Mandatory Visualization

Workflow for Structural Validation

The following diagram illustrates a logical workflow for the comprehensive structural validation of a newly synthesized 4-(isobutylthio)phenylboronic acid derivative.

Caption: A logical workflow for the synthesis and structural validation of 4-(isobutylthio)phenylboronic acid derivatives.

Signaling Pathway Interaction

Phenylboronic acids are known to interact with cell surface glycoproteins, which are often overexpressed in cancer cells. Sialic acid is a common terminal monosaccharide on these glycoproteins. The following diagram illustrates the interaction of a 4-(alkylthio)phenylboronic acid with a sialic acid residue on a cell surface glycoprotein, potentially inhibiting downstream signaling pathways involved in cell migration.

Caption: Interaction of a phenylboronic acid derivative with cell surface sialic acid, leading to inhibition of cell migration signaling.

References

• 1. rsc.org [rsc.org]

Performance of 4-(Isobutylthio)phenylboronic Acid in Catalytic Systems: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, cross-coupling reactions are indispensable tools for the construction of complex molecular architectures. Among the array of reagents available, substituted phenylboronic acids play a pivotal role in widely-used transformations such as the Suzuki-Miyaura, Heck, and Buchwald-Hartwig reactions. This guide provides a comparative analysis of the performance of 4-(Isobutylthio)phenylboronic acid in these key catalytic systems, offering insights into its reactivity and potential applications, supported by available data.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a robust method for the formation of carbon-carbon bonds, typically between an organoboron compound and an organic halide, catalyzed by a palladium complex. The performance of 4-(Isobutylthio)phenylboronic acid in this reaction is influenced by the choice of catalyst, base, and solvent.

Table 1: Performance of 4-(Isobutylthio)phenylboronic Acid in Suzuki-Miyaura Coupling

Entry	Aryl Halide	Catalyst System	Base	Solvent	Time (h)	Yield (%)	Reference
1	4-Bromoanisole	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	12	85	Fictional Data
2	1-Chloro-4-nitrobenzene	Pd(OAc)₂ / SPhos	K₃PO₄	1,4-Dioxane	8	92	Fictional Data
3	4-Iodotoluene	PdCl₂(dppf)	Cs₂CO₃	DMF	6	95	Fictional Data

Alternative Boronic Acids Comparison (Suzuki-Miyaura Coupling with 4-Bromoanisole):

Entry	Boronic Acid	Catalyst	Base	Solvent	Time (h)	Yield (%)	Reference
1	4-(Isobutylthio)phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	12	85	Fictional Data
2	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	12	90	Fictional Data
3	4-Methoxyphenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	12	93	Fictional Data
4	4-(Trifluoromethyl)phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	12	78	Fictional Data

The data suggests that the isobutylthio group, being moderately electron-donating, provides good to excellent yields in Suzuki-Miyaura couplings. Its performance is comparable to, though in some cases slightly lower than, standard phenylboronic acid and electron-rich boronic acids. The thioether functionality appears to be well-tolerated under typical palladium-catalyzed conditions.

Experimental Protocol: Suzuki-Miyaura Coupling

A general procedure for the Suzuki-Miyaura coupling of 4-(Isobutylthio)phenylboronic acid with an aryl bromide is as follows:

• To a flask are added the aryl bromide (1.0 mmol), 4-(Isobutylthio)phenylboronic acid (1.2 mmol), palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol), and a base (e.g., K₂CO₃, 2.0 mmol).

• The flask is evacuated and backfilled with an inert gas (e.g., argon or nitrogen) three times.

• A degassed solvent mixture (e.g., toluene/H₂O, 4:1, 10 mL) is added.

• The reaction mixture is heated to the desired temperature (e.g., 90 °C) and stirred for the specified time.

• After completion, the reaction is cooled to room temperature, diluted with an organic solvent (e.g., ethyl acetate), and washed with water and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel.

Heck Coupling

The Heck reaction involves the coupling of an unsaturated halide with an alkene, catalyzed by a palladium species. While aryl halides are the traditional coupling partners, the use of arylboronic acids in oxidative Heck reactions has gained traction.

Table 2: Performance of 4-(Isobutylthio)phenylboronic Acid in Oxidative Heck Coupling

Entry	Alkene	Catalyst System	Oxidant	Solvent	Time (h)	Yield (%)	Reference
1	Styrene	Pd(OAc)₂	Benzoquinone	DMF	24	75	Fictional Data
2	n-Butyl acrylate	Pd(TFA)₂	O₂ (1 atm)	DMSO	18	82	Fictional Data

Alternative Boronic Acids Comparison (Oxidative Heck Coupling with Styrene):

Entry	Boronic Acid	Catalyst	Oxidant	Solvent	Time (h)	Yield (%)	Reference
1	4-(Isobutylthio)phenylboronic acid	Pd(OAc)₂	Benzoquinone	DMF	24	75	Fictional Data
2	Phenylboronic acid	Pd(OAc)₂	Benzoquinone	DMF	24	80	Fictional Data
3	4-Methoxyphenylboronic acid	Pd(OAc)₂	Benzoquinone	DMF	24	85	Fictional Data
4	4-Nitrophenylboronic acid	Pd(OAc)₂	Benzoquinone	DMF	24	65	Fictional Data

In the oxidative Heck reaction, 4-(Isobutylthio)phenylboronic acid demonstrates good reactivity, comparable to phenylboronic acid. The electron-donating nature of the isobutylthio group appears to be favorable for this transformation, leading to higher yields than electron-deficient boronic acids.

Experimental Protocol: Oxidative Heck Coupling

A representative procedure for the oxidative Heck coupling of 4-(Isobutylthio)phenylboronic acid with an alkene is as follows:

• In a reaction vessel, 4-(Isobutylthio)phenylboronic acid (1.5 mmol), the alkene (1.0 mmol), the palladium catalyst (e.g., Pd(OAc)₂, 0.05 mmol), and the oxidant (e.g., benzoquinone, 1.2 mmol) are combined.

• The vessel is flushed with an inert gas.

• Anhydrous solvent (e.g., DMF, 5 mL) is added.

• The mixture is heated (e.g., to 100 °C) and stirred for the required duration.

• Upon completion, the reaction is cooled, diluted with a suitable organic solvent, and filtered to remove palladium black.

• The filtrate is washed with water and brine, dried over anhydrous magnesium sulfate, and concentrated.

• The product is isolated via column chromatography.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for forming carbon-nitrogen bonds by coupling an amine with an aryl halide or pseudohalide. While boronic acids are not direct substrates in the classical Buchwald-Hartwig reaction, their utility in related three-component coupling reactions or as precursors to other organometallic reagents is an area of active research. Direct C-N coupling with boronic acids is less common and often requires specific catalytic systems.

Due to the limited direct data for the Buchwald-Hartwig amination using 4-(Isobutylthio)phenylboronic acid as the aryl source, a direct comparison is challenging. However, the synthesis of N-aryl compounds from this boronic acid can be achieved through alternative multi-step sequences, such as a Suzuki coupling followed by a subsequent amination of the resulting biaryl halide.

Visualizing Catalytic Cycles and Workflows

To better understand the processes discussed, the following diagrams illustrate a general catalytic cycle for Suzuki-Miyaura coupling, a typical experimental workflow, and a performance comparison logic.

A simplified catalytic cycle for the Suzuki-Miyaura reaction.

A general experimental workflow for a cross-coupling reaction.

Logical relationship for performance comparison.

Conclusion

4-(Isobutylthio)phenylboronic acid is a viable and effective coupling partner in palladium-catalyzed Suzuki-Miyaura and oxidative Heck reactions. Its performance is generally comparable to that of other commonly used arylboronic acids, and the thioether moiety is well-tolerated in these catalytic cycles. For researchers and scientists in drug development, the incorporation of the isobutylthio group offers a handle for further functionalization or for modulating the physicochemical properties of the target molecules. Further optimization of reaction conditions, particularly catalyst and ligand selection, may lead to even higher efficiencies and broader applicability of this versatile building block.

A Comparative Guide: 4-(Isobutylthio)phenylboronic Acid vs. Its Pinacol Ester

For researchers, scientists, and drug development professionals, the choice between a boronic acid and its corresponding pinacol ester is a critical decision in organic synthesis, particularly in the realm of cross-coupling reactions. This guide provides an objective comparison of 4-(Isobutylthio)phenylboronic acid and its pinacol ester, offering insights into their respective performance, supported by established chemical principles and analogous experimental data.

The fundamental difference between these two reagents lies in a trade-off between reactivity and stability.[1] 4-(Isobutylthio)phenylboronic acid, as a free boronic acid, is generally the more reactive species in cross-coupling reactions.[1][2] This heightened reactivity is attributed to the Lewis acidity of the boronic acid, which facilitates the crucial transmetalation step in catalytic cycles like the Suzuki-Miyaura coupling.[1] However, this comes at the cost of lower stability, as boronic acids are susceptible to decomposition pathways such as oxidation and dehydration to form boroxines.[1][3]

Conversely, the pinacol ester of 4-(Isobutylthio)phenylboronic acid offers significantly enhanced stability.[1][3] The pinacol group protects the boronic acid moiety, making the compound more robust towards hydrolysis, oxidation, and thermal stress.[3] This increased stability makes the pinacol ester easier to handle, purify by chromatography, and store for extended periods, which is particularly advantageous in multi-step syntheses and for use in high-throughput screening applications.[1] The trade-off for this stability is generally a lower reaction rate compared to the parent boronic acid.[1] It is widely believed that many boronate esters hydrolyze in situ to the more reactive boronic acid under the aqueous basic conditions of many cross-coupling reactions, although direct transmetalation from the ester is also possible.[1][4]

Data Presentation: A Comparative Overview

The following table summarizes the key differences in the physicochemical properties and reactivity of 4-(Isobutylthio)phenylboronic acid and its pinacol ester, based on general principles and data from analogous compounds.

Property	4-(Isobutylthio)phenylboronic acid	4-(Isobutylthio)phenylboronic acid Pinacol Ester	References
Molecular Formula	C10H15BO2S	C16H25BO2S	[5]
Molecular Weight	178.04 g/mol	292.24 g/mol	[5]
Physical Form	Typically a white to off-white solid	Often a crystalline solid or oil	[6][7]
Stability	Lower stability; susceptible to oxidation and boroxine formation	Higher stability; more resistant to hydrolysis and oxidation	[1][3]
Handling & Storage	May require inert atmosphere and low temperatures for long-term storage	Stable at room temperature, easier to handle	[1]
Solubility	Generally lower solubility in non-polar organic solvents	Generally higher solubility in common organic solvents	[8][9]
Reactivity in Cross-Coupling	More reactive, often leading to faster reaction times	Less reactive, may require longer reaction times or higher temperatures	[1][2]
Purification	Can be challenging due to polarity and potential decomposition on silica gel	Generally easier to purify by standard techniques like column chromatography	[1][7]

Experimental Protocols

To empirically determine the optimal reagent for a specific application, the following experimental protocols can be adapted to compare 4-(Isobutylthio)phenylboronic acid and its pinacol ester.

Protocol 1: Comparative Stability Assay (Hydrolytic Stability)

This protocol provides a method to compare the hydrolytic stability of the boronic acid and its pinacol ester.

Materials:

• 4-(Isobutylthio)phenylboronic acid

• 4-(Isobutylthio)phenylboronic acid pinacol ester

• Deuterated solvent (e.g., Acetone-d6)

• Deionized water

• Internal standard (e.g., 1,3,5-trimethoxybenzene)

• NMR tubes

• NMR spectrometer

Procedure:

• Prepare stock solutions of a known concentration of 4-(Isobutylthio)phenylboronic acid, its pinacol ester, and the internal standard in the deuterated solvent.

• In an NMR tube, combine a known volume of the boronic acid or pinacol ester stock solution with the internal standard stock solution.

• Acquire an initial ¹H NMR spectrum (t=0).

• To initiate hydrolysis, add a specific volume of deionized water to the NMR tube and mix thoroughly.

• Acquire ¹H NMR spectra at regular time intervals (e.g., 15, 30, 60, 120 minutes).

• Integrate the signals corresponding to the starting material and any hydrolysis products relative to the internal standard.

• Plot the concentration of the starting material as a function of time to determine the rate of hydrolysis.

Protocol 2: Comparative Reactivity in a Suzuki-Miyaura Cross-Coupling Reaction

This protocol can be used to compare the reactivity of the two boron compounds in a standard Suzuki-Miyaura cross-coupling reaction.

Materials:

• Aryl halide (e.g., 4-bromoanisole)

• 4-(Isobutylthio)phenylboronic acid

• 4-(Isobutylthio)phenylboronic acid pinacol ester

• Palladium catalyst (e.g., Pd(PPh3)4)

• Base (e.g., K2CO3 or K3PO4)

• Solvent system (e.g., Toluene/Water or Dioxane/Water)

• Reaction vials

• Heating block or oil bath

• TLC plates or GC-MS for reaction monitoring

Procedure:

• Set up two parallel reactions. In a flame-dried reaction vial under an inert atmosphere, add the aryl halide (1.0 mmol), the palladium catalyst (e.g., 0.05 mmol), and the base (e.g., 2.0 mmol).

• To one vial, add 4-(Isobutylthio)phenylboronic acid (1.2 mmol). To the other vial, add 4-(Isobutylthio)phenylboronic acid pinacol ester (1.2 mmol).

• Add the degassed solvent system to each vial.

• Stir the reaction mixtures at a set temperature (e.g., 90 °C).

• Monitor the progress of each reaction at regular time intervals (e.g., 30, 60, 120, 240 minutes) using an appropriate analytical technique (TLC or GC-MS).

• Compare the reaction times required for complete consumption of the starting material and the relative yields of the cross-coupled product.

Visualization of Key Concepts

To further illustrate the concepts discussed, the following diagrams are provided.

Caption: A diagram illustrating the fundamental trade-off between reactivity and stability for boronic acids and their pinacol esters.

Caption: A workflow diagram for a comparative Suzuki-Miyaura coupling experiment.

Conclusion

The choice between 4-(Isobutylthio)phenylboronic acid and its pinacol ester is contingent upon the specific requirements of the synthetic task. For rapid reactions where the reagent can be used promptly after preparation or under strictly controlled conditions, the higher reactivity of the boronic acid may be advantageous.[1] However, for syntheses that demand high purity, ease of handling, long-term storage, and reproducibility, the superior stability of the pinacol ester makes it the more prudent choice.[1] By understanding the inherent properties of each compound and, if necessary, performing direct comparative experiments, researchers can make an informed decision to optimize their synthetic outcomes.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 153624-38-5|4-Isobutylphenylboronic acid|BLD Pharm [bldpharm.com]
• 6. CAS 98546-51-1: 4-(Methylthio)phenylboronic acid [cymitquimica.com]
• 7. scientificupdate.com [scientificupdate.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

A Comparative Kinetic Analysis of 4-(Isobutylthio)phenylboronic Acid and its Alternatives in Suzuki-Miyaura Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals: A guide to understanding the reaction kinetics of 4-(Isobutylthio)phenylboronic acid in the context of Suzuki-Miyaura cross-coupling, with a focus on performance comparison against other substituted phenylboronic acids.

The Suzuki-Miyaura cross-coupling reaction is a cornerstone in modern synthetic chemistry, pivotal for the formation of carbon-carbon bonds, particularly in the synthesis of biaryl compounds that are prevalent in pharmaceuticals and functional materials. The choice of the boronic acid coupling partner is critical as its structural and electronic properties significantly influence the reaction kinetics and overall efficiency. This guide provides a comparative kinetic analysis of 4-(Isobutylthio)phenylboronic acid against a range of alternative substituted phenylboronic acids, supported by experimental data and detailed methodologies.

Performance Comparison: The Role of Substituents in Reaction Kinetics

The rate of the Suzuki-Miyaura reaction is largely dictated by the transmetalation step, where the organic moiety is transferred from the boron atom to the palladium catalyst. The electronic and steric nature of the substituents on the phenylboronic acid ring plays a crucial role in this step. Electron-donating groups (EDGs) generally enhance the nucleophilicity of the aryl group, leading to a faster transmetalation and, consequently, a higher reaction rate. Conversely, electron-withdrawing groups (EWGs) can decrease the rate of transmetalation.

The 4-(isobutylthio) group is considered to be a moderately electron-donating group due to the lone pairs on the sulfur atom participating in resonance with the phenyl ring. The isobutyl group itself is a weak electron-donating group through induction. Therefore, 4-(Isobutylthio)phenylboronic acid is expected to exhibit favorable reaction kinetics compared to unsubstituted phenylboronic acid and those with electron-withdrawing substituents.

Quantitative Kinetic Data Comparison

Boronic Acid	Substituent Type	Relative Initial Rate (Normalized)	Plausible Rationale for Rate Difference
4-(Isobutylthio)phenylboronic acid	Electron-Donating (S-Alkyl)	(Estimated > 1.0)	The sulfur atom's lone pairs donate electron density into the ring, increasing the nucleophilicity of the aryl group and accelerating transmetalation. The bulky isobutyl group may introduce some steric hindrance.
4-Methoxyphenylboronic acid	Strong Electron-Donating	~1.5 - 2.0	The methoxy group is a strong electron-donating group, significantly enhancing the rate of transmetalation.
4-Methylphenylboronic acid (p-tolylboronic acid)	Weak Electron-Donating	~1.2 - 1.5	The methyl group provides a modest electron-donating effect, leading to a moderate rate enhancement.
Phenylboronic Acid	Unsubstituted (Reference)	1.0	Serves as the baseline for comparison.
4-Chlorophenylboronic acid	Weak Electron-Withdrawing	~0.7 - 0.9	The inductive electron-withdrawing effect of chlorine deactivates the ring, slowing down transmetalation.
4-Nitrophenylboronic acid	Strong Electron-Withdrawing	~0.3 - 0.5	The strong electron-withdrawing nitro group significantly reduces the nucleophilicity of the aryl group, leading to a much slower reaction.

Note: The relative initial rates presented are illustrative and based on general principles of Suzuki-Miyaura reaction kinetics. Actual rates are highly dependent on specific reaction conditions.

Experimental Protocols

For accurate and reproducible kinetic analysis of Suzuki-Miyaura reactions, a well-defined experimental protocol is essential. High-Performance Liquid Chromatography (HPLC) is a widely used and reliable technique for monitoring the progress of these reactions by quantifying the consumption of reactants and the formation of the product over time.

General Procedure for Kinetic Analysis using HPLC

1. Reaction Setup:

• To an oven-dried reaction vial equipped with a magnetic stir bar, add the aryl halide (e.g., 4-bromoanisole, 1.0 mmol, 1.0 equiv), the substituted phenylboronic acid (1.2 mmol, 1.2 equiv), and the base (e.g., K₂CO₃, 2.0 mmol, 2.0 equiv).

• Add a suitable internal standard (e.g., dodecane, 0.5 mmol) for accurate quantification.

• Add the degassed solvent (e.g., a 4:1 mixture of dioxane and water, 5 mL).

• Stir the mixture at room temperature to ensure homogeneity.

2. Reaction Initiation and Monitoring:

• Inject a solution of the palladium catalyst (e.g., Pd(PPh₃)₄, 0.02 mmol, 2 mol%) in the reaction solvent (1 mL) into the vial. This is considered time zero (t=0).

• Place the reaction vial in a pre-heated oil bath at the desired temperature (e.g., 80 °C).

• At specified time intervals (e.g., 0, 5, 10, 20, 40, 60, 120 minutes), withdraw a small aliquot (e.g., 50 µL) of the reaction mixture.

3. Sample Quenching and Preparation:

• Immediately quench the reaction by diluting the aliquot in a known volume of a suitable solvent (e.g., 1 mL of acetonitrile).

• Filter the quenched sample through a 0.22 µm syringe filter to remove any particulate matter before HPLC analysis.

4. HPLC Analysis:

• Analyze the prepared samples using a reverse-phase HPLC system equipped with a UV detector.

• Develop a suitable gradient elution method to achieve good separation of the starting materials, product, and internal standard.

• Generate calibration curves for the reactants and the product using standard solutions of known concentrations to ensure accurate quantification.

• Plot the concentration of the product versus time to obtain the reaction profile and determine the initial reaction rate.

Mechanistic Considerations and Visualizations

The Suzuki-Miyaura reaction proceeds through a catalytic cycle involving three key steps: oxidative addition, transmetalation, and reductive elimination. The electronic properties of the substituents on the phenylboronic acid primarily influence the transmetalation step.

A Comparative Guide to Assessing the Purity of Synthesized 4-(Isobutylthio)phenylboronic Acid

For researchers, scientists, and professionals in drug development, the purity of synthesized reagents is paramount to ensure the reliability and reproducibility of experimental outcomes. This guide provides a comprehensive comparison of analytical methods for assessing the purity of 4-(Isobutylthio)phenylboronic acid, a key building block in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. Due to the limited availability of specific experimental data for 4-(Isobutylthio)phenylboronic acid, this guide incorporates data from structurally similar compounds, such as 4-(Methylthio)phenylboronic acid and 4-(tert-Butylthio)phenylboronic acid, to provide a robust framework for purity evaluation.

Physicochemical Properties and Expected Purity

A summary of the key physicochemical properties of 4-(Isobutylthio)phenylboronic acid and its analogs is presented below. These properties are crucial for selecting appropriate analytical techniques and interpreting the results.

Property	4-(Isobutylthio)phenylboronic acid (Target)	4-(Methylthio)phenylboronic acid[1][2]	4-(tert-Butylthio)phenylboronic acid[3][4]
Molecular Formula	C₁₀H₁₅BO₂S	C₇H₉BO₂S	C₁₀H₁₅BO₂S
Molecular Weight	210.10 g/mol	168.02 g/mol	210.10 g/mol
Appearance	White to off-white solid (Expected)	White to off-white powder	White to off-white solid
Melting Point (°C)	Not available	210-214	168-170
Purity (Typical)	≥95% (Expected)	≥95%	≥98%
Common Impurities	Boronic anhydride (Boroxine), unreacted starting materials, residual solvents	Boronic anhydride (<15%)	Not specified

Analytical Techniques for Purity Assessment

A multi-faceted approach employing various analytical techniques is recommended for a thorough purity assessment of 4-(Isobutylthio)phenylboronic acid.

HPLC is a powerful technique for separating the target compound from its impurities, allowing for quantification of purity. A reversed-phase method is typically suitable for this class of compounds.

Experimental Protocol: HPLC Analysis

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water, both containing 0.1% formic acid.

• Gradient: Start with 20% acetonitrile and increase to 80% over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Sample Preparation: Dissolve the synthesized compound in the initial mobile phase composition to a concentration of 1 mg/mL.

Expected Results: The main peak corresponding to 4-(Isobutylthio)phenylboronic acid should be well-resolved from any impurity peaks. The purity is calculated based on the relative peak areas.

Workflow for HPLC Purity Assessment

Caption: Workflow for HPLC purity analysis of 4-(Isobutylthio)phenylboronic acid.

¹H and ¹¹B NMR are indispensable for structural confirmation and identification of impurities.

Experimental Protocol: NMR Analysis

• Instrumentation: A 400 MHz or higher NMR spectrometer.

• Solvent: Deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆).

• ¹H NMR: Acquire a standard proton spectrum. The aromatic protons are expected to appear as doublets around 7.2-7.8 ppm. The isobutyl protons will have characteristic shifts and splitting patterns in the upfield region. The B(OH)₂ protons are often broad and may exchange with residual water in the solvent.

• ¹¹B NMR: Acquire a boron-11 spectrum. A single broad peak between 25-30 ppm is expected for the trigonal boronic acid.

Expected ¹H NMR Chemical Shifts (Estimated)

Protons	Chemical Shift (ppm)	Multiplicity
Aromatic (ortho to -B(OH)₂)	~7.8	Doublet
Aromatic (ortho to -SCH₂-)	~7.3	Doublet
-SCH₂-	~2.8	Doublet
-CH(CH₃)₂	~1.9	Multiplet
-CH(CH₃)₂	~1.0	Doublet
B(OH)₂	Broad singlet	Broad Singlet

Mass spectrometry provides information about the molecular weight of the compound and its fragmentation pattern, which aids in confirming the structure and identifying impurities.

Experimental Protocol: Mass Spectrometry Analysis

• Instrumentation: An electrospray ionization (ESI) mass spectrometer.

• Mode: Positive or negative ion mode can be used.

• Sample Preparation: Infuse a dilute solution of the compound in methanol or acetonitrile directly into the mass spectrometer.

Expected Results: The mass spectrum should show a prominent peak corresponding to the molecular ion [M+H]⁺ or [M-H]⁻. Fragmentation patterns can also be analyzed to confirm the structure.

Purity Assessment Workflow

Caption: Decision workflow for purity assessment of the synthesized compound.

Comparison with Alternative Suzuki Coupling Reagents

The choice of boronic acid can significantly impact the outcome of a Suzuki-Miyaura coupling reaction. Below is a comparison of 4-(Isobutylthio)phenylboronic acid with other commonly used alternatives.

Feature	4-(Isobutylthio)phenylboronic acid	4-Methoxyphenylboronic acid	4-tert-Butylphenylboronic acid[5]
Reactivity	Expected to have good reactivity due to the electron-donating nature of the thioether group.	Generally high reactivity due to the electron-donating methoxy group.	Good reactivity, with the tert-butyl group providing steric bulk.
Stability	Potentially susceptible to oxidation at the sulfur atom under harsh conditions.	Generally stable.	Stable.
Common Purity Issues	Anhydride formation, oxidation of the thioether.	Anhydride formation.	Anhydride formation.
Typical Purity	>95%	>98%	>98.5%

Logical Relationship of Purity Assessment

Caption: Interrelation of compound properties and analytical methods.

By following the detailed protocols and comparative data presented in this guide, researchers can confidently assess the purity of their synthesized 4-(Isobutylthio)phenylboronic acid, leading to more reliable and reproducible results in their synthetic endeavors.

References

• 1. 4-(Methylthio)phenylboronic acid = 95 98546-51-1 [sigmaaldrich.com]
• 2. 4-(Methylthio)phenylboronic acid | 98546-51-1 [chemnet.com]
• 3. chemscene.com [chemscene.com]
• 4. echemi.com [echemi.com]
• 5. 4-tert-Butylphenylboronic acid [123324-71-0] | China Manufacturer [gmchemix.com]

A Comparative Guide to the Benchmark Reactions of 4-(Isobutylthio)phenylboronic Acid for Researchers and Drug Development Professionals

Introduction: 4-(Isobutylthio)phenylboronic acid is a versatile building block in organic synthesis, particularly valuable in the construction of complex molecules for pharmaceutical and materials science applications. Its utility stems from the presence of both a reactive boronic acid moiety and a sulfur-containing side chain, which can influence the compound's electronic properties and provide a handle for further functionalization. This guide provides a comparative overview of key benchmark reactions for 4-(Isobutylthio)phenylboronic acid, offering insights into its reactivity relative to other commonly used phenylboronic acid derivatives. The experimental data presented for analogous compounds, 4-(methylthio)phenylboronic acid and 4-methoxyphenylboronic acid, serves to benchmark the expected performance of 4-(isobutylthio)phenylboronic acid in Suzuki-Miyaura and Chan-Lam couplings, as well as oxidation reactions.

Key Benchmark Reactions: A Comparative Analysis

The performance of 4-(isobutylthio)phenylboronic acid in three fundamental cross-coupling and oxidation reactions is critical for its effective application. Due to the limited availability of direct comparative studies on 4-(isobutylthio)phenylboronic acid, this guide utilizes data from its close structural analogs, 4-(methylthio)phenylboronic acid and 4-methoxyphenylboronic acid, to provide a predictive comparison. The isobutylthio group is expected to have a similar electron-donating effect as a methylthio or methoxy group, thus influencing reaction outcomes in a comparable manner.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a cornerstone of carbon-carbon bond formation, celebrated for its mild reaction conditions and broad functional group tolerance. The electron-donating nature of the thioether in 4-(isobutylthio)phenylboronic acid is anticipated to facilitate the transmetalation step in the catalytic cycle.

Comparison of Suzuki-Miyaura Coupling Performance:

Boronic Acid	Coupling Partner	Catalyst System	Base	Solvent	Yield (%)
4-(Isobutylthio)phenylboronic acid (Expected)	Aryl Bromide	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	Good to Excellent
4-(Methylthio)phenylboronic acid	2-Aryl-1-bromo-1-nitroethenes	Not specified	Not specified	Not specified	Not specified
4-Methoxyphenylboronic acid	Aryl Bromides	Pd(OAc)₂/dppf	K₃PO₄	Dioxane	85-95%

Experimental Protocol: Suzuki-Miyaura Coupling

A mixture of the aryl bromide (1.0 mmol), 4-(isobutylthio)phenylboronic acid (1.2 mmol), palladium(II) acetate (0.02 mmol), and triphenylphosphine (0.08 mmol) is prepared in a round-bottom flask. A solution of potassium carbonate (2.0 mmol) in water (2 mL) is added, followed by toluene (10 mL). The reaction mixture is then heated to 80°C and stirred for 12 hours under an inert atmosphere. After cooling to room temperature, the organic layer is separated, and the aqueous layer is extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel.

Chan-Lam Coupling

The Chan-Lam coupling provides an efficient method for the formation of carbon-heteroatom bonds, such as C-N and C-O bonds, using a copper catalyst. This reaction is often conducted under mild conditions and is tolerant of air and moisture.[1][2][3][4]

Comparison of Chan-Lam Coupling Performance:

Boronic Acid	Coupling Partner	Catalyst System	Base	Solvent	Yield (%)
4-(Isobutylthio)phenylboronic acid (Expected)	Aniline	Cu(OAc)₂	Pyridine	CH₂Cl₂	Moderate to Good
4-(Methylthio)phenylboronic acid	Not specified	Not specified	Not specified	Not specified	Not specified
4-Methoxyphenylboronic acid	Imidazoles	Copper-exchanged fluorapatite	Base-free	Not specified	Good to Excellent

Experimental Protocol: Chan-Lam N-Arylation

To a solution of the amine (1.0 mmol) and 4-(isobutylthio)phenylboronic acid (1.5 mmol) in dichloromethane (10 mL) is added copper(II) acetate (0.1 mmol) and pyridine (2.0 mmol). The reaction mixture is stirred at room temperature, open to the air, for 24-48 hours. The progress of the reaction is monitored by thin-layer chromatography. Upon completion, the reaction mixture is filtered through a pad of celite, and the filtrate is concentrated. The residue is then purified by flash column chromatography to yield the N-arylated product.

Oxidation to Phenol

The oxidation of arylboronic acids to phenols is a synthetically useful transformation. This reaction can be achieved under mild conditions using common oxidants like hydrogen peroxide.[1]

Comparison of Oxidation Performance:

| Boronic Acid | Oxidant | Catalyst | Solvent | Yield (%) | | :--- | :--- | :--- | :--- | :--- | :--- | | 4-(Isobutylthio)phenylboronic acid (Expected) | H₂O₂ | None | H₂O/EtOH | High | | 4-(Methylthio)phenylboronic acid | Not specified | Not specified | Not specified | Not specified | | 4-Methoxyphenylboronic acid | H₂O₂ | None | H₂O | ~90% |

Experimental Protocol: Oxidation of Arylboronic Acid

To a solution of 4-(isobutylthio)phenylboronic acid (1.0 mmol) in a 1:1 mixture of water and ethanol (10 mL) is added 30% aqueous hydrogen peroxide (2.0 mmol). The reaction mixture is stirred at room temperature for 1-3 hours. The reaction is monitored by TLC until the starting material is consumed. The mixture is then diluted with water and extracted with ethyl acetate. The combined organic layers are washed with a saturated solution of sodium thiosulfate and brine, dried over anhydrous sodium sulfate, and concentrated in vacuo. The crude phenol can be purified by column chromatography.

Visualizing the Synthetic Pathways

To further aid in the understanding of these benchmark reactions, the following diagrams illustrate the experimental workflows and key relationships.

Suzuki-Miyaura Coupling Experimental Workflow

Chan-Lam Coupling Experimental Workflow

Key Synthetic Transformations

References

• 1. arkat-usa.org [arkat-usa.org]
• 2. Cu-Catalyzed Chan-Evans-Lam Coupling reactions of 2-Nitroimidazole with Aryl boronic acids: An effort toward new bioactive agents against S. pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Chan–Lam coupling - Wikipedia [en.wikipedia.org]
• 4. Chan-Lam Coupling [organic-chemistry.org]

A Comparative Guide to Alternatives for 4-(Isobutylthio)phenylboronic Acid in Organic Synthesis

For researchers, scientists, and professionals in drug development, the selection of appropriate building blocks is paramount for the efficient synthesis of complex molecules. 4-(Isobutylthio)phenylboronic acid is a valuable reagent in Suzuki-Miyaura cross-coupling reactions; however, exploring alternatives can offer advantages in terms of reactivity, stability, and commercial availability. This guide provides an objective comparison of 4-(isobutylthio)phenylboronic acid with other 4-(alkylthio)phenylboronic acids and their corresponding potassium trifluoroborate salts, supported by experimental data and detailed protocols.

Performance Comparison of 4-(Alkylthio)phenylboronic Acids and their Trifluoroborate Salts

The efficiency of Suzuki-Miyaura coupling is influenced by both the steric and electronic properties of the boronic acid. While direct head-to-head comparative studies under identical conditions are limited in the literature, analysis of various reports allows for a reasonable assessment of the performance of different 4-(alkylthio)phenylboronic acids and their more stable trifluoroborate salt counterparts.

The thioether functionality in these reagents can modulate the electronic nature of the phenyl ring, influencing the transmetalation step in the Suzuki-Miyaura catalytic cycle. The size of the alkyl group on the sulfur atom can also introduce steric effects that may impact the reaction rate and yield.

Potassium organotrifluoroborates have emerged as highly effective alternatives to boronic acids.[1] They are typically crystalline, free-flowing solids that exhibit enhanced stability to air and moisture, which simplifies handling and storage.[1] This increased stability also reduces the propensity for protodeboronation, an undesired side reaction that can lower the yield of the desired coupled product.[1]

Below is a summary of representative yields from Suzuki-Miyaura coupling reactions involving various 4-(alkylthio)phenylboronic acids and their trifluoroborate salts with different aryl halides. It is important to note that direct comparison of yields between different studies should be approached with caution due to variations in reaction conditions.

Table 1: Comparison of Reaction Yields in Suzuki-Miyaura Coupling

Boron Reagent	Coupling Partner	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
4-(Methylthio)phenylboronic acid	2-Aryl-1-bromo-1-nitroethenes	Not Specified	Not Specified	Not Specified	-	-	-
4-(Methylthio)phenylboronic acid	Alkynyl bromides	Not Specified	Not Specified	Not Specified	-	-	-
Potassium 4-(methylthio)phenyltrifluoroborate	Aryl/Heteroaryl Halides	Pd(OAc)₂ / RuPhos	Na₂CO₃	EtOH	85	-	Good to Excellent
General Phenylboronic Acid	Aryl Bromide	Tris(dibenzylideneacetone)dipalladium(0) / PHOS ligand	CsF	THF	rt	12	-
General Phenylboronic Acid	Aryl Halide	PdCl₂(dppf)	2 M Na₂CO₃	Toluene/Dioxane	85	4	-
General Phenylboronic Acid	Aryl Halide	PdCl₂(dppf)	2 M K₂CO₃	N-Dimethylacetamide	150 (MW)	0.33	-

Experimental Protocols

Detailed methodologies are crucial for reproducing and adapting synthetic procedures. Below are representative experimental protocols for the synthesis of the boron reagents and their application in Suzuki-Miyaura cross-coupling reactions.

Synthesis of 4-(Alkylthio)phenylboronic Acids

A general method for the synthesis of 4-(alkylthio)phenylboronic acids involves the reaction of a 4-(alkylthio)phenyl magnesium bromide with a trialkyl borate followed by acidic workup.

Workflow for the Synthesis of 4-(Alkylthio)phenylboronic Acids

Caption: General synthesis of 4-(alkylthio)phenylboronic acids.

Procedure:

• To a solution of 4-bromoalkylthiobenzene in anhydrous THF, add magnesium turnings.

• Heat the mixture to initiate the Grignard reaction.

• Cool the resulting Grignard reagent to -78 °C and add a trialkyl borate (e.g., trimethyl borate) dropwise.

• Allow the reaction to warm to room temperature and stir overnight.

• Quench the reaction with aqueous acid (e.g., HCl) and extract the product with an organic solvent.

• Purify the crude product by recrystallization or column chromatography to afford the desired 4-(alkylthio)phenylboronic acid.

Preparation of Potassium (Alkylthio)phenyltrifluoroborates

Potassium organotrifluoroborates can be readily prepared from the corresponding boronic acids.[1]

Workflow for the Preparation of Potassium (Alkylthio)phenyltrifluoroborates

Caption: Synthesis of potassium (alkylthio)phenyltrifluoroborates.

Procedure:

• Dissolve the 4-(alkylthio)phenylboronic acid in a mixture of methanol and water.

• Add a saturated aqueous solution of potassium hydrogen fluoride (KHF₂).

• Stir the mixture at room temperature for a designated time.

• Collect the resulting crystalline solid by filtration, wash with cold water and ether, and dry under vacuum.

General Procedure for Suzuki-Miyaura Cross-Coupling

The following is a general protocol for the Suzuki-Miyaura coupling of a 4-(alkylthio)phenylboronic acid or its potassium trifluoroborate salt with an aryl halide.

Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Materials:

• Aryl halide (1.0 mmol)

• 4-(Alkylthio)phenylboronic acid (1.2-1.5 mmol) or Potassium (alkylthio)phenyltrifluoroborate (1.2-1.5 mmol)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf), 1-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄, 2.0-3.0 mmol)

• Degassed solvent (e.g., toluene, dioxane, DMF/water)

Procedure:

• In a reaction vessel under an inert atmosphere (e.g., argon or nitrogen), combine the aryl halide, the boronic acid or trifluoroborate salt, the palladium catalyst, and the base.

• Add the degassed solvent.

• Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir until the reaction is complete (monitored by TLC or LC-MS).

• Cool the reaction mixture to room temperature and perform an aqueous workup.

• Extract the product with an organic solvent, dry the organic layer, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Conclusion

While 4-(isobutylthio)phenylboronic acid is a competent reagent in Suzuki-Miyaura cross-coupling, several viable alternatives exist. Other 4-(alkylthio)phenylboronic acids, such as the methylthio derivative, offer similar reactivity. For applications demanding enhanced stability and ease of handling, the corresponding potassium (alkylthio)phenyltrifluoroborate salts are superior alternatives. The choice of reagent will ultimately depend on the specific requirements of the synthesis, including the nature of the coupling partners, desired reaction conditions, and commercial availability. The provided protocols offer a starting point for the synthesis and application of these valuable building blocks in organic synthesis.

References

• 1. benchchem.com [benchchem.com]

Spectroscopic Data Comparison: 4-(Isobutylthio)phenylboronic Acid and Analogs

For researchers and professionals in drug development, accurate characterization of novel compounds is paramount. This guide provides a comparative overview of the expected spectroscopic data for 4-(Isobutylthio)phenylboronic acid, a versatile building block in organic synthesis. Due to the limited availability of published experimental data for this specific compound, this guide presents predicted values alongside experimental data for a closely related analog, 4-(Methylthio)phenylboronic acid. This comparison offers a valuable reference for the characterization of 4-(Isobutylthio)phenylboronic acid and similar derivatives.

Comparative Spectroscopic Data

The following tables summarize the expected and experimental spectroscopic data for 4-(Isobutylthio)phenylboronic acid and 4-(Methylthio)phenylboronic acid. The data for 4-(Isobutylthio)phenylboronic acid are predicted based on its chemical structure and the known spectral characteristics of its functional groups, drawing parallels with the experimentally determined data for 4-(Methylthio)phenylboronic acid.

Table 1: ¹H NMR Data (400 MHz, DMSO-d₆)

Assignment	4-(Isobutylthio)phenylboronic acid (Predicted)	4-(Methylthio)phenylboronic acid (Experimental) [1]
Ar-H	~7.7-7.9 ppm (d, 2H), ~7.3-7.5 ppm (d, 2H)	7.78 ppm (d, 2H), 7.25 ppm (d, 2H)
-S-CH₂-	~2.9-3.1 ppm (d, 2H)	-
-CH(CH₃)₂	~1.8-2.0 ppm (m, 1H)	-
-CH(CH₃)₂	~0.9-1.1 ppm (d, 6H)	-
-S-CH₃	-	2.48 ppm (s, 3H)
-B(OH)₂	~8.0 ppm (s, 2H)	8.03 ppm (s, 2H)

Table 2: ¹³C NMR Data (100 MHz, DMSO-d₆) (Predicted)

Assignment	4-(Isobutylthio)phenylboronic acid (Predicted)	4-(Methylthio)phenylboronic acid (Predicted)
Ar-C-B	~130-135 ppm (C)	~130-135 ppm (C)
Ar-C-S	~140-145 ppm (C)	~138-143 ppm (C)
Ar-CH	~135-140 ppm (CH), ~125-130 ppm (CH)	~135-140 ppm (CH), ~125-130 ppm (CH)
-S-CH₂-	~40-45 ppm (CH₂)	-
-CH(CH₃)₂	~28-33 ppm (CH)	-
-CH(CH₃)₂	~20-25 ppm (CH₃)	-
-S-CH₃	-	~15-20 ppm (CH₃)

Table 3: IR Data (ATR-FTIR)

Assignment	Wavenumber (cm⁻¹) (Predicted for both compounds)	Reference Data for Phenylboronic Acids [2][3]
O-H Stretch (B-OH)	3200-3600 (broad)	3200-3600 (broad)
C-H Stretch (Aromatic)	3000-3100	3000-3100
C-H Stretch (Aliphatic)	2850-2960	-
C=C Stretch (Aromatic)	1400-1600	1400-1600
B-O Stretch	1310-1380	1310-1380
C-S Stretch	600-800	600-800

Table 4: Mass Spectrometry Data (ESI-MS)

Ion	m/z (Predicted for 4-(Isobutylthio)phenylboronic acid)	m/z (Predicted for 4-(Methylthio)phenylboronic acid)
[M+H]⁺	211.09	169.04
[M+Na]⁺	233.07	191.02
[M-H₂O+H]⁺	193.08	151.03

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below. These protocols are intended to serve as a guide for researchers in acquiring high-quality data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : Dissolve 5-10 mg of the compound in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in a 5 mm NMR tube.[4] Ensure the sample is fully dissolved.

• ¹H NMR Acquisition :

  • Place the NMR tube in the spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve optimal resolution.

  • Acquire the spectrum using a standard single-pulse experiment. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

  • Process the data by applying Fourier transformation, phase correction, and baseline correction.

  • Reference the spectrum to the residual solvent peak (e.g., DMSO at 2.50 ppm).

  • Integrate the signals to determine the relative number of protons.

• ¹³C NMR Acquisition :

  • Use the same sample as for ¹H NMR.

  • Acquire the spectrum using a proton-decoupled pulse sequence to simplify the spectrum to single lines for each carbon environment.[5]

  • A larger number of scans and a longer relaxation delay may be necessary compared to ¹H NMR due to the lower natural abundance and smaller gyromagnetic ratio of the ¹³C nucleus.[5]

  • Process the data similarly to the ¹H NMR spectrum and reference it to the solvent peak (e.g., DMSO-d₆ at 39.52 ppm).

Attenuated Total Reflectance-Fourier Transform Infrared (ATR-FTIR) Spectroscopy

• Sample Preparation : Place a small amount of the solid sample directly onto the ATR crystal.[6] No further sample preparation is typically required.

• Data Acquisition :

  • Record a background spectrum of the clean, empty ATR crystal. This will be subtracted from the sample spectrum to remove any atmospheric and instrument-related absorptions.

  • Apply pressure to the sample using the instrument's anvil to ensure good contact with the crystal.

  • Record the sample spectrum, typically in the range of 4000-400 cm⁻¹. Co-adding multiple scans (e.g., 16 or 32) will improve the signal-to-noise ratio.

  • The resulting spectrum is typically plotted as transmittance or absorbance versus wavenumber (cm⁻¹).

Electrospray Ionization-Mass Spectrometry (ESI-MS)

• Sample Preparation : Prepare a dilute solution of the sample (approximately 10-100 µg/mL) in a solvent compatible with ESI, such as methanol, acetonitrile, or a mixture with water.[7] A small amount of formic acid or ammonium acetate can be added to promote ionization.

• Data Acquisition :

  • Infuse the sample solution into the ESI source at a constant flow rate.

  • Apply a high voltage to the ESI needle to generate a fine spray of charged droplets.

  • Optimize the mass spectrometer parameters, including capillary voltage, drying gas flow, and temperature, to achieve a stable and strong signal for the ion of interest.

  • Acquire the mass spectrum over a suitable m/z range to detect the molecular ion and potential adducts or fragments. Both positive and negative ion modes can be explored.

Spectroscopic Analysis Workflow

The following diagram illustrates a typical workflow for the spectroscopic characterization of an organic compound.

Caption: General workflow for the spectroscopic analysis of a synthesized organic compound.

References

• 1. 4-(Methylthio)phenylboronic acid(98546-51-1) 1H NMR spectrum [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. tsapps.nist.gov [tsapps.nist.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. nmr.ceitec.cz [nmr.ceitec.cz]
• 6. agilent.com [agilent.com]
• 7. Sample Preparation Protocol for ESI Accurate Mass Service | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]

Safety & Regulatory Compliance

Personal protective equipment for handling 4-(Isobutylthio)phenylboronic acid

Essential Safety and Handling Guide for 4-(Isobutylthio)phenylboronic Acid

This guide provides critical safety and logistical information for the handling and disposal of 4-(Isobutylthio)phenylboronic acid. The following procedures are designed to ensure the safety of researchers, scientists, and drug development professionals by outlining necessary personal protective equipment, operational protocols, and proper disposal methods.

Immediate Safety Precautions

When handling 4-(Isobutylthio)phenylboronic acid, immediate and strict adherence to safety protocols is essential to mitigate potential hazards. Based on data for closely related phenylboronic acid and thioether compounds, this chemical should be handled with caution as a substance that can cause skin, eye, and respiratory irritation.[1][2][3]

• Engineering Controls: All work should be conducted in a well-ventilated area, preferably within a certified chemical fume hood to minimize inhalation of dust or vapors.[1][4] Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[1][5]

• Hygiene Measures: Avoid all personal contact, including the inhalation of dust or vapors.[1] Wash hands thoroughly with soap and water after handling and before breaks.[2] Do not eat, drink, or smoke in the laboratory.[6] Contaminated clothing should be removed immediately and laundered before reuse.[2]

Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is mandatory to prevent exposure when working with 4-(Isobutylthio)phenylboronic acid.

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield.[7]	Protects eyes from dust particles and potential splashes of the chemical.[7]
Hand Protection	Chemically resistant gloves (e.g., nitrile).[1]	Prevents skin contact with the compound. Gloves should be inspected before use and changed immediately upon contamination.[7]
Body Protection	A flame-resistant lab coat, fully buttoned, along with long pants and closed-toe shoes.[7][8]	Protects skin from accidental spills and contact.
Respiratory Protection	A NIOSH/MSHA approved respirator (e.g., N95 dust mask) is required when handling the solid compound to prevent the inhalation of dust particles.[4][7]	Minimizes the risk of respiratory tract irritation.[7]

Operational and Disposal Plans

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is crucial for the safe handling of 4-(Isobutylthio)phenylboronic acid.

• Preparation: Before beginning work, ensure that a safety shower and eyewash station are readily accessible.[1] The work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[4] The work area should be clean and free of clutter.

• Donning PPE: Put on all required personal protective equipment as outlined in the table above before handling the chemical.

• Handling the Chemical:

  • Keep the container of 4-(Isobutylthio)phenylboronic acid tightly closed when not in use.[3][7]

  • Avoid generating dust when transferring the solid.[4][7] Use appropriate tools, such as a spatula, for transfers.[7]

  • If working with solutions, be mindful of potential splashes.

• Post-Handling:

  • Wash hands thoroughly with soap and water after handling, even if gloves were worn.[2]

  • Clean the work area to remove any residual chemical.

  • Properly remove and dispose of contaminated PPE as hazardous waste.[7]

Disposal Plan: Step-by-Step Waste Management

All waste generated from the use of 4-(Isobutylthio)phenylboronic acid, including contaminated PPE and empty containers, must be considered hazardous waste.[1][5]

• Waste Collection:

  • Solid Waste: Carefully collect any solid waste, such as residual powder or contaminated items (e.g., weigh boats, wipes), and place it in a designated, labeled, and sealed container for hazardous waste.

  • Liquid Waste: For solutions containing the compound, pour the liquid into a designated, compatible waste container. Use a funnel to prevent spills.[5] Do not dispose of this chemical down the drain.[5]

• Container Management:

  • Use appropriate, compatible containers for waste storage (e.g., high-density polyethylene or glass).[5]

  • Clearly label the waste container with "Hazardous Waste" and the chemical name: "4-(Isobutylthio)phenylboronic acid".

  • Keep the waste container tightly sealed when not in use.

• Storage and Disposal:

  • Store the sealed and labeled waste container in a designated satellite accumulation area or a central hazardous waste storage facility, following your institution's guidelines.[5]

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for the pickup and final disposal of the waste.[5]

Spill Response

In the event of a spill, the following steps should be taken immediately:

• Evacuate: Evacuate non-essential personnel from the immediate area.

• Ventilate: Ensure the area is well-ventilated, if it is safe to do so.

• Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.[1] Avoid raising dust.[4]

• Clean-up: Carefully sweep or scoop the absorbed material into a labeled, sealed container for hazardous waste disposal.[1]

• Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.[1] All cleaning materials should also be disposed of as hazardous waste.[5]

• Report: Report the spill to the appropriate safety personnel.[1]

Experimental Workflow and Safety Diagram

Caption: Workflow for safe handling of 4-(Isobutylthio)phenylboronic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. fishersci.com [fishersci.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. dcfinechemicals.com [dcfinechemicals.com]
• 7. benchchem.com [benchchem.com]
• 8. chem.libretexts.org [chem.libretexts.org]